5-Carboxyrhodamine 6G succinimidyl ester

Core Science & Biosynthesis

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE) is a highly efficient, amine-reactive fluorescent dye belonging to the rhodamine family. Renowned for its brightness and photostability, 5-CR6G-SE is a valuable tool for the fluorescent labeling of a wide array of biomolecules, including proteins, antibodies, and peptides. Its succinimidyl ester moiety readily reacts with primary amino groups present on these biomolecules to form stable amide bonds. The resulting conjugates exhibit intense fluorescence in the orange-red region of the visible spectrum, making them suitable for a variety of fluorescence-based detection methods, such as fluorescence microscopy, flow cytometry, and immunofluorescence assays. This guide provides a comprehensive overview of the technical details, experimental protocols, and key applications of 5-Carboxyrhodamine 6G succinimidyl ester.

Core Properties and Specifications

5-Carboxyrhodamine 6G succinimidyl ester is commercially available as a single isomer (5-CR6G-SE) or a mixture of isomers (5- and 6-CR6G-SE). The single isomer is often preferred for applications demanding high reproducibility.[1]

Chemical and Physical Properties

Property	Value
Molecular Formula	C₃₁H₂₉N₃O₇
Molecular Weight	555.59 g/mol []
Appearance	Solid
Solubility	Soluble in DMSO, DMF[]
CAS Number	349672-89-5[]
Storage Conditions	-20°C, protected from light[]

Spectral Properties

The spectral characteristics of 5-Carboxyrhodamine 6G fall between those of fluorescein and tetramethylrhodamine, offering an additional color option for multicolor imaging experiments.[][3]

Property	Value
Excitation Maximum (λex)	~525 nm[]
Emission Maximum (λem)	~550 nm[]
Molar Extinction Coefficient (ε)	~116,000 cm⁻¹M⁻¹ (for Rhodamine 6G)
Quantum Yield (Φ)	~0.95 (for Rhodamine 6G)

Chemical Structure and Labeling Chemistry

The chemical structure of 5-Carboxyrhodamine 6G succinimidyl ester facilitates its covalent attachment to biomolecules. The succinimidyl ester is a highly reactive group that specifically targets primary amines.

Caption: Chemical structure of 5-CR6G-SE.

The labeling reaction involves the nucleophilic attack of a primary amine from the biomolecule on the carbonyl carbon of the succinimidyl ester. This results in the formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.

Caption: Protein labeling workflow with 5-CR6G-SE.

Experimental Protocols

The following are generalized protocols for the labeling of proteins with 5-Carboxyrhodamine 6G succinimidyl ester and the subsequent use of the labeled protein in immunofluorescence microscopy. These should be optimized for specific applications.

Protein Labeling with 5-CR6G-SE

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Protein to be labeled (e.g., antibody) in an amine-free buffer (e.g., PBS)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• 1 M Sodium bicarbonate buffer, pH 8.3

• Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis equipment

• Amine-free storage buffer (e.g., PBS)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in 0.1 M sodium bicarbonate buffer (pH ~8.3) at a concentration of 1-10 mg/mL.

  • Ensure the protein solution is free of amine-containing substances like Tris buffer or ammonium salts. If necessary, perform buffer exchange via dialysis or a desalting column.

• Prepare the Dye Stock Solution:

  • Allow the vial of 5-CR6G-SE to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF. For example, dissolve 1 mg of 5-CR6G-SE (MW 555.59) in approximately 180 µL of solvent.

• Labeling Reaction:

  • While gently vortexing, add a 5- to 20-fold molar excess of the reactive dye to the protein solution. The optimal dye-to-protein ratio should be determined empirically for each protein.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Purification of the Labeled Protein:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis against an appropriate buffer (e.g., PBS).

• Determination of Degree of Labeling (DOL) (Optional):

  • The DOL can be estimated by measuring the absorbance of the labeled protein at 280 nm (for protein concentration) and ~525 nm (for dye concentration).

• Storage:

  • Store the labeled protein in a suitable buffer at 4°C for short-term storage or at -20°C for long-term storage. Protect from light.

Immunofluorescence Microscopy using 5-CR6G-SE Labeled Antibody

Materials:

• Cells cultured on coverslips or chamber slides

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• 5-CR6G-SE labeled primary or secondary antibody

• Mounting medium (with or without a nuclear counterstain like DAPI)

• Fluorescence microscope with appropriate filters for Rhodamine dyes

Procedure:

• Cell Preparation:

  • Wash the cells grown on coverslips twice with PBS.

• Fixation:

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Block non-specific antibody binding by incubating the cells in 1% BSA in PBS for 30-60 minutes at room temperature.

• Antibody Incubation:

  • Dilute the 5-CR6G-SE labeled antibody to the desired concentration in the blocking buffer.

  • Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber, protected from light.

  • If using an unlabeled primary antibody, follow with a 5-CR6G-SE labeled secondary antibody incubation for 1 hour at room temperature.

• Washing:

  • Wash the cells three times with PBS for 5 minutes each to remove unbound antibodies.

• Mounting:

  • Mount the coverslips onto microscope slides using a mounting medium.

• Imaging:

  • Visualize the fluorescently labeled cells using a fluorescence microscope equipped with appropriate filters for the excitation and emission wavelengths of 5-Carboxyrhodamine 6G (excitation ~525 nm, emission ~550 nm).

Applications

The bright fluorescence and amine-reactivity of 5-Carboxyrhodamine 6G succinimidyl ester make it a versatile tool for a range of applications in biological research and drug development.

• Fluorescence Microscopy: Labeled antibodies and other probes can be used to visualize the localization and dynamics of specific proteins and cellular structures.

• Flow Cytometry: Conjugated antibodies are employed for the identification and quantification of cell populations based on the expression of specific surface or intracellular markers.

• Immunohistochemistry: Staining of tissue sections with labeled antibodies allows for the visualization of protein expression and distribution within the tissue context.

• Protein-Protein Interaction Studies: Labeled proteins can be used in fluorescence resonance energy transfer (FRET) based assays to study molecular interactions.

• High-Throughput Screening: The bright and stable fluorescence of 5-CR6G-SE is advantageous for the development of robust fluorescence-based assays for drug discovery.

Conclusion

5-Carboxyrhodamine 6G succinimidyl ester is a powerful fluorescent probe for the covalent labeling of proteins and other biomolecules. Its excellent spectral properties, coupled with the stability of the resulting bioconjugates, make it a reliable choice for a wide variety of fluorescence-based applications. The detailed protocols and technical information provided in this guide are intended to assist researchers in effectively utilizing this versatile fluorescent dye in their experimental workflows.

References

• 1. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 3. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE), a widely used amine-reactive fluorescent dye. Aimed at researchers, scientists, and drug development professionals, this document details the core characteristics of 5-CR6G-SE, offers comprehensive experimental protocols for its application, and presents visual workflows for key laboratory procedures.

Core Chemical and Physical Properties

5-Carboxyrhodamine 6G succinimidyl ester is a bright, amine-reactive fluorescent dye belonging to the rhodamine family. It is frequently utilized for the covalent labeling of proteins, peptides, and other biomolecules containing primary amine groups. The succinimidyl ester moiety reacts with primary amines to form a stable amide bond. This dye is available as a single isomer or as a mixture of 5- and 6-isomers, which have nearly identical spectral properties.

The key quantitative properties of 5-Carboxyrhodamine 6G succinimidyl ester are summarized in the tables below.

Physical and Chemical Properties	Value	Reference
Molecular Formula	C₃₁H₂₉N₃O₇	[1]
Molecular Weight	555.59 g/mol	[1][2]
Appearance	Solid	[2]
Solubility	DMSO, DMF	[1][2]
Purity	Typically >90% or >95%	[3]

Spectral Properties	Value	Reference
Excitation Wavelength (λex)	522 - 525 nm	[2][4][5]
Emission Wavelength (λem)	546 - 550 nm	[2][4]

Storage and Handling	Conditions	Reference
Storage Temperature	-20°C	[1][4]
Precautions	Minimize light exposure, desiccate	[2]

Experimental Protocols

The following sections provide detailed methodologies for common applications of 5-Carboxyrhodamine 6G succinimidyl ester, including protein labeling and subsequent use in immunofluorescence and flow cytometry.

Protein Labeling with 5-CR6G-SE

This protocol outlines the steps for the covalent labeling of proteins, such as antibodies, with 5-CR6G-SE. The primary targets for labeling are the ε-amino groups of lysine residues.

Materials:

• Protein to be labeled (e.g., IgG antibody)

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Purification column (e.g., gel filtration)

• Storage buffer (e.g., PBS with a protein stabilizer like BSA)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the labeling buffer at a concentration of 2-10 mg/mL.

  • If the protein is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against the labeling buffer.

• Prepare the Dye Stock Solution:

  • Allow the vial of 5-CR6G-SE to warm to room temperature.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF. For example, dissolve 1 mg of 5-CR6G-SE (MW 555.59) in 180 µL of DMSO.

  • Vortex briefly to ensure the dye is fully dissolved.

• Labeling Reaction:

  • Slowly add the calculated amount of the dye stock solution to the protein solution while gently stirring. The optimal molar ratio of dye to protein should be determined empirically, but a starting point of 10-20 moles of dye per mole of protein is common.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with your desired storage buffer (e.g., PBS).

  • The first colored fraction to elute will be the fluorescently labeled protein.

• Determination of Degree of Labeling (DOL):

  • The DOL, or the average number of dye molecules per protein molecule, can be determined spectrophotometrically.

  • Measure the absorbance of the conjugate solution at 280 nm (for the protein) and at the absorption maximum of the dye (~525 nm).

  • The DOL can be calculated using the Beer-Lambert law and the extinction coefficients of the protein and the dye.

• Storage:

  • Store the purified conjugate at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant like glycerol and storing at -20°C.

Immunofluorescence Staining using a 5-CR6G-SE Labeled Antibody

This protocol describes the use of a directly labeled primary or secondary antibody for immunofluorescence microscopy.

Materials:

• Cells grown on coverslips or chamber slides

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% normal goat serum in PBS)

• 5-CR6G-SE labeled antibody

• Wash Buffer (e.g., PBS)

• Antifade mounting medium (with or without a nuclear counterstain like DAPI)

Procedure:

• Cell Fixation:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular targets):

  • Incubate the cells with Permeabilization Buffer for 5-10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells with Blocking Buffer for 30-60 minutes at room temperature to reduce non-specific antibody binding.

• Antibody Incubation:

  • Dilute the 5-CR6G-SE labeled antibody in the Blocking Buffer to its optimal working concentration.

  • Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Washing:

  • Wash the cells three to five times with PBS to remove unbound antibodies.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Visualize the fluorescent signal using a fluorescence microscope with appropriate filters for the rhodamine dye (excitation ~525 nm, emission ~550 nm).

Visualizations

The following diagrams illustrate the experimental workflows for protein labeling and immunofluorescence.

Protein Labeling Workflow

Immunofluorescence Workflow

Conclusion

5-Carboxyrhodamine 6G succinimidyl ester is a robust and versatile fluorescent probe for the labeling of biomolecules. Its bright fluorescence and reactivity with primary amines make it a valuable tool in a wide range of applications, including immunofluorescence, flow cytometry, and fluorescence resonance energy transfer (FRET) studies. The protocols and data presented in this guide are intended to provide a solid foundation for researchers to effectively utilize this powerful fluorescent dye in their work.

References

• 1. Want to upgrade your immunofluorescence workflow? Go Direct! | Proteintech Group [ptglab.com]
• 2. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 3. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]
• 4. abpbio.com [abpbio.com]
• 5. abpbio.com [abpbio.com]

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide to its Mechanism of Action and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core mechanism of action of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE), a widely utilized fluorescent dye in bioconjugation. This document details the chemical principles underlying its reactivity, comprehensive experimental protocols for its application, and key photophysical properties, serving as a critical resource for professionals in research and drug development.

Core Mechanism of Action: Amine-Reactive Labeling

5-Carboxyrhodamine 6G succinimidyl ester is an amine-reactive fluorescent probe designed for the covalent labeling of biomolecules.[1][2] The core of its functionality lies in the N-hydroxysuccinimide (NHS) ester group.[3][4] This group is highly reactive towards primary aliphatic amines, such as the side chain of lysine residues and the N-terminus of proteins.[4][5]

The reaction proceeds via a nucleophilic acyl substitution, where the lone pair of electrons on the primary amine attacks the carbonyl carbon of the NHS ester. This forms a stable, covalent amide bond between the fluorescent dye and the target biomolecule, releasing N-hydroxysuccinimide as a byproduct.[4][6] This reaction is most efficient under slightly alkaline conditions (pH 7.2-9.0), which ensures that the primary amines are deprotonated and thus more nucleophilic.[6][7] It is crucial to avoid buffers containing primary amines, such as Tris, as they will compete with the target molecule for reaction with the dye.[7][8]

Below is a diagram illustrating the reaction mechanism:

Diagram 1: Reaction of 5-CR6G-SE with a primary amine.

Photophysical and Chemical Properties

5-Carboxyrhodamine 6G is valued for its brightness and photostability.[9] Its excitation and emission spectra fall between those of fluorescein and tetramethylrhodamine, offering a distinct color option for multicolor fluorescence imaging.[1][10] The peak absorption of its conjugates is well-matched to the 514 nm spectral line of argon-ion lasers.[1][11]

Property	Value	Reference
Excitation Maximum (Ex)	~522-525 nm	[1][11]
Emission Maximum (Em)	~546-550 nm	[1][11]
Molecular Formula	C₃₁H₂₉N₃O₇	[1]
Molecular Weight	555.59 g/mol	[1][11]
Solubility	DMSO, DMF	[1][11]
Storage Conditions	-20°C, protected from light	[1]

Detailed Experimental Protocol: Protein Labeling

The following protocol provides a detailed methodology for the covalent labeling of a protein with 5-CR6G-SE.

1. Reagent Preparation:

• Dye Stock Solution: Allow the vial of 5-CR6G-SE to warm to room temperature. Prepare a 10 mM stock solution by dissolving the dye in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[5][8] For example, for 1 mg of dye (MW 555.59), add approximately 180 µL of solvent. Vortex briefly to ensure the dye is fully dissolved. This stock solution should be used immediately or can be stored at -20°C for a short period, protected from light and moisture.[7]

• Protein Solution: Dissolve the protein to be labeled in a suitable amine-free buffer at a concentration of 2-10 mg/mL. Recommended buffers include 0.1 M sodium bicarbonate or sodium borate buffer at a pH of 8.0-8.5.[7][8] Phosphate-buffered saline (PBS) can be used, but the pH should be adjusted to the optimal range.

2. Labeling Reaction:

• Dye-to-Protein Ratio: The optimal molar ratio of dye to protein for labeling should be determined empirically. A common starting point is a 10- to 20-fold molar excess of the dye.

• Reaction Incubation: While gently stirring or vortexing, add the calculated volume of the 10 mM dye stock solution to the protein solution.[8]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[8] For some proteins, incubation at 4°C overnight may yield better results.

3. Purification of the Conjugate:

• Removal of Unconjugated Dye: It is critical to remove any unreacted dye from the labeled protein. This is typically achieved through size-exclusion chromatography, such as a Sephadex G-25 column, or through dialysis. The appropriate method will depend on the size of the protein.

• Column Chromatography: Equilibrate the column with an appropriate buffer (e.g., PBS). Apply the reaction mixture to the column. The first colored band to elute will be the fluorescently labeled protein. The second, slower-moving band will be the unconjugated dye.

• Dialysis: Dialyze the reaction mixture against a large volume of buffer (e.g., PBS) at 4°C with several buffer changes over 24-48 hours.

4. Determination of the Degree of Labeling (DOL):

• Spectrophotometric Analysis: The DOL, which is the average number of dye molecules conjugated to each protein molecule, can be determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of the dye (~525 nm for 5-CR6G).

• Calculation: The concentration of the protein and the dye can be calculated using the Beer-Lambert law (A = εcl), and the DOL is the molar ratio of the dye to the protein. A correction factor for the absorbance of the dye at 280 nm should be applied for accurate protein concentration determination.

5. Storage of the Conjugate:

• Storage Conditions: Store the purified fluorescently labeled protein at 4°C, protected from light. For long-term storage, it is recommended to add a stabilizing agent such as bovine serum albumin (BSA) and a bacteriostatic agent like sodium azide.[5] Alternatively, the conjugate can be aliquoted and stored at -20°C or -80°C.

The experimental workflow is summarized in the diagram below:

Diagram 2: Experimental workflow for protein labeling.

References

• 1. abpbio.com [abpbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. glenresearch.com [glenresearch.com]
• 5. biotium.com [biotium.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 9. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 10. abpbio.com [abpbio.com]
• 11. docs.aatbio.com [docs.aatbio.com]

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide to Spectral Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE), a widely used fluorescent dye in biological research. This document details the dye's key characteristics, provides experimental protocols for its use, and visualizes a common experimental workflow.

Core Spectral Properties

5-Carboxyrhodamine 6G (CR6G) and its derivatives are known for their high fluorescence quantum yields and good photostability, making them valuable tools for fluorescence imaging.[1][2] The succinimidyl ester (SE) functional group allows for the covalent labeling of primary amines on biomolecules, such as proteins and nucleic acids.[3][4][5][6] The spectral properties of 5-CR6G-SE fall between those of fluorescein and tetramethylrhodamine, offering an additional color option for multicolor imaging experiments.[7][8] Its peak absorption is a good match for the 514 nm spectral line of argon-ion lasers.[7][8]

The quantitative spectral data for 5-Carboxyrhodamine 6G are summarized in the table below. It is important to note that the extinction coefficient and quantum yield are for the parent compound, Rhodamine 6G, and serve as a close approximation for the succinimidyl ester derivative.

Property	Value	Notes
Maximum Excitation Wavelength (λex)	522 - 525 nm	In aqueous buffer
Maximum Emission Wavelength (λem)	546 - 550 nm	In aqueous buffer
Molar Extinction Coefficient (ε)	~116,000 cm⁻¹M⁻¹	In methanol (for Rhodamine 6G)[9]
Fluorescence Quantum Yield (Φ)	~0.95	In ethanol (for Rhodamine 6G)[9]
Molecular Weight	555.59 g/mol	[8]
Solubility	DMSO, DMF	[8]

Experimental Protocols

Determining Spectral Properties of 5-CR6G-SE

This protocol outlines the general steps for measuring the absorption and fluorescence emission spectra of 5-CR6G-SE.

1. Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Quartz cuvettes

• UV-Vis spectrophotometer

• Fluorometer

2. Procedure:

• Stock Solution Preparation:

  • Allow the vial of 5-CR6G-SE to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a stock solution of 5-CR6G-SE in anhydrous DMSO at a concentration of 1-10 mg/mL. Vortex briefly to ensure the dye is fully dissolved.

• Absorption Spectrum Measurement:

  • Dilute the stock solution in PBS to a concentration that gives an absorbance reading between 0.1 and 1.0 at the absorption maximum. A typical starting concentration is 1-10 µM.

  • Use a quartz cuvette to measure the absorbance spectrum of the diluted dye solution using a UV-Vis spectrophotometer. Scan a wavelength range that includes the expected peak, for instance, from 400 nm to 600 nm.

  • Use PBS as a blank to zero the spectrophotometer.

  • The wavelength at which the highest absorbance is recorded is the maximum excitation wavelength (λex).

• Fluorescence Emission Spectrum Measurement:

  • Prepare a dilute solution of 5-CR6G-SE in PBS, ensuring the absorbance at the excitation maximum is below 0.1 to avoid inner filter effects.[9]

  • Set the excitation wavelength of the fluorometer to the determined λex (e.g., 525 nm).

  • Scan the emission spectrum over a wavelength range that includes the expected emission, for example, from 530 nm to 700 nm.

  • The wavelength at which the highest fluorescence intensity is recorded is the maximum emission wavelength (λem).

Protein Labeling with 5-CR6G-SE

This protocol provides a general procedure for labeling a protein with 5-CR6G-SE. The optimal dye-to-protein ratio may need to be determined empirically for each specific protein.

1. Materials:

• Protein to be labeled in an amine-free buffer (e.g., PBS)

• 5-CR6G-SE stock solution in anhydrous DMSO (as prepared above)

• Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

• Gel filtration column (e.g., Sephadex G-25) for purification[5]

2. Procedure:

• Protein Preparation:

  • Dissolve the protein in the labeling buffer at a concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against an amine-free buffer like PBS.

• Labeling Reaction:

  • Add a calculated amount of the 5-CR6G-SE stock solution to the protein solution. A common starting point is a 10- to 20-fold molar excess of the dye to the protein.

  • Gently mix the reaction solution and incubate for 1-2 hours at room temperature, protected from light.

• Purification of the Labeled Protein:

  • Separate the fluorescently labeled protein from the unreacted dye using a gel filtration column.[5]

  • Equilibrate the column with PBS.

  • Apply the reaction mixture to the column.

  • Elute the protein-dye conjugate with PBS. The first colored band to elute will be the labeled protein, while the free dye will elute later.[5]

  • Collect the fractions containing the labeled protein.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the λex of the dye (e.g., 525 nm).

  • The DOL can be calculated using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for labeling a protein with 5-CR6G-SE and subsequent purification.

Caption: Workflow for protein labeling with 5-CR6G-SE.

This guide provides foundational information for the use of 5-Carboxyrhodamine 6G succinimidyl ester. For specific applications, further optimization of protocols may be necessary. Always refer to the manufacturer's instructions for the specific product being used.

References

• 1. Labeling and purification of cellulose-binding proteins for high resolution fluorescence applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. biotium.com [biotium.com]
• 5. setabiomedicals.com [setabiomedicals.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abpbio.com [abpbio.com]
• 8. abpbio.com [abpbio.com]
• 9. omlc.org [omlc.org]

An In-depth Technical Guide to the Excitation and Emission Spectra of 5-Carboxyrhodamine 6G

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of 5-Carboxyrhodamine 6G (5-CR6G), a fluorescent dye widely utilized in biological and drug discovery research. This document outlines the key quantitative data, experimental methodologies for spectral measurement, and the fundamental principles of fluorescence.

Core Spectral Properties of 5-Carboxyrhodamine 6G

5-Carboxyrhodamine 6G is a derivative of Rhodamine 6G, featuring a carboxylic acid group that allows for covalent conjugation to biomolecules. Its spectral characteristics, falling between those of fluorescein and tetramethylrhodamine, make it a versatile fluorophore for various applications.[1][2][3] Conjugates of 5-CR6G are noted for their high fluorescence quantum yields and good photostability.[2][3][4][5]

Quantitative Spectral Data

The following table summarizes the key spectral properties of 5-Carboxyrhodamine 6G and its related compounds. It is important to note that the exact spectral characteristics can be influenced by the solvent, pH, and conjugation state of the dye.

Property	Value	Compound	Solvent	Source
Excitation Maximum (λex)	522 nm	5(6)-Carboxyrhodamine 6G	DMSO	[4]
522 nm	5-Carboxyrhodamine 6G, SE	Not Specified	[6]
525 nm	5(6)-Carboxyrhodamine 6G, SE	Not Specified	[1][7]
520 nm	5-(and-6)-Carboxyrhodamine 6G, HCl	Methanol	[8]
Emission Maximum (λem)	546 nm	5(6)-Carboxyrhodamine 6G	DMSO	[2][4]
546 nm	5-Carboxyrhodamine 6G, SE	Not Specified	[6]
550 nm	5(6)-Carboxyrhodamine 6G, SE	Not Specified	[7]
546 nm	5-(and-6)-Carboxyrhodamine 6G, HCl	Methanol	[8]
Molar Extinction Coefficient (ε)	94,000 cm⁻¹M⁻¹	5-Carboxyrhodamine 6G, SE	Not Specified	[6]
116,000 cm⁻¹M⁻¹	Rhodamine 6G	Methanol
Fluorescence Quantum Yield (Φ)	0.95	Rhodamine 6G	Ethanol	[9][10]
Fluorescence Lifetime (τ)	3.8 to 5 ns	Rhodamine 6G (2 x 10⁻⁴ M)	Water (with/without soap)	[11]
5.87 ± 0.05 ns	Rhodamine 6G (gas phase)	In Vacuo	[12]

Principles of Fluorescence Excitation and Emission

The phenomenon of fluorescence involves the absorption of light at a specific wavelength (excitation) and the subsequent emission of light at a longer wavelength. This process can be visualized as a signaling pathway.

Caption: A diagram illustrating the Jablonski energy level transitions during fluorescence.

Experimental Protocol for Measuring Fluorescence Spectra

The following is a generalized protocol for the determination of the excitation and emission spectra of 5-Carboxyrhodamine 6G.

I. Materials and Equipment

• 5-Carboxyrhodamine 6G

• Spectroscopic grade solvent (e.g., ethanol, DMSO, phosphate-buffered saline)

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

II. Preparation of Solutions

• Stock Solution: Prepare a stock solution of 5-Carboxyrhodamine 6G in the chosen solvent (e.g., 1 mg/mL in DMSO).

• Working Solutions: From the stock solution, prepare a series of dilutions to obtain working solutions with concentrations ranging from nanomolar to low micromolar. It is crucial to use dilute solutions (absorbance < 0.1 at the excitation wavelength) to avoid inner-filter effects.[9]

III. Instrumental Setup

• Turn on the spectrofluorometer and allow the lamp to warm up for the manufacturer's recommended time.

• Set the excitation and emission slit widths. A common starting point is 5 nm for both.[13]

IV. Measurement of Excitation Spectrum

• Place a cuvette with the solvent (blank) in the spectrofluorometer.

• Set the emission wavelength to the expected maximum (e.g., 546 nm) and scan a range of excitation wavelengths (e.g., 400-540 nm).

• Subtract the blank spectrum from the sample spectrum to obtain the corrected excitation spectrum. The peak of this spectrum is the excitation maximum.

V. Measurement of Emission Spectrum

• Using the same sample, set the excitation wavelength to the determined maximum (e.g., 522 nm).

• Scan a range of emission wavelengths (e.g., 530-700 nm).

• The peak of the resulting spectrum is the emission maximum.

VI. Experimental Workflow

The following diagram outlines the logical flow of the experimental procedure.

Caption: A flowchart detailing the steps for acquiring fluorescence excitation and emission spectra.

Applications in Research and Drug Development

The well-defined spectral properties of 5-Carboxyrhodamine 6G make it an invaluable tool in a variety of applications, including:

• Fluorescence Microscopy: Imaging of cellular structures and processes.

• Flow Cytometry: High-throughput analysis of cell populations.

• High-Throughput Screening (HTS): Development of fluorescence-based assays for drug discovery.

• Fluorescence Resonance Energy Transfer (FRET): Studying molecular interactions.

The selection of 5-Carboxyrhodamine 6G for a specific application should consider its excitation and emission maxima in the context of the available instrumentation (e.g., lasers and filters) and the potential for spectral overlap with other fluorophores in multicolor experiments. The peak absorption at approximately 525 nm makes it an excellent match for the 514 nm spectral line of the argon-ion laser.[1][7]

References

• 1. abpbio.com [abpbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. 5(6)-Carboxyrhodamine 6G ethylenediamine | AAT Bioquest [aatbio.com]
• 6. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 7. abpbio.com [abpbio.com]
• 8. biotium.com [biotium.com]
• 9. omlc.org [omlc.org]
• 10. PhotochemCAD | Rhodamine 6G [photochemcad.com]
• 11. ccny.cuny.edu [ccny.cuny.edu]
• 12. researchgate.net [researchgate.net]
• 13. digitallibrary.ump.ac.id [digitallibrary.ump.ac.id]

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide to Amine Reactivity and Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles and practical applications of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE) for the fluorescent labeling of biomolecules. This guide is intended for researchers, scientists, and drug development professionals who utilize bioconjugation techniques for a variety of applications, including fluorescence microscopy, flow cytometry, and immunoassays.

Introduction to 5-Carboxyrhodamine 6G Succinimidyl Ester

5-Carboxyrhodamine 6G (5-CR6G) is a bright, green-emitting fluorescent dye belonging to the rhodamine family.[1][2] Its succinimidyl ester derivative, 5-CR6G-SE, is an amine-reactive probe widely used for the covalent labeling of proteins, peptides, and other biomolecules containing primary amino groups.[1][3] The resulting stable amide bond ensures a permanent fluorescent tag, enabling the visualization and tracking of the labeled molecule.[1][4] The spectral properties of 5-CR6G conjugates, with excitation and emission maxima typically around 522-525 nm and 546-550 nm respectively, make them compatible with common laser lines, such as the 514 nm line of an argon-ion laser.[5][6]

The Chemistry of Amine Reactivity

The core of 5-CR6G-SE's utility lies in the reactivity of the N-hydroxysuccinimide (NHS) ester group. This group readily reacts with nucleophilic primary amines, such as the ε-amino group of lysine residues and the N-terminus of proteins, to form a stable amide linkage.[4][7]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The deprotonated primary amine acts as the nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide leaving group and forming the final, stable amide bond.[1]

Factors Influencing the Labeling Reaction

The efficiency of the conjugation reaction is critically dependent on several experimental parameters. Careful optimization of these factors is essential to achieve the desired degree of labeling (DOL) while minimizing side reactions and preserving the biological activity of the target molecule.

pH

The pH of the reaction buffer is the most critical factor.[8][9] The reaction rate is highly pH-dependent due to two competing processes:

• Amine Reactivity: The primary amine must be in its deprotonated, nucleophilic state (-NH2) to react with the NHS ester. At acidic pH, the amine is protonated (-NH3+), rendering it unreactive.[7]

• NHS Ester Hydrolysis: NHS esters are susceptible to hydrolysis, a competing reaction with water that inactivates the dye. The rate of hydrolysis increases significantly with increasing pH.[4][7]

The optimal pH for labeling is a compromise between maximizing amine reactivity and minimizing hydrolysis. A pH range of 8.3 to 8.5 is generally recommended for efficient conjugation. [8][9][10]

Temperature and Time

The labeling reaction is typically carried out at room temperature for 1 to 4 hours or at 4°C overnight.[8][9] Lower temperatures can be beneficial for sensitive proteins to maintain their stability, though the reaction time may need to be extended.

Solvent

5-CR6G-SE has poor solubility in aqueous buffers.[5][11] Therefore, it is typically dissolved in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before being added to the aqueous solution of the biomolecule.[8][9] It is crucial to use high-quality, amine-free DMF to prevent reaction of the dye with solvent impurities.[8][9]

Molar Ratio of Dye to Biomolecule

The molar ratio of 5-CR6G-SE to the biomolecule will influence the degree of labeling. A higher molar excess of the dye will generally result in a higher DOL. However, excessive labeling can lead to protein precipitation or altered biological activity. The optimal molar ratio should be determined empirically for each specific application. A molar excess of 8 to 15-fold is often a good starting point for protein labeling.[8]

Quantitative Data on Labeling Efficiency

The following tables summarize the expected effects of key parameters on the labeling reaction. The values are representative for NHS ester chemistry and should be used as a guideline for optimization.

pH	Relative Labeling Efficiency	Half-life of NHS Ester Hydrolysis
7.0	Low	4-5 hours at 0°C
7.5	Moderate	~1 hour at 25°C
8.0	High	~30 minutes at 25°C
8.3	Optimal	~15-20 minutes at 25°C
8.5	Optimal	~10-15 minutes at 25°C
9.0	Decreasing (due to hydrolysis)	<10 minutes at 25°C
Table 1: Effect of pH on Labeling Efficiency and NHS Ester Stability.[4][12]

Molar Ratio (Dye:Protein)	Expected Degree of Labeling (DOL)
1:1	<1
5:1	1-3
10:1	3-6
20:1	5-10
Table 2: Estimated Degree of Labeling as a Function of Molar Ratio.

Experimental Protocols

The following is a general protocol for labeling a protein with 5-CR6G-SE. This protocol should be adapted and optimized for the specific biomolecule and application.

Materials

• Protein of interest

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate or 0.1 M sodium phosphate buffer, pH 8.3-8.5

• Quenching Buffer (optional): 1 M Tris-HCl, pH 8.0

• Purification system (e.g., desalting column, dialysis cassette)

Procedure

• Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[7] Ensure the buffer is free of primary amines (e.g., Tris).

• Prepare the 5-CR6G-SE Stock Solution: Immediately before use, dissolve the 5-CR6G-SE in anhydrous DMSO or DMF to a concentration of 10 mM.

• Calculate the Volume of 5-CR6G-SE to Add: Determine the desired molar ratio of dye to protein and calculate the required volume of the 5-CR6G-SE stock solution.

• Reaction: Add the calculated volume of the 5-CR6G-SE stock solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM and incubate for 15-30 minutes.

• Purification: Remove the unreacted dye and byproducts by gel filtration, dialysis, or chromatography.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of 5-CR6G (around 525 nm).

Stability and Storage

The 5-CR6G-SE reagent is sensitive to moisture and should be stored desiccated at -20°C.[8] Stock solutions of the dye in anhydrous DMSO or DMF can be stored at -20°C for 1-2 months.[10] The final fluorescently labeled conjugate should be stored under conditions that are optimal for the stability of the biomolecule, typically at 4°C or -20°C, protected from light.[13]

Conclusion

5-Carboxyrhodamine 6G succinimidyl ester is a versatile and robust reagent for the fluorescent labeling of biomolecules. A thorough understanding of its amine reactivity and the factors that influence the conjugation reaction is paramount for successful and reproducible labeling. By carefully controlling the experimental conditions, particularly the pH, researchers can efficiently generate fluorescently labeled probes for a wide array of biological applications.

References

• 1. Buy 5-CR, 6G, SE (EVT-1490533) | 209112-21-0 [evitachem.com]
• 2. abpbio.com [abpbio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. abpbio.com [abpbio.com]
• 7. benchchem.com [benchchem.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. interchim.fr [interchim.fr]
• 11. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 12. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. biotium.com [biotium.com]

An In-depth Technical Guide to Bioconjugation with 5-Carboxyrhodamine 6G SE

This guide provides a comprehensive overview of 5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G-SE) for bioconjugation applications. Tailored for researchers, scientists, and drug development professionals, this document details the core principles, experimental protocols, and critical data associated with the use of this versatile fluorescent probe.

Core Concepts: Understanding 5-Carboxyrhodamine 6G SE

5-Carboxyrhodamine 6G (5-CR6G) is a fluorescent dye whose excitation and emission spectra fall between those of fluorescein and tetramethylrhodamine.[1][2] Conjugates made with 5-CR6G generally exhibit higher fluorescence quantum yields than those made with tetramethylrhodamine, along with good photostability.[3] The succinimidyl ester (SE) form of 5-CR6G is an amine-reactive derivative designed for covalently attaching the dye to biomolecules.[2][4] This makes it a valuable tool for preparing fluorescently labeled proteins, oligonucleotides, and other molecules for various detection and imaging applications.[1][5]

The peak absorption of 5-CR6G conjugates is an excellent match for the 514 nm spectral line of argon-ion lasers, which are common in many fluorescence instruments.[2][6][7] It is available as a single isomer (5-CR6G, SE) or as a mixture of isomers (5(6)-CR6G, SE). The single isomer is often preferred for applications where reproducibility is critical, as the minor positional difference between the 5- and 6-isomers can potentially affect the biological properties of the conjugate.[4]

Reaction Mechanism

The bioconjugation of 5-CR6G-SE to a biomolecule, such as a protein, occurs through the reaction of the succinimidyl ester with primary amines. The SE group is a highly efficient acylating agent that reacts with nucleophilic primary amines, like the side chain of lysine residues or the N-terminus of a polypeptide, to form a stable amide bond. This reaction is most efficient under slightly alkaline conditions (pH 7.4-8.5).

Bioconjugation of 5-CR6G-SE with a primary amine.

Data Presentation: Properties and Preparation

Quantitative data for 5-Carboxyrhodamine 6G SE is summarized below for easy reference.

Table 1: Physicochemical and Spectroscopic Properties

Property	Value	Source
Molecular Formula	C₃₁H₂₉N₃O₇	[2]
Molecular Weight	555.59 g/mol	[2][6]
Excitation Maximum (Ex)	~522-525 nm	[2][6]
Emission Maximum (Em)	~546-550 nm	[2][6]
Solubility	DMSO, DMF	[2]
Storage Conditions	-20°C, Protect from light	[2]

Table 2: Stock Solution Preparation (10 mM in DMSO)

Mass of 5-CR6G, SE	Volume of DMSO to Add	Source
0.1 mg	17.999 µL	[4]
0.5 mg	89.994 µL	[4]
1.0 mg	179.989 µL	[4]
5.0 mg	899.944 µL	[4]

Note: This table is for preparing a concentrated stock solution. The stock solution will be further diluted into the reaction buffer.

Experimental Protocols

The following sections provide a detailed methodology for labeling proteins with 5-CR6G-SE.

Materials and Reagents

• Purified protein (1-10 mg/mL) in an amine-free buffer (e.g., PBS, HEPES) at pH 7.4-8.5.[8]

• 5-Carboxyrhodamine 6G, SE (single isomer recommended).

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Purification column (e.g., size-exclusion chromatography like Sephadex G-25) or dialysis equipment.[8][9]

• Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3.

• Storage buffer (e.g., PBS, pH 7.4).

Labeling Protocol

This protocol is optimized for labeling approximately 1 mg of an IgG antibody but can be adapted for other proteins.

• Protein Preparation: Prepare a solution of the protein at a concentration of 1-10 mg/mL in an amine-free buffer (e.g., PBS at pH 7.4-8.0).[8] If the protein is in a buffer containing primary amines like Tris, it must be exchanged into a suitable amine-free buffer.

• Dye Preparation: Prepare a 10 mM stock solution of 5-CR6G-SE in anhydrous DMSO.[8] This should be done immediately before use, as the SE ester is susceptible to hydrolysis.

• Labeling Reaction:

  • While gently vortexing, add a 5- to 20-fold molar excess of the reactive dye to the protein solution.[8] The optimal ratio should be determined empirically for each specific protein.

  • Keep the volume of the added dye stock solution to a minimum (ideally <10% of the total reaction volume) to avoid protein precipitation.[8]

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.[8]

Purification of the Conjugate

It is crucial to separate the labeled protein from unreacted dye.

• Size-Exclusion Chromatography (SEC): This is the most common method.

  • Equilibrate a size-exclusion column (e.g., Sephadex G-25, Bio-Rad spin columns, or GE PD-10 columns) with your desired storage buffer.[8][9]

  • Apply the reaction mixture to the column.

  • Elute the protein-dye conjugate with the storage buffer. The labeled protein will elute first as it is larger, while the smaller, unreacted dye molecules will be retained longer.

  • Collect the colored fractions corresponding to the labeled protein.

• Dialysis: A suitable alternative, especially for larger volumes.

  • Transfer the reaction mixture to a dialysis cassette or tubing with an appropriate molecular weight cutoff.

  • Dialyze against the storage buffer for several hours to overnight at 4°C, with multiple buffer changes to ensure complete removal of the free dye.

Workflow for protein labeling and purification.

Characterization: Degree of Labeling (DOL)

The DOL, or the average number of dye molecules per protein molecule, can be determined spectrophotometrically.

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀, for protein) and at the excitation maximum of the dye (~525 nm for 5-CR6G, Aₘₐₓ).

• Calculate the protein concentration using the following formula, which corrects for the dye's absorbance at 280 nm: Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

  • ε_protein: Molar extinction coefficient of the protein at 280 nm.

  • CF: Correction factor (A₂₈₀ / Aₘₐₓ) of the free dye.

• Calculate the dye concentration: Dye Concentration (M) = Aₘₐₓ / ε_dye

  • ε_dye: Molar extinction coefficient of the dye at its Aₘₐₓ.

• Calculate the DOL: DOL = Dye Concentration (M) / Protein Concentration (M)

Applications and Considerations

Bioconjugates of 5-CR6G-SE are utilized in a variety of applications, including:

• Fluorescence microscopy

• Flow cytometry

• Immunohistochemistry

• Automated DNA sequencing and oligonucleotide labeling[5]

• Single-molecule detection[1]

Important Considerations:

• Buffer Choice: Always use amine-free buffers for the labeling reaction to prevent quenching the reaction.[8]

• Solubility: 5(6)-CR6G, SE has been noted to have poor solubility in buffers, DMSO, or DMF, which can limit its utility.[6][7] Using the single 5-isomer and ensuring the use of anhydrous DMSO can mitigate some of these issues.

• Over-labeling: A high degree of labeling can sometimes lead to protein precipitation or altered biological activity.[8] It is recommended to optimize the dye-to-protein ratio for each specific application.

• Storage: Labeled protein conjugates should be stored at 2-8°C, protected from light. For long-term storage, aliquoting and freezing at -20°C or below is recommended to avoid repeated freeze-thaw cycles.[10] Adding a stabilizing protein like BSA can be beneficial if the conjugate concentration is low.[10]

References

• 1. abpbio.com [abpbio.com]
• 2. abpbio.com [abpbio.com]
• 3. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 4. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 5. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]

5-Carboxyrhodamine 6G Succinimidyl Ester: A Technical Guide to Fluorescent Labeling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE), a bright and versatile fluorescent dye for labeling a wide range of biomolecules. This guide details its chemical and spectral properties, provides detailed experimental protocols for labeling proteins and nucleic acids, and illustrates its application in common laboratory techniques.

Core Properties and Characteristics

5-Carboxyrhodamine 6G (5-CR6G) is a rhodamine-based fluorophore known for its high fluorescence quantum yield and photostability. The succinimidyl ester (SE) functional group allows for covalent conjugation to primary amines on biomolecules, forming a stable amide bond. This makes 5-CR6G-SE an excellent choice for fluorescently labeling proteins, antibodies, peptides, and amine-modified nucleic acids. Its fluorescence emission falls between that of fluorescein and tetramethylrhodamine, offering an additional color option for multicolor imaging experiments.

Quantitative Data Summary

For ease of comparison, the key quantitative data for 5-Carboxyrhodamine 6G Succinimidyl Ester are summarized in the table below.

Property	Value
Molecular Formula	C₃₁H₂₉N₃O₇
Molecular Weight	555.59 g/mol
Excitation Maximum (λex)	~525 nm[1]
Emission Maximum (λem)	~550 nm[1]
Extinction Coefficient (ε)	~116,000 cm⁻¹M⁻¹ (for Rhodamine 6G)
Quantum Yield (Φ)	~0.95 (for Rhodamine 6G in ethanol)[2]
Solubility	Soluble in DMSO, DMF

Experimental Protocols

Detailed methodologies for labeling proteins and nucleic acids with 5-CR6G-SE are provided below. These protocols are general guidelines and may require optimization for specific applications.

Protein and Antibody Labeling with 5-CR6G-SE

This protocol describes the covalent labeling of proteins, such as antibodies, with 5-CR6G-SE. The succinimidyl ester reacts with primary amines (e.g., on lysine residues) to form a stable amide linkage.

Materials:

• Protein or antibody solution (in amine-free buffer, e.g., PBS or bicarbonate buffer)

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction buffer (0.1 M sodium bicarbonate, pH 8.3-8.5)

• Purification column (e.g., gel filtration or dialysis cassette)

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare Protein Solution:

  • Dissolve the protein or antibody in the reaction buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or glycine) as they will compete with the labeling reaction.

• Prepare 5-CR6G-SE Stock Solution:

  • Allow the vial of 5-CR6G-SE to warm to room temperature before opening to prevent moisture condensation.

  • Dissolve the 5-CR6G-SE in anhydrous DMSO or DMF to a concentration of 10 mg/mL. This stock solution should be used immediately.

• Labeling Reaction:

  • Slowly add a calculated amount of the 5-CR6G-SE stock solution to the protein solution while gently stirring. The optimal molar ratio of dye to protein depends on the protein and the desired degree of labeling and typically ranges from 5:1 to 20:1.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) or by dialysis against PBS.

  • Collect the fractions containing the labeled protein. The successful removal of free dye can be visually confirmed as the labeled protein will be colored, while the free dye will separate out.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~525 nm (for 5-CR6G).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law. The DOL is the molar ratio of the dye to the protein.

Nucleic Acid Labeling with 5-CR6G-SE

This protocol is designed for labeling amine-modified oligonucleotides or nucleic acids at the 5' or 3' end with 5-CR6G-SE.

Materials:

• Amine-modified oligonucleotide or nucleic acid

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous DMSO or DMF

• Labeling buffer (e.g., 0.1 M sodium carbonate/bicarbonate buffer, pH 9.0)

• Nuclease-free water

• Ethanol

• 3 M Sodium Acetate, pH 5.2

• Purification supplies (e.g., HPLC or gel electrophoresis)

Procedure:

• Prepare Nucleic Acid Solution:

  • Dissolve the amine-modified nucleic acid in the labeling buffer to a suitable concentration.

• Prepare 5-CR6G-SE Stock Solution:

  • Prepare a fresh 10 mg/mL stock solution of 5-CR6G-SE in anhydrous DMSO or DMF immediately before use.

• Labeling Reaction:

  • Add the 5-CR6G-SE stock solution to the nucleic acid solution. A molar excess of the dye (e.g., 10- to 50-fold) is typically used.

  • Incubate the reaction for 2-4 hours at room temperature in the dark.

• Purification:

  • Precipitate the labeled nucleic acid by adding 3 volumes of cold ethanol and 1/10 volume of 3 M sodium acetate. Incubate at -20°C for at least 1 hour.

  • Centrifuge to pellet the nucleic acid, wash with 70% ethanol, and resuspend in nuclease-free water.

  • Further purify the labeled nucleic acid from unreacted dye and unlabeled nucleic acid using reverse-phase HPLC or polyacrylamide gel electrophoresis (PAGE).

Visualizations: Workflows and Pathways

Synthesis of 5-Carboxyrhodamine 6G Succinimidyl Ester

The synthesis of 5-CR6G-SE generally involves the condensation of a carboxy-substituted phthalic anhydride derivative with a substituted aminophenol, followed by activation of the carboxylic acid group to a succinimidyl ester.

Caption: Synthesis of 5-CR6G-SE.

Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

Fluorescently labeled antibodies against EGFR or its downstream targets are commonly used to visualize and study this critical signaling pathway involved in cell proliferation and cancer.

Caption: Simplified EGFR signaling pathway.

Experimental Workflow: Immunofluorescence Microscopy

This workflow outlines the key steps for using a 5-CR6G-SE labeled antibody in an immunofluorescence experiment.

References

• 1. abpbio.com [abpbio.com]
• 2. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]

An In-depth Technical Guide to Rhodamine Dyes in Biological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Rhodamine Dyes

Rhodamine dyes are a class of highly fluorescent molecules belonging to the xanthene family.[1][2] Characterized by their brilliant color, high fluorescence quantum yield, and excellent photostability, rhodamines have become indispensable tools in biological and biomedical research.[2][3] Their core structure, a xanthene ring system, can be chemically modified to produce a wide array of derivatives with distinct spectral properties and biological specificities.[1][4] This versatility allows for their use in a multitude of applications, including fluorescence microscopy, flow cytometry, and immunofluorescence, to visualize and quantify various cellular structures and processes.[1][5]

The fluorescence of rhodamine dyes is intrinsically linked to their molecular structure, particularly the equilibrium between a fluorescent zwitterionic form and a non-fluorescent spirolactone form.[2] This equilibrium can be influenced by environmental factors such as pH and polarity, a property that has been ingeniously exploited to design rhodamine-based sensors for detecting specific ions and biological molecules.[3]

Core Applications in Biological Research

Rhodamine dyes and their derivatives have found widespread use in numerous biological applications, primarily due to their bright fluorescence and ability to be conjugated to biomolecules.

Fluorescence Microscopy: A cornerstone application of rhodamine dyes is in fluorescence microscopy, where they serve as fluorescent labels to visualize specific cellular components.[3] For instance, antibodies conjugated to rhodamine derivatives like Tetramethylrhodamine isothiocyanate (TRITC) are routinely used in immunofluorescence to locate and identify specific proteins within cells and tissues.[2][6]

Flow Cytometry: In flow cytometry, rhodamine dyes are utilized to label and sort cells based on the expression of specific markers or to analyze cellular properties such as mitochondrial membrane potential.[1][5]

Mitochondrial Staining: Certain rhodamine derivatives, such as Rhodamine 123 and Tetramethylrhodamine, methyl ester (TMRM), are cationic and lipophilic, causing them to accumulate in the mitochondria of living cells in response to the negative mitochondrial membrane potential.[3] This property makes them excellent probes for assessing mitochondrial health and function, and for studying processes like apoptosis where changes in mitochondrial membrane potential are a key event.[4]

Quantitative Data of Common Rhodamine Dyes

The selection of a suitable rhodamine dye for a specific application depends on its photophysical properties. The following table summarizes the key quantitative data for some of the most commonly used rhodamine derivatives in biological research.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Rhodamine B	543	565	106,000	0.31 (in water)[7]
Rhodamine 6G	525	548	116,000	0.95 (in ethanol)[8][9]
Rhodamine 123	505	534	97,000	Not widely reported
TMRM	548	573	Not widely reported	Not widely reported
TRITC	~550	~573	Not widely reported	Not widely reported

Experimental Protocols

Measurement of Mitochondrial Membrane Potential using Rhodamine 123

This protocol describes the use of Rhodamine 123 to assess changes in mitochondrial membrane potential, a key indicator of cellular health and apoptosis.[2][10] A decrease in mitochondrial membrane potential leads to the release of Rhodamine 123 from the mitochondria and a subsequent decrease in fluorescence intensity.[10]

Materials:

• Rhodamine 123 stock solution (1 mg/mL in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) - as a positive control for depolarization (optional)

• Fluorescence microscope or flow cytometer

Procedure for Adherent Cells:

• Cell Seeding: Seed cells on a suitable imaging dish or plate and culture until they reach the desired confluency.

• Staining:

  • Prepare a fresh working solution of Rhodamine 123 in cell culture medium at a final concentration of 1-10 µM.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the Rhodamine 123 working solution to the cells.

  • Incubate for 15-30 minutes at 37°C in the dark.

• Washing:

  • Remove the staining solution and wash the cells twice with warm PBS.

• Imaging:

  • Add fresh, warm cell culture medium or PBS to the cells.

  • Image the cells immediately using a fluorescence microscope with a filter set appropriate for FITC/GFP (Excitation: ~488 nm, Emission: ~525 nm).

  • For a positive control, treat a separate sample of cells with CCCP (e.g., 10 µM for 15 minutes) prior to or during Rhodamine 123 staining to induce mitochondrial depolarization, which will result in a significant decrease in fluorescence.

Procedure for Suspension Cells:

• Cell Preparation: Harvest cells by centrifugation and resuspend in warm cell culture medium.

• Staining:

  • Add Rhodamine 123 stock solution to the cell suspension to a final concentration of 1-10 µM.

  • Incubate for 15-30 minutes at 37°C in the dark.

• Washing:

  • Centrifuge the cells to pellet them, remove the supernatant, and resuspend in warm PBS. Repeat this washing step twice.

• Analysis:

  • Resuspend the final cell pellet in fresh PBS.

  • Analyze the cells by flow cytometry using the FITC channel or by fluorescence microscopy by placing a drop of the cell suspension on a slide.

Caption: Workflow for assessing mitochondrial membrane potential using Rhodamine 123.

Indirect Immunofluorescence using a TRITC-conjugated Secondary Antibody

This protocol outlines the general steps for localizing a target protein within fixed and permeabilized cells using a primary antibody and a TRITC-conjugated secondary antibody.[11][12]

Materials:

• Cells grown on coverslips

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or 10% normal serum in PBS)

• Primary antibody (specific to the target antigen)

• TRITC-conjugated secondary antibody (reactive against the host species of the primary antibody)

• Nuclear counterstain (e.g., DAPI) (optional)

• Antifade mounting medium

Procedure:

• Cell Fixation:

  • Remove the culture medium and wash the cells on coverslips twice with PBS.

  • Fix the cells by incubating with 4% paraformaldehyde for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • If the target protein is intracellular, permeabilize the cells by incubating with permeabilization buffer for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in blocking buffer.

  • Incubate the cells with the diluted primary antibody for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

  • Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation:

  • Dilute the TRITC-conjugated secondary antibody in blocking buffer.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS for 5 minutes each in the dark.

• Counterstaining (Optional):

  • Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Visualize the staining using a fluorescence microscope with the appropriate filter sets for TRITC (Excitation: ~550 nm, Emission: ~573 nm) and the counterstain.

Caption: Step-by-step workflow for indirect immunofluorescence using a TRITC-conjugated secondary antibody.

References

• 1. Rhodamine B as a mitochondrial probe for measurement and monitoring of mitochondrial membrane potential in drug-sensitive and -resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitochondrial Membrane Potential Detection Kit (Rhodamine 123) - TargetMol Chemicals Inc [bioscience.co.uk]
• 3. Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assay for apoptosis using the mitochondrial probes, Rhodamine123 and 10-N-nonyl acridine orange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial Transmembrane Potential (ψm) Assay Using TMRM [bio-protocol.org]
• 6. researchgate.net [researchgate.net]
• 7. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 8. omlc.org [omlc.org]
• 9. Rhodamine 6G - Wikipedia [en.wikipedia.org]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. usbio.net [usbio.net]

Navigating the Solubility of 5-Carboxyrhodamine 6G Succinimidyl Ester in DMSO: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical aspects of solubilizing 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE) in dimethyl sulfoxide (DMSO). As an amine-reactive fluorescent dye, 5-CR6G-SE is a valuable tool for labeling proteins, antibodies, and other biomolecules. Proper handling and solubilization are paramount to ensure the success of conjugation experiments. This document provides quantitative data, detailed experimental protocols, and a visual workflow to facilitate its effective use in research and development.

Core Properties and Solubility Data

5-Carboxyrhodamine 6G succinimidyl ester is a bright, amine-reactive fluorescent probe with excitation and emission maxima around 525 nm and 550 nm, respectively.[1][2] This makes it an excellent match for the 514 nm spectral line of argon-ion lasers.[1][2] While DMSO is the recommended solvent for 5-CR6G-SE, it is important to note that some suppliers describe its solubility in DMSO and DMF as "very poor," which may limit the maximum achievable concentration.[3][4]

Despite this, stock solutions at working concentrations are readily preparable. The following table provides quantitative data for reconstituting various masses of 5-CR6G-SE in DMSO to achieve common stock solution concentrations.

Mass of 5-CR6G-SE	Volume of DMSO for 1 mM Solution	Volume of DMSO for 5 mM Solution	Volume of DMSO for 10 mM Solution
0.1 mg	179.99 µL	36.00 µL	18.00 µL
0.5 mg	899.94 µL	179.99 µL	89.99 µL
1 mg	1.80 mL	359.98 µL	179.99 µL
5 mg	8.999 mL	1.80 mL	899.94 µL
10 mg	17.999 mL	3.60 mL	1.80 mL
Data derived from AAT Bioquest technical information for reconstituting 5-CR6G, SE (MW: 555.59 g/mol ).[4][5]

Experimental Protocols

Preparation of a 10 mM Stock Solution of 5-CR6G-SE in DMSO

This protocol describes the preparation of a concentrated stock solution, which can then be diluted for use in labeling reactions. It is crucial to use high-quality, anhydrous DMSO to prevent the hydrolysis of the succinimidyl ester.

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous dimethyl sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge

• Pipettes and appropriate tips

Procedure:

• Allow the vial of 5-CR6G-SE to equilibrate to room temperature before opening to prevent moisture condensation.

• Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

• To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO as specified in the table above (e.g., 180 µL of DMSO to 1 mg of the dye).

• Cap the vial tightly and vortex thoroughly for at least 2 minutes or until the dye is fully dissolved. Gentle warming or sonication can be used to aid dissolution if necessary, but prolonged exposure to heat should be avoided.

• The stock solution is now ready for use. For storage, it should be kept at -20°C, protected from light and moisture.[1][2] Multiple freeze-thaw cycles should be avoided.

General Protocol for Protein Labeling

This protocol provides a general workflow for conjugating the 5-CR6G-SE in DMSO to a protein containing primary amines (e.g., lysine residues).

Materials:

• Protein to be labeled in an amine-free buffer (e.g., phosphate-buffered saline (PBS) at pH 7.2-8.0)

• 10 mM 5-CR6G-SE stock solution in DMSO

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Purification column (e.g., size-exclusion chromatography, such as a Sephadex G-25 column) to separate the labeled protein from the unreacted dye.

Procedure:

• Dissolve the protein in the reaction buffer at a suitable concentration (typically 1-10 mg/mL).

• Calculate the required volume of the 10 mM 5-CR6G-SE stock solution. A 10- to 20-fold molar excess of the dye to the protein is a common starting point for optimization.

• Add the calculated volume of the dye stock solution to the protein solution while gently vortexing.

• Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Following incubation, purify the conjugate by passing the reaction mixture through a size-exclusion chromatography column to remove the unconjugated dye.

• Collect the fractions containing the labeled protein. The degree of labeling can be determined spectrophotometrically.

Visualizing the Workflow

The following diagram illustrates the key steps in the process, from the solubilization of the dye to the final purified, labeled protein.

Caption: Workflow for preparing and using 5-CR6G-SE for protein labeling.

References

• 1. abpbio.com [abpbio.com]
• 2. abpbio.com [abpbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 5. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]

Protocols & Analytical Methods

Application Notes: 5-Carboxyrhodamine 6G Succinimidyl Ester Protein Labeling

Introduction

5-Carboxyrhodamine 6G (5-CR6G) is a bright, photostable fluorescent dye belonging to the rhodamine family. Its succinimidyl ester (SE) derivative is a widely used amine-reactive reagent for covalently labeling proteins and other biomolecules. The succinimidyl ester group readily reacts with primary amino groups, such as the ε-amino group of lysine residues and the N-terminal α-amino group of polypeptides, to form a stable amide bond.[1][2][3] This process, known as bioconjugation, is fundamental for a multitude of applications in biological research and drug development, including immunofluorescence microscopy, flow cytometry, and in vivo imaging.[4] The excitation and emission spectra of 5-CR6G fall between those of fluorescein and tetramethylrhodamine, offering a valuable color option for multicolor imaging experiments.[5][6] Its absorption maximum is well-matched to the 514 nm spectral line of the argon-ion laser.[5][6]

Principle of Reaction

The labeling reaction involves the nucleophilic attack of a primary amine on the carbonyl group of the succinimidyl ester, leading to the formation of a stable amide linkage and the release of N-hydroxysuccinimide (NHS). The reaction is most efficient at a slightly basic pH (8.0-9.0), where the primary amino groups are deprotonated and thus more nucleophilic.[4] It is crucial to use amine-free buffers, such as bicarbonate or phosphate buffers, as amine-containing buffers (e.g., Tris or glycine) will compete for reaction with the dye.[7]

Experimental Protocols

This section provides a detailed protocol for the covalent labeling of proteins, such as antibodies, with 5-Carboxyrhodamine 6G succinimidyl ester.

1. Materials and Reagents

Material/Reagent	Specifications	Storage
Protein (e.g., IgG Antibody)	Purified, 1-10 mg/mL in amine-free buffer (e.g., PBS)	4°C or -20°C
5-CR6G Succinimidyl Ester	Amine-reactive succinimidyl ester	< -15°C, desiccated, protected from light[4]
Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)	High-purity, anhydrous	Room temperature, desiccated
Reaction Buffer	0.1 M Sodium Bicarbonate, pH 8.3-8.5	Room temperature
Purification Column	Size-exclusion chromatography column (e.g., Sephadex G-25) or spin desalting columns (7K MWCO)	Room temperature
Elution Buffer	1X Phosphate-Buffered Saline (PBS), pH 7.2-7.4	Room temperature
Quenching Reagent (Optional)	1 M Tris-HCl, pH 8.0 or 1.5 M Hydroxylamine, pH 8.5	Room temperature

2. Protocol for Protein Labeling

2.1. Preparation of Solutions

• Protein Solution:

  • If the protein solution contains amine-containing buffers or stabilizers like sodium azide, it must be dialyzed against 1X PBS (pH 7.2-7.4) before labeling.[4][7]

  • The recommended protein concentration is between 2-10 mg/mL for optimal labeling.[8]

  • Adjust the pH of the protein solution to 8.3-8.5 by adding 1/10th volume of 1 M sodium bicarbonate buffer. For example, add 10 µL of 1 M sodium bicarbonate to 100 µL of the protein solution.[4]

• Dye Stock Solution:

  • Allow the vial of 5-CR6G-SE to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or DMF.[3] This should be done immediately before use as NHS esters are moisture-sensitive.[7]

2.2. Labeling Reaction

• Molar Ratio Calculation: The optimal molar ratio of dye to protein for efficient labeling can vary and should be determined empirically. A common starting point is a 10:1 to 20:1 molar ratio of dye to protein.[4][9]

• Reaction Incubation: While gently stirring, add the calculated volume of the dye stock solution to the pH-adjusted protein solution.

• Incubate the reaction mixture for 1 hour at room temperature, protected from light.[3]

• (Optional) Quenching the Reaction: To stop the labeling reaction, a quenching reagent such as Tris-HCl or hydroxylamine can be added to a final concentration of 50-100 mM and incubated for an additional 10-15 minutes.

2.3. Purification of the Labeled Protein

It is critical to remove the unreacted dye from the labeled protein to avoid high background fluorescence.[10] Size-exclusion chromatography is a commonly used method for this purpose.[10][11]

• Equilibrate the size-exclusion or desalting column with 1X PBS according to the manufacturer's instructions.

• Apply the reaction mixture to the top of the column.

• Elute the labeled protein with 1X PBS. The labeled protein will typically appear as a colored band that separates from the smaller, unreacted dye molecules.[11]

• Collect the fractions containing the purified labeled protein.

3. Determination of Degree of Labeling (DOL)

The DOL, which represents the average number of dye molecules conjugated to each protein molecule, can be determined spectrophotometrically.

• Measure the absorbance of the purified labeled protein at 280 nm (for the protein) and at the absorption maximum of 5-CR6G (approximately 525 nm).

• The DOL can be calculated using the Beer-Lambert law and the extinction coefficients of the protein and the dye. An optimal DOL is typically between 2 and 7 for antibodies.[4]

4. Storage of Labeled Protein

For long-term storage, it is recommended to add a stabilizer such as bovine serum albumin (BSA) to a final concentration of 5-10 mg/mL and a bacteriostatic agent like sodium azide (0.01-0.03%).[1] The conjugate should be stored at 4°C, protected from light. For storage at -20°C, glycerol can be added to a final concentration of 50%.[1] Under these conditions, the labeled protein can be stable for a year or longer.[1]

Quantitative Data Summary

Parameter	Recommended Value/Range	Reference
Protein Concentration	2-10 mg/mL	[8]
Reaction Buffer pH	8.0 - 9.0	[4]
Molar Ratio (Dye:Protein)	10:1 to 20:1 (to be optimized)	[4][9]
Incubation Time	1 hour	[3]
Incubation Temperature	Room Temperature
Optimal Degree of Labeling (DOL) for Antibodies	2 - 7	[4]

Visualizations

Caption: Experimental workflow for protein labeling with 5-CR6G-SE.

Caption: Chemical reaction of 5-CR6G-SE with a protein's primary amine.

References

• 1. biotium.com [biotium.com]
• 2. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. benchchem.com [benchchem.com]
• 5. abpbio.com [abpbio.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. bidmc.org [bidmc.org]
• 8. cedarlanelabs.com [cedarlanelabs.com]
• 9. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for Oligonucleotide Conjugation with 5-Carboxyrhodamine 6G SE

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescently labeled oligonucleotides are indispensable tools in molecular biology, diagnostics, and therapeutic development. Applications ranging from quantitative PCR (qPCR) and fluorescence in situ hybridization (FISH) to DNA sequencing and single-molecule imaging rely on the covalent attachment of a fluorophore to a specific oligonucleotide sequence. 5-Carboxyrhodamine 6G (5-CR6G) is a bright and photostable rhodamine dye with excitation and emission maxima in the green-yellow region of the visible spectrum, making it an excellent choice for fluorescent labeling. The succinimidyl ester (SE) derivative of 5-CR6G is an amine-reactive form that readily couples with amino-modified oligonucleotides to form a stable amide bond.

These application notes provide a comprehensive guide to the conjugation of 5-Carboxyrhodamine 6G SE to amino-modified oligonucleotides, including detailed protocols for the conjugation reaction, purification of the labeled product, and quality control measures.

Data Presentation

Spectroscopic Properties of 5-Carboxyrhodamine 6G

The spectroscopic characteristics of 5-Carboxyrhodamine 6G are crucial for experimental design and data analysis. The single isomer of 5-CR6G is preferred for applications where reproducibility is critical.[1][2]

Property	Value
Excitation Maximum (λex)	522 nm[2][3]
Emission Maximum (λem)	546 nm[2][3]
Molar Extinction Coefficient (ε)	94,000 cm⁻¹M⁻¹[4]
Recommended Storage	Freeze (<-15 °C), Minimize light exposure[1][2][3]

Expected Yields for Modified Oligonucleotides

The synthesis and purification of modified oligonucleotides, particularly those involving post-synthetic labeling, generally result in lower yields compared to unmodified oligonucleotides. Several factors, including the coupling efficiency of the modification, the length and sequence of the oligonucleotide, and purification losses, contribute to the final yield. For post-synthetically labeled oligonucleotides, a yield reduction of 40-60% compared to a standard oligo can be expected.[4]

Modification Type	Expected Yield Reduction
Post-synthetic Dye Labeling	40 - 60%[4]

Experimental Protocols

Chemical Reaction and Workflow

The conjugation of 5-Carboxyrhodamine 6G SE to an amino-modified oligonucleotide proceeds via a nucleophilic substitution reaction. The primary amine of the oligonucleotide attacks the succinimidyl ester of the dye, forming a stable amide bond and releasing N-hydroxysuccinimide (NHS) as a byproduct. This reaction is typically carried out in a slightly alkaline buffer (pH 8.5-9.0) to ensure the primary amine is deprotonated and thus more nucleophilic, while the exocyclic amines of the DNA bases remain largely protonated and unreactive.[5]

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Fluorescent Labeled Oligos,Oligo Fluorescent Labeling By Name [biosyn.com]
• 5. glenresearch.com [glenresearch.com]

Application Notes and Protocols for 5-Carboxyrhodamine 6G, SE in Automated DNA Sequencing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Automated DNA sequencing is a cornerstone of modern molecular biology, genomics, and drug discovery. The Sanger chain-termination method, adapted for automation, relies on the use of fluorescent dyes to label DNA fragments of varying lengths. 5-Carboxyrhodamine 6G, Succinimidyl Ester (5-CR6G, SE) is an amine-reactive fluorescent dye that serves as a valuable tool in this process. Its spectral properties, falling between those of fluorescein (FAM) and tetramethylrhodamine (TAMRA), make it a suitable choice for multicolor applications.[1][2] This document provides detailed application notes and protocols for the use of 5-CR6G, SE in automated DNA sequencing.

5-CR6G, SE is typically employed in two main strategies for automated DNA sequencing: dye-primer sequencing and dye-terminator sequencing. In dye-primer sequencing, the fluorescent dye is attached to the 5' end of the sequencing primer. In dye-terminator sequencing, each of the four dideoxynucleotide triphosphates (ddNTPs) that terminate DNA synthesis is labeled with a different fluorescent dye.[1] The choice between these methods depends on the specific application and the available instrumentation.

Properties of 5-Carboxyrhodamine 6G, SE

5-CR6G, SE is a reactive building block used to conjugate the rhodamine 6G fluorophore to a molecule of interest, typically through a stable amide bond with a primary amine. Its key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃₁H₂₉N₃O₇	[1]
Molecular Weight	555.59 g/mol	[1]
Excitation Maximum (λex)	~522-525 nm	[1][3][4]
Emission Maximum (λem)	~546-550 nm	[1][3][4]
Reactive Group	N-hydroxysuccinimidyl (NHS) ester	[1][2]
Reactivity	Primary amines	[1][2]
Solubility	DMSO, DMF	[1]

Application in Automated DNA Sequencing

5-Carboxyrhodamine 6G is utilized as one of the fluorescent dyes in a set for multicolor DNA sequencing.[5] In this context, it has been used to label the ddNTP that terminates the growing DNA chain at a specific base. For instance, in some dye-terminator sequencing chemistries, 5-carboxyrhodamine 6G has been used to label ddATP.[1]

Dye-Terminator vs. Dye-Primer Sequencing

Feature	Dye-Terminator Sequencing	Dye-Primer Sequencing
Labeled Component	Dideoxynucleotides (ddNTPs)	Sequencing Primer
Number of Reactions	Single reaction for all four bases	Four separate reactions, one for each base
Primer Requirement	Unlabeled primers can be used	Four primers, each labeled with a different dye
"False Stops"	Not detected as they are unlabeled	Detected as fluorescent fragments, creating background
Advantages	Fewer pipetting steps, single-tube reaction	Can produce more uniform peak heights in some cases

Experimental Protocols

The following protocols are generalized for the use of 5-CR6G, SE in dye-terminator sequencing. These protocols may require optimization based on the specific DNA template, primer, and sequencing instrument used.

Protocol 1: Labeling of Amino-Modified ddNTPs with 5-CR6G, SE

This protocol describes the conjugation of 5-CR6G, SE to an amino-modified dideoxynucleotide triphosphate.

Materials:

• 5-Carboxyrhodamine 6G, SE

• Amino-modified ddNTP (e.g., aminoallyl-ddATP)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer, pH 8.5

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Lyophilizer

Procedure:

• Dissolve the amino-modified ddNTP in 0.1 M sodium bicarbonate buffer (pH 8.5).

• Dissolve 5-CR6G, SE in a small volume of anhydrous DMF or DMSO.

• Slowly add the dissolved 5-CR6G, SE to the ddNTP solution while vortexing. A molar excess of the dye is typically used.

• Incubate the reaction mixture for 2-4 hours at room temperature in the dark.

• Purify the labeled ddNTP from the unreacted dye and byproducts using a size-exclusion chromatography column.

• Collect the fractions containing the labeled ddNTP.

• Lyophilize the purified product to obtain the 5-CR6G-labeled ddNTP.

• Store the labeled ddNTP at -20°C, protected from light.

Protocol 2: Cycle Sequencing with 5-CR6G-Labeled Terminators

This protocol is adapted from standard dye-terminator sequencing protocols. The concentration of the 5-CR6G-labeled ddNTP may need to be optimized.

Materials:

• Purified DNA template (plasmid or PCR product)

• Sequencing primer

• Thermostable DNA polymerase (e.g., a modified Taq polymerase)

• Sequencing buffer

• A mixture of dNTPs (dATP, dCTP, dGTP, dTTP)

• A mixture of four dye-labeled ddNTPs, with one being the 5-CR6G-labeled ddNTP (e.g., ddATP-CR6G[1])

• Nuclease-free water

• Thermal cycler

Sequencing Reaction Mix:

Component	Volume (µL) for a 20 µL reaction	Final Concentration
Sequencing Buffer (5x)	4	1x
DNA Template	Variable (100-500 ng)	-
Sequencing Primer	Variable (3-5 pmol)	0.15-0.25 µM
dNTP Mix	Variable	-
Dye-Terminator Mix	Variable	-
DNA Polymerase	Variable	-
Nuclease-free water	To 20 µL	-

Thermal Cycling Conditions:

Step	Temperature (°C)	Time	Number of Cycles
Initial Denaturation	96	1 minute	1
Denaturation	96	10 seconds	25-30
Annealing	50-55	5 seconds	25-30
Extension	60	4 minutes	25-30
Final Hold	4	Indefinite	1

Post-Reaction Purification:

Unincorporated dye-terminators must be removed before capillary electrophoresis. This can be achieved through:

• Ethanol/EDTA precipitation

• Spin-column purification

• Magnetic bead-based purification

Capillary Electrophoresis and Data Analysis:

The purified sequencing products are denatured and separated by size using an automated capillary electrophoresis DNA sequencer. A laser excites the fluorescent dyes, and the emitted light is captured by a detector. The spectral data is then processed by the sequencing software to generate the DNA sequence.

Data Presentation

The performance of 5-Carboxyrhodamine 6G in DNA sequencing can be compared to other commonly used dyes.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Common Application in Sequencing
5-Carboxyrhodamine 6G	~522-525	~546-550	Labeling ddATP or as an acceptor in ET primers
6-FAM	~495	~520	Labeling ddGTP or primers
JOE	~520	~548	Labeling ddCTP or primers
TAMRA	~555	~580	Labeling ddTTP or primers
ROX	~585	~605	Often used as a size standard

Visualizations

Dye-Terminator Sequencing Workflow

Caption: Workflow for automated DNA sequencing using the dye-terminator method.

Mechanism of Chain Termination

Caption: The process of DNA chain elongation and termination with fluorescent ddNTPs.

Troubleshooting and Considerations

• Uneven Peak Heights: A common issue with rhodamine-based dyes is the variation in peak heights, which can affect base-calling accuracy.[6] Optimization of the sequencing reaction, including the concentration of dye-terminators and the use of modified DNA polymerases, can help mitigate this issue.[6]

• Spectral Overlap: The emission spectrum of 5-CR6G may overlap with other dyes in the sequencing chemistry. It is crucial to use a dye set with minimal spectral overlap and to apply the appropriate spectral calibration matrix on the DNA sequencer.

• Dye Solubility: 5-Carboxyrhodamine 6G, SE has poor solubility in aqueous buffers.[3] It is important to dissolve the dye in an appropriate organic solvent like DMSO or DMF before use.

• Photostability: Rhodamine dyes are generally more photostable than fluorescein dyes, which is an advantage during laser excitation in the sequencer. However, prolonged exposure to light should still be avoided.

By following these guidelines and protocols, researchers can effectively utilize 5-Carboxyrhodamine 6G, SE for reliable and high-quality automated DNA sequencing.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Synthesis and application of charge-modified dye-labeled dideoxynucleoside-5′-triphosphates to ‘direct-load’ DNA sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.uci.edu [chem.uci.edu]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Improved DNA Sequencing Accuracy and Detection of Heterozygous Alleles Using Manganese Citrate and Different Fluorescent Dye Terminators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Carboxyrhodamine 6G SE in Multicolor Fluorescence Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) is a bright and photostable amine-reactive fluorescent dye. Its spectral properties, positioned between fluorescein and tetramethylrhodamine, make it an excellent choice for multicolor fluorescence imaging applications.[1][2][3][4] The succinimidyl ester (SE) moiety readily reacts with primary amines on proteins and other biomolecules to form stable covalent bonds, enabling straightforward labeling of antibodies, peptides, and other probes for fluorescence microscopy, flow cytometry, and other fluorescence-based assays.[3][5] Conjugates of 5-CR6G are well-matched to the 514 nm spectral line of the argon-ion laser, a common feature in many fluorescence instruments.[1][3]

Spectral Properties and Comparison

5-Carboxyrhodamine 6G offers a valuable spectral option for expanding multicolor imaging panels. A summary of its key quantitative properties, alongside other commonly used fluorophores, is presented below for comparative analysis. Rhodamine 6G conjugates generally exhibit higher fluorescence quantum yields than tetramethylrhodamine conjugates and possess good photostability.[2][4]

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	Quantum Yield (Φ)
5-Carboxyrhodamine 6G	522 - 525[3][6]	546 - 550[3][6]	94,000[6]	~0.95 (for Rhodamine 6G)[7][8]
Fluorescein (FITC)	494	512[9]	75,000	0.92
Tetramethylrhodamine (TRITC)	550	573	85,000	0.28
Phycoerythrin (PE)	498, 565	575	1,960,000	0.84
Allophycocyanin (APC)	650	660[2]	700,000	0.68
Cyanine 5 (Cy®5)	650	670[5]	250,000	0.20

Experimental Protocols

Protocol 1: Labeling Antibodies with 5-Carboxyrhodamine 6G SE

This protocol describes the covalent conjugation of 5-Carboxyrhodamine 6G SE to a primary antibody.

Materials:

• Purified antibody (1-10 mg/mL in an amine-free buffer like PBS)

• 5-Carboxyrhodamine 6G SE

• Anhydrous dimethyl sulfoxide (DMSO)

• 1 M Sodium Bicarbonate buffer (pH 8.5-9.5)

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Size exclusion chromatography column (e.g., Sephadex G-25) or spin desalting column

• Reaction tubes

Procedure:

• Antibody Preparation: Dialyze the antibody against 1X PBS (pH 7.2-7.4) to remove any amine-containing buffers or stabilizers. Adjust the antibody concentration to 1-2 mg/mL.

• Reaction Buffer Adjustment: Add 1/10th volume of 1 M sodium bicarbonate buffer to the antibody solution to raise the pH to 8.5-9.0 for optimal labeling.

• Dye Preparation: Immediately before use, dissolve 5-Carboxyrhodamine 6G SE in anhydrous DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Calculate the required volume of the dye solution. A molar ratio of 10:1 to 20:1 (dye:antibody) is a good starting point.

  • Add the calculated volume of the dye solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Quenching: Add a quenching reagent to stop the reaction. For example, add 1/10th volume of 1 M Tris-HCl, pH 8.0, and incubate for 15-30 minutes.

• Purification: Separate the labeled antibody from the unreacted dye using a size exclusion chromatography column or a spin desalting column equilibrated with PBS.

• Characterization (Optional): Determine the degree of labeling (DOL) by measuring the absorbance at 280 nm (for the antibody) and 525 nm (for 5-CR6G). A typical DOL is between 2 and 7.

• Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a stabilizing protein like BSA and store at -20°C.

Protocol 2: Multicolor Immunofluorescence Staining of Cells

This protocol outlines a general procedure for multicolor immunofluorescence staining of cultured cells using a 5-Carboxyrhodamine 6G SE-labeled antibody in conjunction with other fluorescently labeled antibodies.

Materials:

• Cultured cells on coverslips or in a multi-well plate

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% normal serum from the secondary antibody host species in PBS)

• Primary antibodies (including the 5-CR6G SE-labeled antibody and others labeled with different fluorophores)

• Fluorescently labeled secondary antibodies (if using indirect staining for other targets)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• PBS

Procedure:

• Sample Preparation:

  • Wash the cells three times with PBS.

  • Fix the cells with fixation buffer for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Incubate the cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate the cells with blocking buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibodies (including the 5-CR6G SE-labeled antibody) in blocking buffer to their optimal concentrations.

  • Incubate the cells with the primary antibody cocktail overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation (if applicable):

  • If using unlabeled primary antibodies for other targets, dilute the corresponding fluorescently labeled secondary antibodies in blocking buffer.

  • Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Counterstaining:

  • Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

  • Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope equipped with the appropriate filter sets for each fluorophore.

Visualizations

Caption: Workflow for conjugating 5-Carboxyrhodamine 6G SE to an antibody.

Caption: Experimental workflow for multicolor immunofluorescence staining.

References

• 1. protilatky.cz [protilatky.cz]
• 2. usbio.net [usbio.net]
• 3. abpbio.com [abpbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. benchchem.com [benchchem.com]
• 6. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 7. omlc.org [omlc.org]
• 8. researchgate.net [researchgate.net]
• 9. bitesizebio.com [bitesizebio.com]

Application Notes and Protocols for 5-Carboxyrhodamine 6G Succinimidyl Ester in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE) is a bright, amine-reactive fluorescent dye with broad applications in flow cytometry. Its succinimidyl ester moiety covalently binds to primary amines on intracellular and cell-surface proteins, resulting in stable, long-term labeling. This property makes it a versatile tool for cell identification and tracking, as well as for the analysis of complex cellular processes such as proliferation and apoptosis. With excitation and emission maxima of approximately 525 nm and 550 nm respectively, 5-CR6G-SE is well-suited for excitation by the blue (488 nm) or green/yellow (561 nm) lasers commonly found on flow cytometers.[1]

These application notes provide detailed protocols for the use of 5-CR6G-SE in general cell labeling, cell proliferation analysis, and apoptosis detection by flow cytometry.

Physicochemical Properties and Spectral Profile

A clear understanding of the properties of 5-CR6G-SE is essential for successful experimental design.

Property	Value
Molecular Formula	C₃₁H₂₉N₃O₇
Molecular Weight	555.59 g/mol
Excitation Maximum (Ex)	~525 nm
Emission Maximum (Em)	~550 nm
Solubility	Soluble in DMSO and DMF
Reactivity	Reacts with primary amines

Application 1: General Cell Labeling and Tracking

5-CR6G-SE can be used to fluorescently label cell populations for identification and tracking in mixed cultures or in vivo. The covalent nature of the dye-protein conjugate ensures that the fluorescent signal is retained over long periods.

Experimental Protocol: General Cell Labeling

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), protein-free

• Complete cell culture medium

• Cells in suspension (e.g., lymphocytes, cultured cell lines)

• Flow cytometer

Protocol:

• Prepare a 10 mM stock solution of 5-CR6G-SE: Dissolve 1 mg of 5-CR6G-SE in 180 µL of anhydrous DMSO. Mix thoroughly by vortexing. This stock solution can be stored at -20°C, protected from light and moisture.

• Cell Preparation: Harvest cells and wash once with protein-free PBS to remove any residual serum proteins that could react with the dye. Resuspend the cells in protein-free PBS at a concentration of 1-10 x 10⁶ cells/mL.

• Staining: Add the 5-CR6G-SE stock solution to the cell suspension to a final concentration of 1-10 µM. The optimal concentration should be determined empirically for each cell type and application.

• Incubation: Incubate the cells for 15-30 minutes at room temperature, protected from light.

• Washing: Quench the staining reaction and remove unbound dye by adding 5-10 volumes of complete cell culture medium. Centrifuge the cells at 300-400 x g for 5 minutes and discard the supernatant.

• Final Wash: Resuspend the cell pellet in fresh, pre-warmed complete cell culture medium and wash one more time.

• Analysis: Resuspend the cells in an appropriate buffer for flow cytometry analysis (e.g., PBS with 2% FBS). Acquire data on a flow cytometer using the appropriate laser and filter set for Rhodamine 6G (e.g., 488 nm or 561 nm excitation and a 575/25 nm bandpass filter).

Expected Results

Stained cells will exhibit a bright, uniform fluorescence signal. The mean fluorescence intensity (MFI) will be significantly higher than that of an unstained control population.

Parameter	Unstained Control	5-CR6G-SE Labeled
Mean Fluorescence Intensity (MFI)	Low	High

Application 2: Cell Proliferation Assay

The dye dilution method is a powerful technique for tracking cell division. When a 5-CR6G-SE labeled cell divides, the dye is distributed equally between the two daughter cells, resulting in a halving of the fluorescence intensity. This allows for the visualization of multiple generations of proliferating cells. This method is analogous to the widely used CFSE proliferation assay.[2][3]

Experimental Protocol: Cell Proliferation

Materials:

• Same as for General Cell Labeling

• Cell proliferation stimulus (e.g., mitogen, antigen)

Protocol:

• Cell Labeling: Follow steps 1-6 of the General Cell Labeling protocol. It is crucial to achieve a bright and uniform initial staining to resolve multiple generations.

• Cell Culture: After the final wash, resuspend the labeled cells in complete culture medium at the desired density for your proliferation experiment. Add the appropriate stimulus to induce proliferation.

• Incubation: Culture the cells for the desired period (typically 3-7 days) to allow for cell division.

• Harvesting and Analysis: At the end of the culture period, harvest the cells and, if desired, stain with other cell surface or intracellular markers. Analyze the samples by flow cytometry.

Data Analysis and Expected Results

On a histogram of 5-CR6G-SE fluorescence, each peak represents a successive generation of cell division, with each peak having half the MFI of the preceding one.

Generation	Relative Mean Fluorescence Intensity (MFI)
0 (Undivided)	X
1	X/2
2	X/4
3	X/8
...	...

Application 3: Apoptosis Detection (as a Viability Dye)

Amine-reactive dyes like 5-CR6G-SE can serve as viability markers, particularly in protocols that involve cell fixation and permeabilization.[4][5] Live cells with intact membranes will only be labeled on their surface proteins, resulting in a dim signal. In contrast, apoptotic or necrotic cells with compromised membranes will allow the dye to enter and react with abundant intracellular proteins, leading to a much brighter fluorescent signal.[1] This allows for the discrimination of live and dead/dying cells.

Experimental Protocol: Apoptosis Detection

Materials:

• Same as for General Cell Labeling

• Apoptosis-inducing agent

• Annexin V conjugated to a different fluorophore (e.g., FITC or APC)

• Annexin V Binding Buffer

• Fixation and permeabilization buffers (if performing intracellular staining)

Protocol:

• Induce Apoptosis: Treat cells with an apoptosis-inducing agent for the desired time. Include an untreated control.

• Harvest and Wash: Harvest the cells and wash once with cold PBS.

• 5-CR6G-SE Staining: Resuspend the cells in protein-free PBS at 1-10 x 10⁶ cells/mL. Add 5-CR6G-SE to a final concentration of 0.5-5 µM. A lower concentration is often sufficient for viability staining.

• Incubation: Incubate for 15 minutes at room temperature, protected from light.

• Wash: Wash the cells with 2% FBS in PBS.

• Annexin V Co-staining: Resuspend the cells in Annexin V Binding Buffer and add a fluorescently conjugated Annexin V antibody. Incubate according to the manufacturer's protocol.

• Analysis: Analyze the cells by flow cytometry immediately. Do not wash after adding Annexin V.

Data Analysis and Expected Results

A dual-parameter dot plot of Annexin V versus 5-CR6G-SE fluorescence will allow for the identification of different cell populations.

Cell Population	Annexin V Staining	5-CR6G-SE Staining
Live Cells	Negative	Dim
Early Apoptotic Cells	Positive	Dim
Late Apoptotic/Necrotic Cells	Positive	Bright
Necrotic Cells	Negative	Bright

Multiparameter Flow Cytometry Considerations

5-CR6G-SE can be integrated into multiparameter flow cytometry panels. When designing a panel, it is crucial to consider the spectral overlap with other fluorophores. The emission of 5-CR6G-SE may spill into detectors for PE-Texas Red or similar fluorochromes. Therefore, proper compensation is essential. It is recommended to use single-stained controls for each fluorophore in the panel to accurately set up the compensation matrix.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak Signal	- Insufficient dye concentration- Low protein content in cells- Photobleaching	- Titrate the dye concentration upwards.- Ensure cells are healthy and not overly small.- Protect stained cells from light.[6][7][8][9]
High Background/Non-specific Staining	- Incomplete removal of unbound dye- Presence of serum proteins during staining	- Increase the number of wash steps after staining.- Ensure cells are washed with protein-free PBS before staining.
Poor Resolution of Proliferation Peaks	- Heterogeneous initial staining- High dye concentration leading to cytotoxicity	- Ensure a uniform single-cell suspension before staining.- Titrate the dye to the lowest concentration that gives a bright signal without affecting cell viability.
High Percentage of "Dead" Cells in Control	- Harsh cell handling- Cytotoxicity of the dye	- Handle cells gently during preparation and staining.- Reduce the dye concentration and/or incubation time.

References

• 1. To dye or not to dye? Understanding the different viability dyes available for flow cytometry | Proteintech Group [ptglab.com]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. Cellular Proliferation and Cell Cycling | ki-67 Flow Cytometry | CellCarta [cellcarta.com]
• 4. tcd.ie [tcd.ie]
• 5. scispace.com [scispace.com]
• 6. Flow Cytometry Troubleshooting | Tips & Tricks | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 7. bosterbio.com [bosterbio.com]
• 8. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. creative-biolabs.com [creative-biolabs.com]

Applications of 5-Carboxyrhodamine 6G SE in Microscopy: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) is a bright, amine-reactive fluorescent dye belonging to the rhodamine family. Its spectral properties, characterized by excitation and emission maxima falling between those of fluorescein and tetramethylrhodamine, make it a valuable tool for a wide range of fluorescence microscopy applications.[1][2][3] The succinimidyl ester (SE) moiety allows for straightforward covalent labeling of primary amines on proteins, antibodies, peptides, and amine-modified oligonucleotides, forming stable amide bonds.[4] This application note provides detailed protocols for the use of 5-CR6G SE in microscopy, including antibody conjugation, immunofluorescence staining, and flow cytometry, along with key quantitative data and troubleshooting guidance. With a high fluorescence quantum yield and good photostability, 5-CR6G SE is an excellent choice for multicolor imaging and sensitive detection of biological targets.[1][][6]

Key Features and Applications

• Bright and Photostable: Rhodamine 6G conjugates generally exhibit higher fluorescence quantum yields and better photostability compared to tetramethylrhodamine conjugates, enabling robust and sensitive detection.[1][][6]

• Amine-Reactive Labeling: The succinimidyl ester group efficiently reacts with primary amines on biomolecules to form stable covalent bonds.

• Versatile Applications: Suitable for a variety of fluorescence-based techniques, including:

  • Immunofluorescence Microscopy

  • Flow Cytometry

  • Fluorescence In Situ Hybridization (FISH)

  • Receptor Labeling

  • Automated DNA Sequencing[7]

Quantitative Data

For ease of comparison, the key quantitative properties of 5-Carboxyrhodamine 6G SE and related compounds are summarized in the tables below.

Table 1: Spectral and Physicochemical Properties of 5-Carboxyrhodamine 6G SE

Property	Value	Reference(s)
Excitation Maximum (λex)	~522-525 nm	[1][2]
Emission Maximum (λem)	~546-550 nm	[1][2]
Molar Extinction Coefficient (ε)	~94,000 cm⁻¹M⁻¹	[1]
Molecular Weight	555.59 g/mol	[2]
Solubility	DMSO, DMF	[2]

Table 2: Comparative Fluorescence Quantum Yields

Fluorophore	Solvent	Quantum Yield (Φ)	Reference(s)
Rhodamine 6G	Ethanol	0.95	[8]
Fluorescein	0.1 N NaOH	0.925	[8]

Experimental Protocols

Protocol 1: Antibody Conjugation with 5-Carboxyrhodamine 6G SE

This protocol describes the covalent labeling of a primary antibody with 5-CR6G SE.

• Purified antibody (1-2 mg/mL in amine-free buffer, e.g., PBS)

• 5-Carboxyrhodamine 6G SE

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25) or dialysis cassette (10-50 kDa MWCO)

• Quenching Reagent: 1.5 M Hydroxylamine, pH 8.5 (optional)

• Antibody Preparation:

  • If the antibody buffer contains primary amines (e.g., Tris or glycine), dialyze the antibody against 0.1 M sodium bicarbonate buffer (pH 8.3-8.5).

  • Adjust the antibody concentration to 1-2 mg/mL.

• Dye Preparation:

  • Allow the vial of 5-CR6G SE to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution of 5-CR6G SE in anhydrous DMSO immediately before use.

• Conjugation Reaction:

  • For optimal labeling, the pH of the antibody solution should be between 8.0 and 8.5. Add 1/10th volume of 1 M sodium bicarbonate buffer to the antibody solution.

  • Add the 5-CR6G SE stock solution to the antibody solution at a molar ratio of 10:1 (dye:antibody). This ratio may need to be optimized for different antibodies.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Quenching Reaction (Optional):

  • To stop the reaction, add 1/10th volume of 1.5 M hydroxylamine (pH 8.5) and incubate for 1 hour at room temperature.

• Purification:

  • Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis against PBS.

• Characterization (Optional):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the antibody) and ~525 nm (for 5-CR6G).

Caption: Workflow for labeling antibodies with 5-CR6G SE.

Protocol 2: Immunofluorescence Staining of Adherent Cells

This protocol provides a general procedure for immunofluorescence staining of adherent cells using a 5-CR6G SE labeled primary antibody.

• Cells grown on sterile coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS

• Blocking Buffer: 1% BSA in PBS

• 5-CR6G SE labeled primary antibody

• Nuclear Counterstain (e.g., DAPI)

• Antifade Mounting Medium

• Cell Preparation:

  • Wash cells twice with PBS.

• Fixation:

  • Fix cells with 4% PFA in PBS for 15-20 minutes at room temperature.

  • Wash cells three times with PBS.

• Permeabilization (for intracellular targets):

  • Incubate cells with Permeabilization Buffer for 10 minutes at room temperature.

  • Wash cells three times with PBS.

• Blocking:

  • Incubate cells with Blocking Buffer for 30-60 minutes at room temperature to reduce non-specific binding.

• Primary Antibody Incubation:

  • Dilute the 5-CR6G SE labeled primary antibody in Blocking Buffer to the desired concentration.

  • Incubate cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber, protected from light.

• Washing:

  • Wash cells three times with PBS for 5 minutes each.

• Nuclear Counterstaining (Optional):

  • Incubate cells with a nuclear counterstain (e.g., DAPI) according to the manufacturer's instructions.

  • Wash cells twice with PBS.

• Mounting:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Seal the edges of the coverslip with nail polish.

• Imaging:

  • Image the slides using a fluorescence microscope equipped with appropriate filter sets for 5-CR6G (see Table 3).

Caption: Workflow for immunofluorescence staining.

Protocol 3: Staining of Suspension Cells for Flow Cytometry

This protocol outlines a general procedure for staining suspension cells with a 5-CR6G SE labeled antibody for flow cytometry analysis.

• Suspension cells

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

• 5-CR6G SE labeled primary antibody

• 12 x 75 mm round-bottom tubes

• Cell Preparation:

  • Harvest cells and wash once with Flow Cytometry Staining Buffer.

  • Resuspend cells to a concentration of 1 x 10⁷ cells/mL in staining buffer.

• Staining:

  • Aliquot 100 µL of the cell suspension (1 x 10⁶ cells) into a flow cytometry tube.

  • Add the appropriate amount of 5-CR6G SE labeled primary antibody.

  • Incubate for 20-30 minutes at 4°C, protected from light.

• Washing:

  • Add 2 mL of Flow Cytometry Staining Buffer to each tube.

  • Centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Discard the supernatant.

  • Repeat the wash step.

• Analysis:

  • Resuspend the cell pellet in 0.5 mL of Flow Cytometry Staining Buffer.

  • Analyze the cells on a flow cytometer using the appropriate laser and emission filters.

Caption: Workflow for flow cytometry staining.

Microscopy and Imaging

Table 3: Recommended Microscope Filter Sets for Rhodamine 6G

Filter Set Component	Wavelength (nm)
Excitation Filter	530/30
Dichroic Mirror	562
Emission Filter	593/40

Note: Optimal filter sets may vary depending on the specific microscope and other fluorophores used in multicolor experiments.

Troubleshooting

Table 4: Troubleshooting Guide for Immunofluorescence with 5-CR6G SE

Problem	Possible Cause	Suggested Solution	Reference(s)
Weak or No Signal	Antibody concentration too low.	Titrate the antibody concentration to find the optimal working dilution.	[7]
Inefficient labeling.	Optimize the antibody conjugation protocol, particularly the molar ratio of dye to antibody.	[]
Photobleaching.	Use an antifade mounting medium and minimize exposure to the excitation light.	[9][10]
Incorrect filter set.	Ensure the microscope filters are appropriate for Rhodamine 6G's excitation and emission spectra.	[9][11]
High Background	Antibody concentration too high.	Reduce the concentration of the labeled primary antibody.	[7]
Inadequate blocking.	Increase the blocking time or try a different blocking agent (e.g., 5% normal serum from the secondary antibody host species).	[10]
Insufficient washing.	Increase the number and duration of wash steps.	[7]
Non-specific antibody binding.	Include an isotype control to assess non-specific binding of the antibody.	[10]
Autofluorescence	Inherent fluorescence of the sample.	Image an unstained control sample to assess autofluorescence. Consider using a longer wavelength fluorophore if autofluorescence is problematic in the green/orange channel.	[11]

References

• 1. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 2. abpbio.com [abpbio.com]
• 3. abpbio.com [abpbio.com]
• 4. benchchem.com [benchchem.com]
• 6. drmr.com [drmr.com]
• 7. IF Troubleshooting | Proteintech Group [ptglab.com]
• 8. omlc.org [omlc.org]
• 9. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 10. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 5-Carboxyrhodamine 6G Succinimidyl Ester for FRET-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Förster Resonance Energy Transfer (FRET) is a powerful technique for studying molecular interactions, conformational changes, and enzyme kinetics in real-time. The efficiency of this non-radiative energy transfer between a donor and an acceptor fluorophore is exquisitely sensitive to the distance between them, typically in the range of 1-10 nanometers. 5-Carboxyrhodamine 6G (5-CR6G) is a bright, photostable rhodamine dye whose spectral properties make it an excellent FRET acceptor for donor fluorophores in the green-yellow region of the spectrum, such as fluorescein (FAM). The succinimidyl ester (SE) functional group of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE) allows for its covalent conjugation to primary amines on proteins, peptides, and other biomolecules, enabling the development of specific FRET-based assays.

These application notes provide detailed protocols for the use of 5-CR6G-SE in FRET-based assays, with a particular focus on a protease activity assay.

Spectral Properties and FRET Pair Selection

5-Carboxyrhodamine 6G exhibits excitation and emission maxima that are spectrally well-separated from common green-emitting donors like fluorescein, minimizing direct acceptor excitation and donor emission bleed-through into the acceptor channel.[1] The spectral overlap between the emission of the donor and the excitation of the acceptor is a critical factor for efficient FRET.[2]

Table 1: Spectral Properties of a Fluorescein (Donor) and 5-Carboxyrhodamine 6G (Acceptor) FRET Pair

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield
Fluorescein (FAM)	~495	~520	~75,000	~0.92
5-Carboxyrhodamine 6G (5-CR6G)	~525	~550	~102,000	~0.90

Note: Exact spectral properties can vary depending on the solvent, pH, and conjugation state.

The Förster distance (R₀) is the distance at which FRET efficiency is 50%. It is a critical parameter for a given FRET pair and can be calculated based on the spectral overlap and other photophysical properties of the donor and acceptor. The R₀ for the fluorescein and rhodamine FRET pair is approximately 55 Å (5.5 nm).[2][3]

Key Applications

FRET-based assays using 5-CR6G-SE as an acceptor are applicable to a wide range of research areas, including:

• Protease Activity Assays: Monitoring the cleavage of a peptide substrate labeled with a FRET pair.

• Protein-Protein Interactions: Detecting the association or dissociation of two interacting proteins labeled with a donor and acceptor.

• Conformational Changes: Observing intramolecular changes in protein structure.

• Nucleic Acid Hybridization: Monitoring the binding of complementary DNA or RNA strands.

• High-Throughput Screening (HTS): Screening for inhibitors or modulators of enzymes or protein interactions.

Experimental Protocols

Protocol 1: Labeling a Peptide with 5-Carboxyrhodamine 6G Succinimidyl Ester

This protocol describes the labeling of a peptide containing a primary amine (e.g., the N-terminus or a lysine residue) with 5-CR6G-SE. This labeled peptide can then be used as a substrate in a FRET-based protease assay, with a donor fluorophore attached at another position.

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Peptide with a single primary amine to be labeled

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3

• Purification column (e.g., HPLC or a desalting column)

• Lyophilizer

Procedure:

• Prepare the Peptide: Dissolve the peptide in the Labeling Buffer to a final concentration of 1-5 mg/mL.

• Prepare the Dye Stock Solution: Immediately before use, dissolve 5-CR6G-SE in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Add a 1.5 to 2.5-fold molar excess of the reactive dye to the peptide solution.

  • Vortex the mixture gently and incubate for 1-2 hours at room temperature, protected from light.

• Purification:

  • Purify the labeled peptide from the unreacted dye and any side products using reverse-phase HPLC or a suitable desalting column.

  • Monitor the elution of the labeled peptide by its absorbance at the dye's absorption maximum (~525 nm).

• Verification and Storage:

  • Confirm the successful labeling and purity of the peptide conjugate by mass spectrometry and spectrophotometry.

  • Lyophilize the purified, labeled peptide and store it at -20°C or -80°C, protected from light and moisture.

Protocol 2: FRET-Based Protease Activity Assay

This protocol outlines a general procedure for monitoring protease activity using a peptide substrate dually labeled with a FRET donor (e.g., Fluorescein) and 5-CR6G as the acceptor. Cleavage of the peptide by the protease separates the donor and acceptor, leading to a decrease in FRET and an increase in donor fluorescence.

Materials:

• FRET-labeled peptide substrate (e.g., FAM-peptide-5-CR6G)

• Protease of interest

• Assay Buffer: Appropriate buffer for the specific protease, ensuring optimal pH and ionic strength.

• 96-well black microplate

• Fluorescence microplate reader with filters for both donor and acceptor fluorophores.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the FRET-labeled peptide substrate in the Assay Buffer. The final concentration in the assay will typically be in the low micromolar range.

  • Prepare a stock solution of the protease in the Assay Buffer.

• Assay Setup:

  • In a 96-well black microplate, add the Assay Buffer to each well.

  • Add the FRET-labeled peptide substrate to each well.

  • Include control wells:

    • No Enzyme Control: Substrate in Assay Buffer without protease.

    • No Substrate Control: Protease in Assay Buffer without substrate.

    • Positive Control (Optional): Pre-cleaved substrate to determine the maximum donor fluorescence.

• Initiate the Reaction:

  • Add the protease to the appropriate wells to start the reaction.

• Data Acquisition:

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the fluorescence intensity of both the donor (e.g., Ex/Em ~495/520 nm for FAM) and the acceptor (e.g., Ex/Em ~525/550 nm for 5-CR6G) over time. For FRET measurements, excite at the donor's excitation wavelength and measure the emission at the acceptor's emission wavelength (sensitized emission).

• Data Analysis:

  • Correct for background fluorescence using the control wells.

  • Calculate the FRET ratio by dividing the acceptor emission intensity by the donor emission intensity at each time point.

  • Alternatively, monitor the increase in donor fluorescence over time as an indicator of protease activity.

  • The initial rate of the reaction can be determined from the linear portion of the curve of fluorescence change versus time.

Signaling Pathway Visualization: Protein Kinase A (PKA) Activation

FRET biosensors are widely used to study the spatiotemporal dynamics of signaling pathways. A common example is the monitoring of Protein Kinase A (PKA) activity. A FRET-based PKA biosensor typically consists of a PKA substrate sequence and a phospho-amino acid binding domain (PAABD) flanked by a FRET donor and acceptor pair. Upon phosphorylation by active PKA, the biosensor undergoes a conformational change that alters the distance between the donor and acceptor, leading to a change in FRET.

Quantitative Data

The efficiency of FRET (E) can be calculated using the following equation:

E = 1 - (F_DA / F_D)

Where:

• F_DA is the fluorescence intensity of the donor in the presence of the acceptor.

• F_D is the fluorescence intensity of the donor in the absence of the acceptor.

The relationship between FRET efficiency and the distance (r) between the donor and acceptor is given by:

E = R₀⁶ / (R₀⁶ + r⁶)

Where:

• R₀ is the Förster distance.

Table 2: Example FRET Data for a Protease Assay

Time (minutes)	Donor Fluorescence (F_DA) (Arbitrary Units)	Acceptor Fluorescence (Sensitized Emission) (Arbitrary Units)	FRET Ratio (Acceptor/Donor)	FRET Efficiency (E)
0	1000	8000	8.0	0.90
5	2000	7000	3.5	0.80
10	4000	5000	1.25	0.60
15	6000	3000	0.5	0.40
20	8000	1000	0.125	0.20
30	9500	500	0.05	0.05

This is example data assuming an initial donor fluorescence in the absence of acceptor (F_D) of 10000 arbitrary units. In a real experiment, F_D would be the fluorescence of the fully cleaved substrate.

Troubleshooting

Issue	Possible Cause	Solution
Low FRET Signal	- Donor and acceptor are too far apart. - Incorrect filter sets. - Low labeling efficiency.	- Redesign the FRET probe to bring the fluorophores closer. - Ensure filter sets are optimized for the specific FRET pair. - Optimize the labeling reaction and confirm the degree of labeling.
High Background Fluorescence	- Autofluorescence from samples or buffers. - Direct excitation of the acceptor.	- Use a buffer with low autofluorescence. - Use a narrower excitation filter for the donor to minimize acceptor excitation.
Photobleaching	- High excitation light intensity. - Prolonged exposure to light.	- Reduce the excitation intensity. - Decrease the exposure time or the frequency of measurements. - Use an anti-fade reagent if applicable.

Conclusion

5-Carboxyrhodamine 6G succinimidyl ester is a versatile and robust tool for creating FRET-based assays. Its favorable spectral properties as a FRET acceptor for green-emitting donors like fluorescein enable the development of sensitive and quantitative assays for a wide range of biological applications. By following the detailed protocols and considering the key principles outlined in these application notes, researchers can successfully implement FRET-based methodologies to advance their studies in drug discovery and fundamental biological research.

References

• 1. Protocol for deriving proximity, affinity, and stoichiometry of protein interactions using image-based quantitative two-hybrid FRET - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Caspase‐3 Activity During Apoptosis with Fluorescence Lifetime‐Based Cytometry Measurements and Phasor Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fast Screening of Protein-Protein Interactions Using Förster Resonance Energy Transfer (FRET-) Based Fluorescence Plate Reader Assay in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling with 5-Carboxyrhodamine 6G SE

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) is an amine-reactive fluorescent dye belonging to the rhodamine family. It is widely utilized in bioconjugation to covalently label proteins, antibodies, and other biomolecules containing primary aliphatic amines. The succinimidyl ester (SE) moiety reacts efficiently with nucleophilic amino groups, such as the ε-amino group of lysine residues and the N-terminus of polypeptides, to form a stable amide bond.[1][2] This labeling process is fundamental for a variety of applications in biological research and drug development, including fluorescence microscopy, flow cytometry, immunoassays, and fluorescence-based detection assays.

The resulting 5-CR6G conjugates exhibit bright fluorescence with excitation and emission maxima falling between those of fluorescein and tetramethylrhodamine, making them a suitable choice for multiplexing applications.[3] The peak absorption of 5-CR6G conjugates is well-matched to the 514 nm spectral line of the argon-ion laser, a common light source in many fluorescence-based instruments.[3]

A critical parameter for ensuring the quality and reproducibility of fluorescently labeled biomolecules is the Degree of Labeling (DOL), also known as the dye-to-protein ratio. The DOL represents the average number of dye molecules conjugated to each protein molecule.[4] An optimal DOL is crucial, as under-labeling can result in a weak signal, while over-labeling may lead to fluorescence quenching and potential interference with the biomolecule's biological activity.[4] This document provides a detailed protocol for labeling proteins with 5-Carboxyrhodamine 6G SE and a comprehensive guide to calculating the DOL.

Data Presentation

The following table summarizes the key quantitative data required for performing the labeling reaction and calculating the Degree of Labeling for 5-Carboxyrhodamine 6G SE.

Parameter	Value	Reference
5-Carboxyrhodamine 6G SE Properties
Molecular Weight	555.59 g/mol	[3]
Maximum Excitation Wavelength (λmax)	~522 nm	[1]
Maximum Emission Wavelength (λem)	~546 nm	[1]
Molar Extinction Coefficient (εdye) at λmax	94,000 cm-1M-1	[1]
A280 Correction Factor (CF280)	0.214	[1]
Typical Protein Properties (Example: IgG)
Molecular Weight	~150,000 g/mol	[5]
Molar Extinction Coefficient (εprotein) at 280 nm	~210,000 cm-1M-1	[4]

Experimental Protocols

Protocol 1: Labeling a Protein (e.g., IgG Antibody) with 5-Carboxyrhodamine 6G SE

This protocol provides a general guideline for labeling approximately 1 mg of a typical IgG antibody. Optimization may be required for different proteins.

Materials:

• Protein (e.g., IgG antibody) at a concentration of 2-10 mg/mL

• 5-Carboxyrhodamine 6G SE

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5. Note: Avoid buffers containing primary amines, such as Tris or glycine.

• Purification Column (e.g., size-exclusion chromatography column like Sephadex G-25)

• Spectrophotometer

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer to a final concentration of 2-10 mg/mL.

  • If the protein is in a buffer containing primary amines, perform a buffer exchange into the reaction buffer using dialysis or a desalting column.

• Dye Preparation:

  • Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO to a concentration of 10 mg/mL.

  • Vortex briefly to ensure the dye is fully dissolved.

• Labeling Reaction:

  • Calculate the required volume of the dye solution. A molar ratio of dye to protein between 10:1 and 20:1 is a good starting point for optimization.[6]

  • While gently stirring the protein solution, slowly add the calculated amount of the dye solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification of the Labeled Protein:

  • Remove the unreacted dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25).[]

  • Equilibrate the column with an appropriate buffer (e.g., PBS pH 7.4).

  • Collect the fractions containing the labeled protein, which will typically be the first colored fractions to elute.

Protocol 2: Calculating the Degree of Labeling (DOL)

The DOL is determined by measuring the absorbance of the purified protein-dye conjugate at 280 nm (for the protein) and at the λmax of the dye (~522 nm for 5-CR6G).

Procedure:

• Absorbance Measurement:

  • Measure the absorbance of the purified protein-dye conjugate solution at 280 nm (A280) and at the λmax of 5-Carboxyrhodamine 6G (~522 nm, Amax) using a spectrophotometer.

  • If the absorbance readings are too high, dilute the sample with the purification buffer and record the dilution factor.

• Calculations:

  a. Calculate the molar concentration of the dye:

  b. Calculate the corrected absorbance of the protein at 280 nm:

  c. Calculate the molar concentration of the protein:

  d. Calculate the Degree of Labeling (DOL):

Visualizations

Caption: Chemical reaction pathway for labeling a protein with 5-Carboxyrhodamine 6G SE.

Caption: Experimental workflow for protein labeling and calculation of the Degree of Labeling.

References

• 1. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 2. biotium.com [biotium.com]
• 3. abpbio.com [abpbio.com]
• 4. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]

Purification of 5-Carboxyrhodamine 6G SE Labeled Proteins: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of proteins labeled with 5-Carboxyrhodamine 6G succinimidyl ester (SE). The successful removal of unconjugated dye is crucial for the reliability and accuracy of downstream applications such as fluorescence microscopy, flow cytometry, immunoassays, and fluorescence resonance energy transfer (FRET) studies. This guide outlines the most common and effective purification techniques, including size-exclusion chromatography (SEC), ion-exchange chromatography (IEX), and hydrophobic interaction chromatography (HIC). Additionally, it provides protocols for determining the degree of labeling and troubleshooting common issues encountered during the purification process.

Introduction to 5-Carboxyrhodamine 6G SE Labeling

5-Carboxyrhodamine 6G (CR6G) is a bright, orange-red fluorescent dye that is commonly used for labeling proteins and other biomolecules. The succinimidyl ester (SE) reactive group of 5-Carboxyrhodamine 6G SE readily reacts with primary amines, such as the side chain of lysine residues and the N-terminus of proteins, to form a stable amide bond. After the labeling reaction, the resulting mixture contains the desired fluorescently labeled protein, as well as unreacted or hydrolyzed free dye. The presence of this free dye can lead to high background fluorescence, inaccurate protein quantification, and a reduced signal-to-noise ratio in various applications. Therefore, efficient purification is a critical step to ensure the quality of the labeled protein.

Overview of Purification Strategies

The choice of purification method depends on several factors, including the physicochemical properties of the target protein (size, isoelectric point, hydrophobicity), the properties of the fluorescent dye, the scale of the purification, and the required final purity. A comparative overview of the most common purification techniques is presented below.

Purification Method	Principle	Advantages	Disadvantages
Size-Exclusion Chromatography (SEC)	Separation based on molecular size.	Gentle, non-denaturing conditions; effective for removing small molecules like free dye.	Limited resolution for proteins of similar size; potential for sample dilution.
Ion-Exchange Chromatography (IEX)	Separation based on net surface charge.	High binding capacity; can concentrate the sample; high resolution.	Requires optimization of buffer pH and ionic strength; labeling can alter the protein's pI.
Hydrophobic Interaction Chromatography (HIC)	Separation based on surface hydrophobicity.	Orthogonal to IEX and SEC; can remove aggregated and improperly folded proteins.	Requires high salt concentrations for binding, which may not be suitable for all proteins.

Experimental Protocols

This section provides detailed protocols for the purification of 5-Carboxyrhodamine 6G SE labeled proteins using the three main chromatographic techniques.

Protocol 1: Purification by Size-Exclusion Chromatography (SEC)

SEC, also known as gel filtration, separates molecules based on their hydrodynamic radius. Larger molecules, such as the labeled protein, elute first, while smaller molecules, like the free dye, are retained in the porous beads of the chromatography resin and elute later.

Materials:

• SEC column (e.g., Sephadex G-25, Superdex 75, or equivalent)

• Chromatography system (e.g., FPLC or gravity flow)

• Purification buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Labeled protein solution

• Fraction collector (optional)

• Spectrophotometer

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of purification buffer at the desired flow rate.

• Sample Loading: Carefully load the labeled protein solution onto the column. The sample volume should not exceed 2-5% of the total column volume for optimal resolution.

• Elution: Begin the elution with the purification buffer. The labeled protein will elute in the void volume or early fractions, while the free dye will elute in later fractions.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 0.5-1.0 mL).

• Analysis of Fractions: Monitor the elution profile by measuring the absorbance at 280 nm (for protein) and ~525 nm (for 5-Carboxyrhodamine 6G). The first peak corresponds to the labeled protein, and the second, smaller peak corresponds to the free dye.

• Pooling and Concentration: Pool the fractions containing the purified labeled protein. If necessary, concentrate the protein using a suitable method (e.g., spin concentrators).

Expected Results:

Parameter	Typical Value
Protein Recovery	> 90%
Purity (removal of free dye)	> 99%
Purification Time	30-60 minutes

Experimental Workflow for SEC Purification

Caption: Workflow for purifying labeled proteins using Size-Exclusion Chromatography.

Protocol 2: Purification by Ion-Exchange Chromatography (IEX)

IEX separates proteins based on their net charge at a specific pH. The choice between an anion-exchange (binds negatively charged proteins) or a cation-exchange (binds positively charged proteins) resin depends on the isoelectric point (pI) of the protein and the chosen buffer pH. Labeling with 5-Carboxyrhodamine 6G, which is negatively charged, can lower the pI of the protein.

Materials:

• Anion-exchange or cation-exchange column

• Chromatography system (e.g., FPLC)

• Binding Buffer (low ionic strength, e.g., 20 mM Tris-HCl, pH 8.0 for anion exchange)

• Elution Buffer (high ionic strength, e.g., 20 mM Tris-HCl, 1 M NaCl, pH 8.0 for anion exchange)

• Labeled protein solution (dialyzed or desalted into Binding Buffer)

• Spectrophotometer

Procedure:

• Column Equilibration: Equilibrate the IEX column with Binding Buffer until the pH and conductivity are stable.

• Sample Loading: Load the dialyzed or desalted labeled protein solution onto the column.

• Wash: Wash the column with several column volumes of Binding Buffer to remove unbound material, including some of the free dye.

• Elution: Elute the bound protein using a linear gradient of Elution Buffer (e.g., 0-100% over 20 column volumes). The labeled protein will elute at a specific salt concentration. The free dye, being negatively charged, may also bind and elute at a different salt concentration.

• Fraction Collection and Analysis: Collect fractions and monitor the absorbance at 280 nm and ~525 nm.

• Pooling and Desalting: Pool the fractions containing the purified labeled protein and desalt into a suitable storage buffer using SEC or dialysis.

Expected Results:

Parameter	Typical Value
Protein Recovery	80-95%
Purity	> 98%
Purification Time	1-2 hours

Signaling Pathway for IEX Purification

Caption: Principle of Ion-Exchange Chromatography for labeled protein purification.

Protocol 3: Purification by Hydrophobic Interaction Chromatography (HIC)

HIC separates proteins based on their surface hydrophobicity. The addition of a fluorescent dye can increase the hydrophobicity of a protein. Proteins are bound to the HIC resin in a high-salt buffer and eluted by decreasing the salt concentration.

Materials:

• HIC column (e.g., Phenyl Sepharose, Butyl Sepharose)

• Chromatography system (e.g., FPLC)

• Binding Buffer (high salt, e.g., 1-2 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0)

• Elution Buffer (low salt, e.g., 50 mM sodium phosphate, pH 7.0)

• Labeled protein solution (with added salt to match Binding Buffer)

• Spectrophotometer

Procedure:

• Column Equilibration: Equilibrate the HIC column with Binding Buffer.

• Sample Preparation and Loading: Add salt to the labeled protein solution to the same concentration as the Binding Buffer. Load the sample onto the column.

• Wash: Wash the column with Binding Buffer to remove unbound molecules.

• Elution: Elute the bound protein with a decreasing salt gradient (e.g., 100-0% Binding Buffer over 20 column volumes). The more hydrophobic labeled protein will elute at a lower salt concentration than the unlabeled protein.

• Fraction Collection and Analysis: Collect fractions and monitor the absorbance at 280 nm and ~525 nm.

• Pooling and Desalting: Pool the fractions containing the purified labeled protein and desalt into a suitable storage buffer.

Expected Results:

Parameter	Typical Value
Protein Recovery	70-90%
Purity	> 95%
Purification Time	1-2 hours

Logical Relationship in HIC Purification

Caption: The role of salt concentration in Hydrophobic Interaction Chromatography.

Determination of Degree of Labeling (DOL)

The Degree of Labeling (DOL), or dye-to-protein ratio, is a critical quality attribute of a labeled protein. It is determined by measuring the absorbance of the purified conjugate at both the protein's absorbance maximum (280 nm) and the dye's absorbance maximum (~525 nm for 5-Carboxyrhodamine 6G).

Materials:

• Purified labeled protein

• Spectrophotometer

• Quartz cuvette

Procedure:

• Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and at the absorbance maximum of 5-Carboxyrhodamine 6G, which is approximately 525 nm (Amax).

• Calculate the concentration of the protein using the following formula:

  Protein Concentration (M) = [A280 - (Amax × CF)] / εprotein

  Where:

  • A280 is the absorbance of the labeled protein at 280 nm.

  • Amax is the absorbance of the labeled protein at ~525 nm.

  • CF is the correction factor for the absorbance of the dye at 280 nm. For many rhodamine dyes, this is around 0.34.[1]

  • εprotein is the molar extinction coefficient of the protein at 280 nm (in M-1cm-1).

• Calculate the Degree of Labeling (DOL) using the following formula:

  DOL = Amax / (εdye × Protein Concentration (M))

  Where:

  • εdye is the molar extinction coefficient of 5-Carboxyrhodamine 6G at ~525 nm (approximately 94,000 M-1cm-1).[2]

Quantitative Data for DOL Calculation:

Parameter	Value	Reference
λmax of 5-Carboxyrhodamine 6G	~525 nm	[3]
Molar Extinction Coefficient (εdye) of 5-Carboxyrhodamine 6G	94,000 M-1cm-1	[2]
Correction Factor (CF280) for Rhodamine Dyes	~0.34	[1]

An optimal DOL is typically between 2 and 7 for antibodies, but the ideal ratio depends on the specific protein and its intended application.[4]

Storage and Stability of Labeled Proteins

Proper storage is essential to maintain the functionality of the labeled protein.

• Short-term storage (days to weeks): Store at 4°C in a sterile buffer containing a bacteriostatic agent (e.g., 0.02% sodium azide). Protect from light.

• Long-term storage (months to years): Aliquot the labeled protein and store at -20°C or -80°C. The addition of a cryoprotectant like glycerol (to a final concentration of 50%) can prevent damage from freeze-thaw cycles. Avoid repeated freezing and thawing. The stability of the RBITC-BSA complex has been shown to be stable in vivo.[5]

Troubleshooting

Problem	Possible Cause	Solution
Low protein recovery	Protein precipitation during labeling or purification.	Optimize labeling conditions (e.g., lower dye:protein ratio). Ensure buffer compatibility and consider adding stabilizing agents.
Non-specific binding to the column.	Modify buffer conditions (pH, salt concentration). Use a different type of chromatography resin.
Incomplete removal of free dye	Inefficient separation by the chosen method.	Use a longer SEC column or a resin with a smaller pore size. Optimize the gradient in IEX or HIC.
Aggregation of the free dye.	Centrifuge the sample before loading it onto the column.
Loss of protein activity	Denaturation during labeling or purification.	Perform all steps at 4°C. Use gentle purification methods like SEC. Screen for optimal buffer conditions.
Modification of critical amino acid residues.	Reduce the dye:protein ratio during labeling. Consider alternative labeling chemistries that target different functional groups.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 3. abpbio.com [abpbio.com]
• 4. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low labeling efficiency of 5-Carboxyrhodamine 6G SE

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the labeling of biomolecules with 5-Carboxyrhodamine 6G SE.

Troubleshooting Guide: Low Labeling Efficiency

Low labeling efficiency is a frequent challenge in bioconjugation. This guide provides a systematic approach to identify and resolve the root causes.

Issue: The degree of labeling (DOL) is significantly lower than expected.

Possible Cause 1: Suboptimal Reaction pH

The reaction between the N-hydroxysuccinimide (NHS) ester of 5-Carboxyrhodamine 6G and primary amines on the target molecule is highly pH-dependent. The optimal pH range for this reaction is typically 8.3-8.5.[1][2][3][4] At lower pH values, the primary amines are protonated and thus less available to react with the NHS ester.[2][3][4][5] Conversely, at higher pH, the rate of hydrolysis of the NHS ester increases significantly, which competes with the desired labeling reaction.[2][3][4][5]

Solution:

• Ensure the reaction buffer is within the optimal pH range of 8.3-8.5.[1][2][3][4]

• Use a freshly calibrated pH meter to verify the pH of your buffer immediately before use.

• Recommended buffers include 0.1 M sodium bicarbonate or 0.1 M phosphate buffer.[1][2][4]

Possible Cause 2: Inappropriate Buffer Composition

The presence of primary amines in the reaction buffer will compete with the target molecule for reaction with the 5-Carboxyrhodamine 6G SE, leading to a significant reduction in labeling efficiency.

Solution:

• Crucially, avoid buffers containing primary amines , such as Tris (tris(hydroxymethyl)aminomethane) or glycine.[5]

• If your protein is in an incompatible buffer, perform a buffer exchange into a suitable amine-free buffer (e.g., PBS, pH 7.4) before initiating the labeling reaction.[5]

Possible Cause 3: Hydrolysis of 5-Carboxyrhodamine 6G SE

The NHS ester is susceptible to hydrolysis, which converts the reactive ester to a non-reactive carboxylic acid. This is a major competing reaction.[6][][8]

Solution:

• Prepare the 5-Carboxyrhodamine 6G SE solution in anhydrous DMSO or DMF immediately before use.[1][2][9] Do not store the dye in an aqueous solution.[10]

• Minimize the time the dye is in an aqueous environment before the addition of the target molecule.

• Consider performing the reaction at a lower temperature (e.g., 4°C) for a longer duration (e.g., overnight) to minimize hydrolysis.[5]

Possible Cause 4: Low Reactant Concentrations

Low concentrations of the protein or the dye can lead to a less efficient labeling reaction, as the competing hydrolysis of the NHS ester becomes more pronounced.[5][]

Solution:

• It is recommended to use a protein concentration of at least 2 mg/mL.[5][9] Optimal concentrations are generally between 1-10 mg/mL.[2][4]

• Increase the molar excess of 5-Carboxyrhodamine 6G SE. A 10- to 15-fold molar excess is often a good starting point.[11]

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein molar ratio for labeling?

A 10- to 15-fold molar excess of the dye to the protein is a common starting point for optimization.[11] However, the ideal ratio can vary depending on the protein and the desired degree of labeling. It is advisable to perform small-scale pilot experiments with varying molar ratios to determine the optimal condition for your specific application.

Q2: How should I prepare and store the 5-Carboxyrhodamine 6G SE stock solution?

The dye should be dissolved in anhydrous DMSO or DMF to a concentration of around 10 mg/mL.[9][11] This stock solution can be stored at -20°C for 1-2 months, protected from light and moisture.[2][3][4] Before use, allow the vial to equilibrate to room temperature to prevent moisture condensation.[11]

Q3: My labeled protein has a low fluorescence signal despite an acceptable DOL. What could be the issue?

This could be due to self-quenching of the dye at a high degree of labeling.[9] While a certain DOL is necessary, excessive labeling can lead to a decrease in the fluorescence signal. If you suspect self-quenching, try reducing the molar excess of the dye in the labeling reaction to achieve a lower DOL.

Q4: How can I remove unreacted dye after the labeling reaction?

Unreacted dye must be removed to obtain accurate results in downstream applications and for precise DOL determination.[11][12] Common methods for purification include:

• Size-exclusion chromatography (e.g., desalting columns): This is a widely used and effective method for separating the labeled protein from smaller, unreacted dye molecules.[1][9]

• Dialysis: This is another effective method for removing small molecules from the protein solution.[]

Q5: How do I determine the degree of labeling (DOL)?

The DOL is typically determined using spectrophotometry.[5][] You will need to measure the absorbance of the purified labeled protein at two wavelengths:

• At 280 nm (A280), which corresponds to the protein absorbance.

• At the absorbance maximum of 5-Carboxyrhodamine 6G (approximately 525 nm, Amax).[14][15]

The DOL can then be calculated using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.[12]

Data Summary Tables

Table 1: Recommended Reaction Conditions for 5-Carboxyrhodamine 6G SE Labeling

Parameter	Recommended Value	Rationale
pH	8.3 - 8.5	Optimal for reaction with primary amines while minimizing NHS ester hydrolysis.[1][2][3][4]
Buffer	0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer	Amine-free to prevent competing reactions.[1][2][4]
Protein Concentration	2 - 10 mg/mL	Higher concentrations favor the labeling reaction over hydrolysis.[2][4][5][9]
Dye:Protein Molar Ratio	10:1 to 15:1 (starting point)	Provides sufficient excess of the dye to drive the reaction.[11]
Temperature	Room Temperature or 4°C	Room temperature for faster reaction; 4°C to minimize hydrolysis.[5]
Incubation Time	1 - 4 hours at Room Temperature; Overnight at 4°C	Allows sufficient time for the reaction to proceed to completion.[1][3][5]

Table 2: Spectroscopic Properties of 5-Carboxyrhodamine 6G

Property	Value
Excitation Maximum (Ex)	~525 nm[14][15]
Emission Maximum (Em)	~550 nm[14][15]
Molar Extinction Coefficient (ε)	~80,000 M⁻¹cm⁻¹[10]

Experimental Protocols

Protocol 1: Standard Labeling of a Protein with 5-Carboxyrhodamine 6G SE

• Prepare the Protein Solution: Ensure the protein is in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 2-10 mg/mL. If necessary, perform a buffer exchange.[2][4][5]

• Prepare the Dye Stock Solution: Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[9][11]

• Calculate the Volume of Dye Solution: Determine the required volume of the dye solution to achieve the desired dye-to-protein molar ratio (e.g., 10:1).

• Labeling Reaction: While gently stirring the protein solution, slowly add the calculated amount of the dye solution.[9]

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[9] Alternatively, incubate overnight at 4°C.[5]

• Purification: Remove the unreacted dye using a desalting column or through dialysis against a suitable storage buffer (e.g., PBS).[9] The first colored fraction to elute from the column will be the labeled protein.

Protocol 2: Determination of the Degree of Labeling (DOL)

• Purify the Labeled Protein: It is crucial to completely remove any unreacted dye before measuring absorbance.[11][12]

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of the purified labeled protein at 280 nm (A₂₈₀) and at the absorbance maximum of the dye (~525 nm, A_max).[9]

• Calculate the DOL: Use the following formula to calculate the DOL:

  DOL = (A_max × ε_protein) / [(A₂₈₀ - (A_max × CF)) × ε_dye]

  Where:

  • A_max = Absorbance at ~525 nm

  • A₂₈₀ = Absorbance at 280 nm

  • ε_protein = Molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈ 210,000 M⁻¹cm⁻¹)[12]

  • ε_dye = Molar extinction coefficient of 5-Carboxyrhodamine 6G at ~525 nm (~80,000 M⁻¹cm⁻¹)[10]

  • CF = Correction factor (A₂₈₀ of the dye / A_max of the dye). For Rhodamine, this is approximately 0.34.[10]

Visualizations

Caption: Reaction of 5-Carboxyrhodamine 6G SE with a primary amine.

Caption: Troubleshooting workflow for low labeling efficiency.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. lumiprobe.com [lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 5. benchchem.com [benchchem.com]
• 6. glenresearch.com [glenresearch.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 14. abpbio.com [abpbio.com]
• 15. abpbio.com [abpbio.com]

Technical Support Center: 5-Carboxyrhodamine 6G Succinimidyl Ester

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE).

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution and use of 5-Carboxyrhodamine 6G succinimidyl ester.

Problem 1: The 5-CR6G-SE powder is not dissolving in my aqueous reaction buffer.

• Cause: 5-Carboxyrhodamine 6G succinimidyl ester has very poor solubility in aqueous buffers.[1][2] This is an inherent property of the molecule. Direct dissolution in aqueous solutions is not the recommended procedure.

• Solution: A stock solution of the dye should first be prepared in an anhydrous, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).[3][4][5] This stock solution is then added to the aqueous reaction mixture. Ensure the final concentration of the organic solvent in the reaction is low (typically <10%) to avoid denaturation of proteins.[6]

Problem 2: After adding the DMSO/DMF stock solution to my aqueous buffer, a precipitate forms.

• Cause 1: The concentration of the dye is too high in the final aqueous solution. Even when predissolved in an organic solvent, the dye can precipitate out if its solubility limit in the mixed aqueous/organic solvent is exceeded.

• Solution 1: Reduce the concentration of the 5-CR6G-SE in the final reaction mixture. It may be necessary to perform the labeling reaction in a larger volume to keep the dye in solution.

• Cause 2: The antibody or protein in the reaction is precipitating. The addition of an organic solvent can destabilize proteins, leading to aggregation and precipitation.[7] High molar excess of the dye, especially at a pH greater than 8.5, can also cause antibody precipitation.[4][8]

• Solution 2:

  • Minimize the amount of organic solvent added to the reaction mixture; ideally, it should not exceed 10%.[6]

  • Perform a trial run with a lower molar excess of the dye.

  • Ensure the pH of the reaction buffer is optimal for both the labeling reaction and the stability of your protein (generally pH 7.2-8.5).[6]

Problem 3: The labeling efficiency is low, or the reaction is not working.

• Cause 1: Hydrolysis of the succinimidyl ester. The N-hydroxysuccinimide (NHS) ester is moisture-sensitive and can be rapidly hydrolyzed in the presence of water, rendering it unreactive with primary amines.[4][6] This hydrolysis is accelerated at higher pH.[9]

• Solution 1:

  • Use anhydrous DMSO or DMF to prepare the stock solution.[4]

  • Prepare the dye stock solution immediately before use.[4][6] Do not store the dye in solution for extended periods unless in anhydrous solvent at -20°C.[3][9] Aqueous solutions of the dye should be used immediately.[3]

  • Allow the vial of 5-CR6G-SE to equilibrate to room temperature before opening to prevent moisture condensation.[4][6]

• Cause 2: Incorrect pH of the reaction buffer. The reaction between the NHS ester and a primary amine is highly pH-dependent. If the pH is too low (<7), the primary amines will be protonated and unreactive. If the pH is too high (>8.5-9), the hydrolysis of the NHS ester will be rapid, reducing the amount of active dye available for conjugation.[4][9] The optimal pH range is typically 7.2-8.5.[6]

• Solution 2:

  • Verify the pH of your reaction buffer. A common and effective buffer is 0.1 M sodium bicarbonate at pH 8.3.[3][9] Phosphate-buffered saline (PBS) at pH 7.2-7.4 can also be used.

  • Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with your target molecule for reaction with the dye.[4][6]

• Cause 3: Poor quality of DMF. DMF can degrade over time to form dimethylamine, which contains a secondary amine that can react with the NHS ester.[3]

• Solution 3: Use high-quality, amine-free DMF. If the DMF has a fishy odor, it should not be used.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve 5-Carboxyrhodamine 6G succinimidyl ester?

A1: Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are the recommended solvents for creating a stock solution.[4][5][10] The dye has very poor solubility in aqueous solutions and should not be dissolved directly in them.[1][2]

Q2: What is the maximum solubility of 5-CR6G-SE in DMSO or DMF?

Q3: How should I store the 5-CR6G-SE stock solution?

A3: It is highly recommended to prepare the stock solution immediately before use.[4][6] The NHS ester is susceptible to hydrolysis. If storage is necessary, use anhydrous solvent and store at -20°C for up to 1-2 months.[3][9] Protect from light.[5] Aqueous solutions of the dye are not stable and should be used immediately.[3]

Q4: What pH is optimal for labeling proteins with 5-CR6G-SE?

A4: The optimal pH range for the reaction of an NHS ester with primary amines on a protein is between 7.2 and 8.5.[6] A commonly used buffer is 0.1 M sodium bicarbonate at pH 8.3.[3][9]

Q5: Can I use a Tris-based buffer for my labeling reaction?

A5: It is not recommended. Buffers containing primary amines, like Tris or glycine, will compete with the primary amines on your target molecule, leading to reduced labeling efficiency.[4][6]

Q6: My labeled antibody seems to have aggregated. What could be the cause?

A6: Antibody aggregation during labeling can be caused by several factors:

• High concentration of organic solvent: The DMSO or DMF used to dissolve the dye can destabilize the antibody.[7]

• Over-labeling: Attaching too many hydrophobic dye molecules can lead to precipitation.[7]

• Unfavorable buffer conditions: A pH close to the antibody's isoelectric point can reduce its solubility.[7]

• High antibody concentration: This increases the likelihood of intermolecular interactions.[7]

To mitigate this, use the minimum required amount of organic solvent, optimize the molar ratio of dye to antibody, and ensure the antibody is in a suitable buffer.

Experimental Protocols

Protocol for Preparation of a 5-CR6G-SE Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of 5-Carboxyrhodamine 6G succinimidyl ester.

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (MW: 555.59 g/mol )[5]

• Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

• Microcentrifuge tubes

• Pipettors and tips

Procedure:

• Allow the vial containing the 5-CR6G-SE powder to warm to room temperature before opening to prevent moisture condensation.[4][6]

• Weigh out the desired amount of 5-CR6G-SE (e.g., 1 mg) and place it in a microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO or DMF to achieve the desired concentration (e.g., for a 10 mg/mL solution with 1 mg of dye, add 100 µL of solvent).

• Vortex the tube thoroughly to ensure the dye is completely dissolved. Gentle sonication can also be used.[8]

• The stock solution is now ready to be added to the labeling reaction. It is recommended to use it immediately.[4][6]

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Stock Solution Concentration	1-10 mg/mL in anhydrous DMSO or DMF	Prepare immediately before use.[4][8]
Reaction Buffer pH	7.2 - 8.5	Optimal for reaction with primary amines while minimizing NHS ester hydrolysis.[6]
Organic Solvent in Reaction	< 10% (v/v)	Higher concentrations can lead to protein denaturation and aggregation.[6]
Reaction Temperature	Room temperature or 4°C	Reaction times vary from 1 hour to overnight.[3][4]
Molar Excess of Dye	5-20 fold over the protein	This should be optimized for each specific protein and application.

Visualizations

Caption: Experimental workflow for dissolving 5-CR6G-SE and labeling proteins.

Caption: Factors influencing the success of a 5-CR6G-SE labeling reaction.

References

• 1. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. abpbio.com [abpbio.com]
• 6. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. interchim.fr [interchim.fr]

Technical Support Center: 5-Carboxyrhodamine 6G Succinimidyl Ester

Welcome to the technical support center for 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE). This guide is designed to assist researchers, scientists, and drug development professionals in successfully using this reagent by providing troubleshooting advice and frequently asked questions.

Troubleshooting Guide

This section addresses common issues encountered during the storage, handling, and use of 5-Carboxyrhodamine 6G succinimidyl ester for labeling reactions.

Issue 1: Low Labeling Efficiency or No Labeling

Possible Cause	Troubleshooting Step	Rationale
Hydrolysis of 5-CR6G-SE	1. Check pH of reaction buffer: Ensure the pH is within the optimal range of 7.2-8.5.[1] A pH that is too high will accelerate hydrolysis.	The rate of NHS ester hydrolysis increases significantly with a more alkaline pH.[1]
2. Use fresh, anhydrous DMSO or DMF: Prepare the dye stock solution immediately before use in a high-quality, anhydrous solvent.[2]	5-CR6G-SE is sensitive to moisture. Water in the solvent will lead to hydrolysis before the dye is added to the reaction.
3. Minimize time in aqueous buffer: Add the dissolved 5-CR6G-SE to the amine-containing solution promptly.	The longer the NHS ester is in an aqueous environment, the greater the extent of hydrolysis.[1]
Inactive Reagent	1. Proper storage: Confirm the reagent has been stored at -20°C or colder, protected from light and moisture.[3][4][5][6]	Improper storage can lead to degradation of the reactive NHS ester.
2. Aliquot the reagent: To avoid repeated freeze-thaw cycles and moisture introduction, aliquot the dye upon receipt.	Repeated opening of the vial introduces moisture, which can hydrolyze the NHS ester.[7]
Suboptimal Reaction Conditions	1. Buffer composition: Avoid buffers containing primary amines, such as Tris, as they will compete with the target molecule for reaction with the dye.	Competing nucleophiles will reduce the yield of the desired labeled product.
2. Protein concentration: If labeling a protein, ensure the concentration is adequate (e.g., >2.5 mg/mL).[8]	Higher protein concentrations can improve labeling efficiency.[8]
3. Molar ratio of dye to protein: Optimize the molar ratio of 5-CR6G-SE to your target molecule. A 15:1 ratio is a common starting point for antibodies.	The optimal ratio can vary depending on the target molecule and desired degree of labeling.

Issue 2: High Background or Non-Specific Staining

Possible Cause	Troubleshooting Step	Rationale
Excess Unreacted Dye	1. Purify the conjugate: After the labeling reaction, remove any free dye using techniques like gel filtration, dialysis, or spin columns.	Unreacted dye will bind non-specifically to surfaces and other molecules, leading to high background.
2. Quench the reaction: Add a primary amine-containing buffer (e.g., Tris or glycine) to quench any unreacted 5-CR6G-SE after the desired reaction time.	This will inactivate any remaining reactive dye, preventing it from binding non-specifically during subsequent steps.
Precipitation of the Dye	1. Check solubility: 5(6)-CR6G, SE has poor solubility in aqueous buffers, DMSO, and DMF.[9]	If the dye precipitates out of solution, it can lead to non-specific staining. Ensure the dye is fully dissolved in the organic solvent before adding it to the aqueous reaction buffer.

Frequently Asked Questions (FAQs)

Q1: What is hydrolysis in the context of 5-Carboxyrhodamine 6G succinimidyl ester?

A1: Hydrolysis is a chemical reaction where the N-hydroxysuccinimidyl (NHS) ester group of the 5-CR6G-SE molecule reacts with water. This reaction is a primary competitor to the desired conjugation reaction with a primary amine on your target molecule.[1] The product of hydrolysis is the non-reactive 5-Carboxyrhodamine 6G, which can no longer covalently label your target. This leads to a reduced yield of your desired fluorescently-labeled molecule.[1]

Q2: What are the optimal storage conditions for 5-Carboxyrhodamine 6G succinimidyl ester?

A2: To maintain the reactivity of 5-Carboxyrhodamine 6G succinimidyl ester, it should be stored at -20°C or colder, protected from light, and in a desiccated environment to prevent moisture contamination.[3][4][5][6] It is highly recommended to aliquot the reagent upon receipt to avoid multiple freeze-thaw cycles and exposure to atmospheric moisture.[7]

Q3: What factors influence the rate of NHS ester hydrolysis?

A3: Several factors significantly impact the rate of hydrolysis:

• pH: The rate of hydrolysis dramatically increases as the pH becomes more alkaline.[1] While a pH range of 7.2-8.5 is optimal for the amine reaction, higher values within this range will also accelerate hydrolysis.[1]

• Temperature: Higher temperatures increase the rate of all chemical reactions, including hydrolysis.[1]

• Time: The longer the NHS ester is exposed to an aqueous environment, the more opportunity there is for hydrolysis to occur.[1]

Q4: Can I use a Tris-based buffer for my labeling reaction?

A4: It is generally not recommended to use buffers containing primary amines, such as Tris, for NHS ester labeling reactions. The primary amines in the Tris buffer will compete with the primary amines on your target molecule, leading to lower labeling efficiency. Buffers such as phosphate-buffered saline (PBS) or bicarbonate buffer at an appropriate pH are better choices.

Quantitative Data

The stability of the NHS ester is highly dependent on the pH and temperature of the reaction. The following table summarizes the half-life of NHS esters under different conditions.

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours[10]
8.6	4	10 minutes[11][10]
7.0	Ambient	~7 hours
9.0	Ambient	Minutes[7]

Experimental Protocols

Protocol: General Protein Labeling with 5-Carboxyrhodamine 6G Succinimidyl Ester

This protocol provides a general procedure for labeling proteins with 5-CR6G-SE. Optimization may be required for specific proteins and applications.

Materials:

• 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G-SE)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Purification column (e.g., gel filtration or spin desalting column)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer at a concentration of 2.5-10 mg/mL.[8] If the protein is in a buffer containing amines, it must be exchanged into a suitable labeling buffer.

• Prepare the 5-CR6G-SE Stock Solution:

  • Allow the vial of 5-CR6G-SE to warm to room temperature before opening to prevent condensation.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[8] For example, add 100 µL of solvent to 1 µmol of the dye. Vortex to ensure it is fully dissolved.[8] This solution should be prepared fresh for each labeling reaction.

• Labeling Reaction:

  • Slowly add the calculated amount of the 5-CR6G-SE stock solution to the protein solution while gently stirring or vortexing. The molar ratio of dye to protein may need to be optimized, but a starting point of a 10-20 fold molar excess of dye can be used.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Quench the Reaction (Optional but Recommended):

  • Add a quenching buffer, such as Tris-HCl, to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purify the Conjugate:

  • Separate the labeled protein from unreacted dye and byproducts using a suitable purification method like gel filtration or dialysis.

• Storage of the Labeled Protein:

  • Store the purified conjugate under conditions appropriate for the specific protein, typically at 4°C or -20°C, protected from light. For long-term storage, consider adding a cryoprotectant like glycerol or a stabilizing protein like BSA.[4][8]

Visualizations

Caption: Competing reactions of 5-Carboxyrhodamine 6G Succinimidyl Ester.

Caption: Troubleshooting workflow for low labeling efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]
• 6. 5-羧基-X-罗丹明 N -琥珀酰亚胺酯 BioReagent, suitable for fluorescence | Sigma-Aldrich [sigmaaldrich.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. biotium.com [biotium.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. help.lumiprobe.com [help.lumiprobe.com]
• 11. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]

optimizing pH for 5-Carboxyrhodamine 6G SE labeling reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their 5-Carboxyrhodamine 6G SE labeling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling proteins with 5-Carboxyrhodamine 6G SE?

A1: The optimal pH for the reaction between a 5-Carboxyrhodamine 6G succinimidyl ester (SE) and a primary amine on a biomolecule is between 8.3 and 8.5.[1][2][3] This pH range offers a crucial balance: it is high enough to ensure that a significant portion of the primary amines on the target molecule are deprotonated and thus nucleophilic, while being low enough to minimize the hydrolysis of the NHS ester, a competing reaction that reduces labeling efficiency.[4]

Q2: Which buffers are recommended for the labeling reaction?

A2: For labeling reactions with 5-Carboxyrhodamine 6G SE, 0.1 M sodium bicarbonate or 0.1 M phosphate buffer at a pH of 8.3-8.5 are highly recommended.[1][2][5] It is critical to avoid buffers that contain primary amines, such as Tris (tris(hydroxymethyl)aminomethane), as they will compete with the target molecule for the dye, leading to lower labeling efficiency.[2][6] If your protein is in a Tris-based buffer, it is essential to perform a buffer exchange into a suitable amine-free buffer before initiating the labeling reaction.[5]

Q3: How does pH affect the stability of the 5-Carboxyrhodamine 6G SE dye?

A3: The succinimidyl ester (SE) group of 5-Carboxyrhodamine 6G is susceptible to hydrolysis, and the rate of this hydrolysis increases with pH.[4][7] At a pH of 7.0 and 0°C, the half-life of an NHS-ester can be several hours, but this decreases to just minutes at a pH of 8.6 and 4°C.[7] Therefore, it is crucial to prepare the dye solution immediately before use and to maintain the reaction pH within the optimal range to maximize the labeling reaction and minimize dye inactivation through hydrolysis.

Q4: Can I use solvents other than aqueous buffers for the labeling reaction?

A4: 5-Carboxyrhodamine 6G SE is often first dissolved in an anhydrous organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before being added to the aqueous reaction buffer containing the biomolecule.[1][3] This is because the dye may have limited solubility in aqueous solutions, and this method facilitates its dispersion in the reaction mixture. It is imperative to use high-quality, anhydrous solvents, as any moisture can lead to the hydrolysis of the NHS ester before it has a chance to react with the target molecule.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Labeling Efficiency	Incorrect pH of the reaction buffer.	Verify the pH of your reaction buffer and adjust it to the optimal range of 8.3-8.5.[1][2]
Hydrolysis of the 5-Carboxyrhodamine 6G SE.	Prepare the stock solution of the dye in anhydrous DMSO or DMF immediately before use.[5] Avoid storing the dye in aqueous solutions.
Presence of primary amines in the buffer.	Ensure your buffer is free of primary amines (e.g., Tris). If necessary, perform a buffer exchange to a recommended buffer like sodium bicarbonate or phosphate buffer.[5][6]
Insufficient molar excess of the dye.	For dilute protein solutions, a higher molar excess of the dye may be required to drive the reaction forward.[5] Consider increasing the dye-to-protein ratio.
High Background Fluorescence	Excess, unreacted dye.	After the labeling reaction, it is crucial to remove any non-covalently bound dye. This can be achieved through methods like gel filtration, dialysis, or chromatography.[1]
Non-specific binding of the dye.	The hydrophobic nature of rhodamine dyes can sometimes lead to non-specific binding.[] Ensure thorough purification of the labeled conjugate.
Precipitation of the Labeled Protein	High degree of labeling.	An excessive number of hydrophobic dye molecules attached to a protein can lead to aggregation and precipitation.[] Reduce the molar excess of the dye in the labeling reaction.
Solvent incompatibility.	If using a high concentration of an organic solvent to dissolve the dye, ensure the final concentration in the reaction mixture does not denature your protein.

Experimental Protocols

General Protocol for Labeling a Protein with 5-Carboxyrhodamine 6G SE

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 1-10 mg/mL.[5]

  • If the protein is in a buffer containing primary amines, perform a buffer exchange using dialysis or a desalting column.[5]

• Prepare the 5-Carboxyrhodamine 6G SE Stock Solution:

  • Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO or DMF to a concentration of 1-10 mg/mL.[5]

• Perform the Labeling Reaction:

  • While gently vortexing the protein solution, add the calculated volume of the dye stock solution. A common starting point is a 10-20 fold molar excess of dye to protein for solutions in the 1-5 mg/mL range.[5]

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected from light.[1][2]

• Purify the Conjugate:

  • Separate the labeled protein from the unreacted dye and reaction byproducts using a suitable method such as gel filtration (e.g., Sephadex G-25), dialysis, or chromatography.[1][2]

Visualizations

Caption: Workflow for labeling proteins with 5-Carboxyrhodamine 6G SE.

Caption: Troubleshooting decision tree for low labeling efficiency.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. interchim.fr [interchim.fr]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - CA [thermofisher.com]

reducing background fluorescence with 5-Carboxyrhodamine 6G SE

Welcome to the technical support center for 5-Carboxyrhodamine 6G SE (5-CR6G SE). This guide provides troubleshooting advice and answers to frequently asked questions to help you minimize background fluorescence and achieve a high signal-to-noise ratio in your labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence when using 5-CR6G SE?

High background fluorescence typically stems from several sources:

• Unbound Dye: Excess, unreacted 5-CR6G SE that was not removed after the labeling reaction is a major contributor.

• Hydrolyzed Dye: The succinimidyl ester (SE) group is susceptible to hydrolysis in aqueous environments. The resulting carboxylate form of the dye can bind non-specifically to proteins and surfaces through electrostatic interactions.[1][2]

• Non-Specific Binding: The fluorophore itself may bind non-specifically to cellular components or surfaces, which can be pronounced with highly charged dyes.[2][3][4]

• Suboptimal Reagent Concentration: Using too high a concentration of the labeling dye can lead to increased non-specific binding and make it difficult to remove all the excess dye.[4][5][6]

• Contaminated Reagents: Using buffers that contain primary amines (e.g., Tris, glycine) will compete with your target molecule for the dye, reducing labeling efficiency and potentially increasing background.[1]

• Sample Autofluorescence: Some cells and tissues have endogenous molecules that fluoresce naturally, contributing to the overall background signal.[3][7]

Q2: How should I store and handle 5-Carboxyrhodamine 6G SE to ensure optimal performance?

Proper storage and handling are critical to prevent degradation of the dye, particularly hydrolysis of the reactive SE ester.

• Solid Dye: Store the lyophilized dye at -20°C, desiccated, and protected from light.[8][9][10] When stored correctly, the solid-form dye is stable for up to 6-12 months.[8][11]

• Stock Solutions: Prepare stock solutions in anhydrous dimethyl sulfoxide (DMSO).[1][9] Once prepared, aliquot the stock solution into tightly sealed vials and store at -20°C for up to one month. To minimize water contamination, allow the vial to warm to room temperature for at least 60 minutes before opening. It is highly recommended to prepare and use solutions on the same day.

Q3: Which buffers should I use for the labeling reaction?

The choice of buffer is critical for efficient labeling.

• Recommended Buffers: Use an amine-free buffer at a pH of 8.0-9.0, such as phosphate-buffered saline (PBS) or sodium bicarbonate buffer. The slightly alkaline pH facilitates the reaction between the SE ester and the primary amines on your target molecule.

• Buffers to Avoid: Do NOT use buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These compounds will react with the 5-CR6G SE, quenching the reaction with your target protein and reducing labeling efficiency.[1]

Q4: Can I fix and permeabilize my cells after labeling with 5-CR6G SE?

Yes. Amine-reactive dyes like 5-CR6G SE form covalent bonds with cellular proteins.[12] This stable linkage allows for subsequent fixation and permeabilization steps without significant loss of the fluorescent signal, which is a major advantage over DNA intercalating dyes used for viability testing.[5][12]

Troubleshooting Guide: High Background Fluorescence

Use this guide to diagnose and resolve common issues related to high background signals in your experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
High background in all samples, including no-cell controls.	1. Hydrolyzed Dye: The 5-CR6G SE has hydrolyzed due to moisture.[1] 2. Contaminated Buffer/Media: Components in the media (e.g., phenol red) are fluorescent or the labeling buffer contains competing amines.[6]	1. Use fresh or properly stored aliquots of the dye. Prepare working solutions immediately before use.[6] 2. Switch to a phenol red-free medium for the assay. Ensure labeling buffers are amine-free (e.g., PBS, bicarbonate buffer).[1][6]
High background signal localized to cells/tissue.	1. Excess Dye Concentration: The concentration of 5-CR6G SE is too high, leading to excessive labeling and non-specific binding.[4][5] 2. Inadequate Washing: Unbound dye has not been sufficiently washed away after labeling.[7][13] 3. Non-Specific Binding: The dye is binding non-specifically to cellular components.[2][3]	1. Perform a titration experiment to determine the optimal dye concentration that provides a strong signal with low background. Often, a lower concentration is better.[5][6] 2. Increase the number and duration of wash steps after the labeling incubation. Include a mild detergent like Tween-20 in the wash buffer.[7][13] 3. Include a blocking step (e.g., with BSA or normal serum) before labeling to saturate non-specific binding sites.[2][3]
Weak specific signal and high background.	1. Dye Hydrolysis: The reactive SE ester has degraded, leading to low labeling efficiency and high non-specific binding of the hydrolyzed dye.[1] 2. Incorrect Buffer pH: The pH of the labeling buffer is too low ( < 8.0), resulting in an inefficient reaction.	1. Use a fresh aliquot of dye and ensure the stock solution is anhydrous. 2. Adjust the pH of your labeling buffer to 8.0-9.0 to optimize the amine-reactive chemistry.
Patchy or speckled background staining.	1. Dye Aggregates: The dye has precipitated out of solution. 2. Secondary Antibody Aggregates: If used in immunofluorescence, the secondary antibody may have formed aggregates.[7]	1. Ensure the dye is fully dissolved in DMSO before preparing the working solution. You can briefly vortex or centrifuge the solution to remove any precipitates. 2. Centrifuge the secondary antibody solution before use to pellet any aggregates.[7]

Experimental Protocols

Protocol 1: General Protein Labeling with 5-CR6G SE

This protocol provides a general workflow for conjugating 5-CR6G SE to a protein containing primary amines.

• Prepare Protein: Dissolve the protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 1-10 mg/mL.

• Prepare Dye: Allow the vial of 5-CR6G SE to equilibrate to room temperature. Prepare a 10 mg/mL stock solution in anhydrous DMSO.

• Calculate Dye Amount: Determine the molar ratio of dye to protein needed. A common starting point is a 10- to 20-fold molar excess of dye.

• Labeling Reaction: Add the calculated amount of dye stock solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled protein from unreacted dye and hydrolysis byproducts. See Protocol 2 for purification methods.

Protocol 2: Purification of Labeled Conjugates

Removing free dye is the most critical step for reducing background.

Method A: Gel Filtration / Size-Exclusion Chromatography (SEC)

This is the most common and effective method.

• Prepare Column: Equilibrate a gel filtration column (e.g., Sephadex G-25) with an appropriate buffer (e.g., PBS). The column size should be chosen based on the sample volume.

• Load Sample: Apply the reaction mixture from the labeling step to the top of the column.

• Elution: Elute the sample with the equilibration buffer. The larger, labeled protein will elute first in the colored fractions. The smaller, unbound dye molecules will be retained longer and elute later.

• Collect Fractions: Collect the initial colored fractions containing your purified protein conjugate.

Method B: Dialysis

• Transfer Sample: Transfer the reaction mixture to a dialysis cassette/tubing with an appropriate molecular weight cutoff (MWCO) for your protein.

• Dialyze: Dialyze against a large volume of buffer (e.g., PBS) at 4°C.

• Buffer Changes: Change the buffer at least 3-4 times over 24-48 hours to ensure complete removal of the free dye.

Visualizations

References

• 1. biotium.com [biotium.com]
• 2. genetargetsolutions.com.au [genetargetsolutions.com.au]
• 3. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. biotium.com [biotium.com]
• 5. tcd.ie [tcd.ie]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. abpbio.com [abpbio.com]
• 10. 5-CR 6G, SE (5-Carboxyrhodamine 6G, Succinimidyl Ester), single isomer 5 mg | Buy Online [thermofisher.com]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. researchgate.net [researchgate.net]
• 13. How to deal with high background in ELISA | Abcam [abcam.com]

Technical Support Center: 5-Carboxyrhodamine 6G (5-CR6G) Conjugates

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals address photobleaching issues encountered when using 5-Carboxyrhodamine 6G (5-CR6G) conjugates in their experiments.

Troubleshooting Guide: Photobleaching of 5-CR6G Conjugates

This guide is designed to help you identify the cause of rapid signal loss and provide actionable steps to mitigate photobleaching.

Q: My fluorescent signal from the 5-CR6G conjugate is fading rapidly during image acquisition. What is happening and how can I fix it?

A: This phenomenon is known as photobleaching, the irreversible photochemical destruction of a fluorophore upon exposure to light.[1] Several factors can contribute to the rapid fading of your 5-CR6G conjugate signal. The primary drivers are high-intensity excitation light and prolonged exposure times.[1] The presence of molecular oxygen can also accelerate this process by reacting with the excited fluorophore to produce damaging reactive oxygen species (ROS).[1]

Follow these troubleshooting steps to minimize photobleaching:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that provides a detectable signal.[2] Neutral density (ND) filters can be used to attenuate the excitation light.[2]

• Minimize Exposure Time: Use the shortest possible exposure time for your detector that still yields a good signal-to-noise ratio.[2]

• Use an Antifade Mounting Medium: For fixed samples, mounting in a medium containing an antifade reagent is critical for preserving the fluorescent signal.[1] These reagents work by scavenging free radicals and reducing the rate of photobleaching.[1]

• Optimize Your Imaging Buffer (for live-cell imaging): Standard antifade reagents for fixed cells are often toxic to live cells.[1] For live-cell experiments, use a specialized live-cell imaging medium that may contain oxygen scavengers or other protective components.[1]

• Choose the Right Imaging System Settings: Increase the gain or sensitivity of your detector (e.g., PMT in confocal microscopy or EMCCD camera) to allow for a reduction in excitation intensity.[2]

• Image a Fresh Field of View: For static samples, avoid repeatedly imaging the same area. Move to a new field of view for each acquisition to minimize cumulative light exposure.[1]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching?

A1: Photobleaching is the permanent loss of fluorescence from a fluorophore due to light-induced chemical damage.[1] When a fluorophore absorbs light, it enters an excited state. From this state, it can return to the ground state by emitting a photon (fluorescence). However, it can also undergo chemical reactions, often involving molecular oxygen, that render it non-fluorescent.[1] This process is irreversible.

Q2: How photostable are 5-Carboxyrhodamine 6G (5-CR6G) conjugates?

A2: In general, rhodamine 6G conjugates are known to have good photostability and higher fluorescence quantum yields compared to tetramethylrhodamine conjugates.[3] This makes them a robust choice for many fluorescence imaging applications. However, like all fluorophores, they are still susceptible to photobleaching under intense or prolonged illumination.[1]

Q3: What are the main factors that contribute to the photobleaching of 5-CR6G conjugates?

A3: The key factors influencing photobleaching are:

• High-intensity excitation light: Higher light intensity increases the rate at which fluorophores are excited, leading to a faster rate of photodamage.[1]

• Prolonged exposure time: The longer the sample is illuminated, the more cumulative damage the fluorophores will sustain.[1]

• Presence of molecular oxygen: Oxygen can react with excited fluorophores to create reactive oxygen species (ROS), which can chemically destroy the fluorophore.[1]

• Local environment: The pH, viscosity, and presence of certain ions in the mounting medium or cellular environment can also influence photostability.

Q4: Can I use antifade reagents with my 5-CR6G conjugates?

A4: Yes, using an antifade mounting medium is highly recommended for fixed-cell imaging with 5-CR6G conjugates.[1] Commercial antifade reagents like VECTASHIELD® and ProLong™ Gold have been shown to significantly increase the photostability of rhodamine dyes.[4][5] For live-cell imaging, specialized reagents like ProLong™ Live Antifade Reagent should be used to avoid cytotoxicity.

Q5: How can I quantitatively measure photobleaching in my experiment?

A5: You can quantify photobleaching by measuring the decay of fluorescence intensity over time during continuous illumination. This can be done by acquiring a time-lapse series of images of your sample using the same imaging settings. The fluorescence intensity of a region of interest is then measured in each frame and plotted against time. The rate of decay can be fitted to an exponential function to determine the photobleaching half-life.

Data Presentation

Table 1: Photobleaching Half-Life of Common Fluorophores with an Antifade Reagent

This table presents a comparison of the photobleaching half-lives for different fluorophores when mounted in VECTASHIELD®, a common antifade reagent. Longer half-life indicates greater photostability.

Fluorophore	Half-Life in VECTASHIELD® (seconds)	Half-Life in 90% Glycerol/PBS (seconds)
Tetramethylrhodamine	330	7
Fluorescein	96	9
Coumarin	106	25

Data sourced from Longin et al., 1993.[4]

Table 2: Fluorescence Lifetime of Selected Fluorophores

Fluorescence lifetime is the average time a fluorophore spends in the excited state before returning to the ground state. While not a direct measure of photostability, it is an intrinsic property of the fluorophore.

Fluorophore	Lifetime (nanoseconds)	Solvent
Rhodamine 6G	4.2	Ethanol
Rhodamine B	1.7	Ethanol
Fluorescein	4.0	0.1 M NaOH
Alexa Fluor 488	4.1	PBS pH 7.4
Alexa Fluor 546	4.0	PBS pH 7.4

Data compiled from various sources.[6][7]

Experimental Protocols

Detailed Protocol for Immunofluorescence Staining with 5-CR6G Conjugated Secondary Antibodies to Minimize Photobleaching

This protocol provides a general framework for immunofluorescence staining of cultured cells, with specific emphasis on steps to mitigate photobleaching of 5-CR6G conjugates.

Materials:

• Cells grown on sterile coverslips

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton™ X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (specific to the target of interest)

• 5-CR6G conjugated secondary antibody

• Antifade mounting medium (e.g., ProLong™ Gold Antifade Mountant)

• Microscope slides

Procedure:

• Cell Culture and Fixation:

  • Plate and culture cells on sterile coverslips to the desired confluency.

  • Gently wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization and Blocking:

  • If the target antigen is intracellular, permeabilize the cells with 0.1% Triton™ X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Block non-specific antibody binding by incubating the cells in 1% BSA in PBS for 1 hour at room temperature.

• Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Incubate the coverslips with the primary antibody solution for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

  • Wash the cells three times with PBS for 5 minutes each.

  • Dilute the 5-CR6G conjugated secondary antibody to its optimal concentration in the blocking buffer. Protect the antibody solution from light from this point forward.

  • Incubate the coverslips with the secondary antibody solution for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS for 5 minutes each in the dark.

• Mounting:

  • Carefully remove the coverslip from the washing buffer and wick away excess liquid from the edge using a laboratory wipe.

  • Place a small drop of antifade mounting medium onto a clean microscope slide.

  • Invert the coverslip onto the drop of mounting medium, avoiding air bubbles.

  • Seal the edges of the coverslip with nail polish to prevent drying and movement.

  • Allow the mounting medium to cure according to the manufacturer's instructions (often overnight at room temperature in the dark).

• Imaging:

  • Image the samples using a fluorescence or confocal microscope equipped with appropriate filters for 5-CR6G (Excitation/Emission ~525/550 nm).

  • Crucially, minimize light exposure by:

    • Using the lowest laser power and shortest exposure time necessary to obtain a clear image.[1]

    • Using neutral density filters if available.[1]

    • Locating the region of interest using a lower magnification objective or brightfield illumination before switching to fluorescence imaging.

    • Acquiring a single, high-quality image rather than multiple, prolonged exposures of the same area.

Visualizations

Caption: The Jablonski diagram illustrates the photobleaching process of a fluorophore.

Caption: A workflow for troubleshooting photobleaching of 5-CR6G conjugates.

Caption: An experimental workflow for immunofluorescence using 5-CR6G conjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 3. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 4. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescence microscopy: reduced photobleaching of rhodamine and fluorescein protein conjugates by n-propyl gallate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 7. chemmethod.com [chemmethod.com]

impact of protein concentration on 5-Carboxyrhodamine 6G SE labeling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for labeling proteins with 5-Carboxyrhodamine 6G SE.

Troubleshooting Guide

Low labeling efficiency and other common issues can often be resolved by systematically evaluating the experimental parameters.

Issue 1: Low or No Labeling Efficiency

If you observe a low degree of labeling (DOL), consider the following potential causes and solutions:

Potential Cause	Troubleshooting Steps
Low Protein Concentration	The kinetics of the labeling reaction are highly dependent on the protein concentration.[1][2] For optimal results, ensure your protein concentration is at least 2 mg/mL.[1][3][4] Concentrations below this will significantly decrease the reaction efficiency.[1][2] The recommended range is typically between 2-10 mg/mL.[5][6]
Incorrect Buffer pH or Composition	The reaction of the NHS ester with primary amines is most efficient at a slightly basic pH, typically between 7.2 and 8.5.[7][8] Ensure your buffer does not contain primary amines, such as Tris or glycine, as these will compete with the protein for the dye.[3][4][5] Use buffers like phosphate, bicarbonate, or borate.[8]
Hydrolyzed 5-Carboxyrhodamine 6G SE	NHS esters are moisture-sensitive and can hydrolyze, rendering them non-reactive.[6] Always use fresh, anhydrous DMSO or DMF to dissolve the dye immediately before use.[5] Do not store the dye in solution for extended periods.
Insufficient Molar Excess of Dye	A low molar ratio of dye to protein can result in a low DOL.[5] A common starting point is a 5 to 20-fold molar excess of the dye over the protein.[5] This may need to be optimized for your specific protein.
Inaccessible Primary Amines on the Protein	The primary amines (N-terminus and lysine residues) on the protein surface must be accessible for the reaction to occur.[7] Steric hindrance can prevent efficient labeling.

Issue 2: Protein Precipitation During or After Labeling

Protein precipitation can occur for several reasons, often related to changes in the protein's properties after labeling.[9]

Potential Cause	Troubleshooting Steps
High Degree of Labeling (DOL)	Over-labeling can alter the protein's net charge and solubility, leading to precipitation.[10] Reduce the molar excess of the dye in the labeling reaction.
Hydrophobic Nature of the Dye	Labeling with a hydrophobic dye can increase the overall hydrophobicity of the protein, causing aggregation and precipitation.[7] If precipitation is an issue, consider performing the reaction at a lower temperature (e.g., 4°C) for a longer duration.[5]
Protein Instability	The protein itself may be unstable under the reaction conditions. Ensure the protein is properly folded and soluble in the chosen reaction buffer before starting the labeling procedure.

Issue 3: Low Fluorescence Signal of the Labeled Protein

A weak fluorescent signal from the purified conjugate is not always due to poor labeling.

Potential Cause	Troubleshooting Steps
Low Degree of Labeling (DOL)	A low DOL will naturally result in a weaker signal.[5] Troubleshoot for low labeling efficiency as described above.
Self-Quenching at High DOL	Attaching too many fluorophores in close proximity can lead to self-quenching, which reduces the overall fluorescence.[9] Optimize the dye-to-protein ratio to achieve a balance between labeling and fluorescence intensity.
Photobleaching	The fluorophore may have been exposed to excessive light. Protect the dye and the labeled protein from light whenever possible.

Frequently Asked Questions (FAQs)

Q1: What is the optimal protein concentration for labeling with 5-Carboxyrhodamine 6G SE?

For optimal labeling efficiency, the protein concentration should be at least 2 mg/mL.[1][3][4] A recommended range is typically 2-10 mg/mL or 5-20 mg/mL.[2][5][6] The success of the reaction is highly dependent on concentration; lower concentrations will significantly reduce the efficiency.[1][2]

Q2: What type of buffer should I use for the labeling reaction?

It is crucial to use a buffer that is free of primary amines, such as Tris or glycine, as these will compete with the protein for reaction with the dye.[3][4][5] Suitable buffers include 0.1 M sodium bicarbonate, phosphate, or borate buffers with a pH between 7.2 and 8.5.[7][8]

Q3: How do I prepare the 5-Carboxyrhodamine 6G SE for the reaction?

5-Carboxyrhodamine 6G SE should be dissolved in high-quality, anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a concentration of around 10 mg/mL.[1][5] This stock solution should be prepared immediately before starting the reaction, as the reactive NHS ester is not very stable in solution.[1]

Q4: How can I remove the unreacted dye after the labeling reaction?

It is essential to remove all non-conjugated dye before measuring the degree of labeling and for downstream applications.[7] Common methods for purification include dialysis or gel filtration (size-exclusion chromatography).[7][11]

Q5: How do I determine the Degree of Labeling (DOL)?

The DOL, which is the molar ratio of the dye to the protein, can be determined using spectrophotometry.[7] This involves measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (Amax).[3] A correction factor is needed to account for the dye's absorbance at 280 nm.[12]

Experimental Protocol: Protein Labeling with 5-Carboxyrhodamine 6G SE

This protocol provides a general guideline for labeling a protein with 5-Carboxyrhodamine 6G SE. Optimization may be required for your specific protein.

Materials:

• Protein of interest

• 5-Carboxyrhodamine 6G, succinimidyl ester (SE)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Purification column (e.g., size-exclusion chromatography)

• Spectrophotometer

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer to a final concentration of 2-10 mg/mL.[5]

  • Ensure the buffer is free of any primary amines (e.g., Tris, glycine).[3] If necessary, perform a buffer exchange via dialysis or a desalting column.

• Dye Preparation:

  • Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[1][5]

  • Vortex briefly to ensure the dye is fully dissolved.

• Labeling Reaction:

  • Calculate the required volume of the dye solution. A molar ratio of dye to protein between 5:1 and 20:1 is a good starting point for optimization.[5]

  • While gently stirring the protein solution, slowly add the calculated amount of the dye solution.

  • Incubate the reaction for 1 hour at room temperature, protected from light.[3]

• Purification:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column.

• Degree of Labeling (DOL) Calculation:

  • Measure the absorbance of the purified protein-dye conjugate at 280 nm (A280) and at the absorbance maximum for the dye (Amax).

  • Calculate the protein concentration and the DOL using the Beer-Lambert law and the appropriate extinction coefficients and correction factors.[3][12]

Experimental Workflow

Caption: Workflow for protein labeling with 5-Carboxyrhodamine 6G SE.

References

• 1. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - UK [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 4. Conjugation Protocol for Amine Reactive Dyes [bio-techne.com]
• 5. benchchem.com [benchchem.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. benchchem.com [benchchem.com]
• 8. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: 5-Carboxyrhodamine 6G Succinimidyl Ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and use of 5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G, SE).

Frequently Asked Questions (FAQs)

Q1: How should I properly store 5-Carboxyrhodamine 6G, succinimidyl ester?

A: Upon receipt, 5-Carboxyrhodamine 6G, succinimidyl ester should be stored at -20°C and protected from light.[1][2][3] It is also recommended to keep the product desiccated to prevent degradation from moisture.[3] While it can be shipped at room temperature, long-term storage should be in a freezer.[1][3]

Q2: What is the best way to dissolve 5-Carboxyrhodamine 6G, succinimidyl ester?

A: 5-Carboxyrhodamine 6G, succinimidyl ester is soluble in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1][2][4][5] It has poor solubility in aqueous buffers.[4][6] For labeling reactions, it is recommended to first prepare a concentrated stock solution in anhydrous DMSO or high-quality DMF and then add it to the reaction buffer.[5][7]

Q3: How stable is the 5-Carboxyrhodamine 6G, succinimidyl ester once it is in solution?

A: Stock solutions of the dye in anhydrous DMSO or DMF can be stored at -20°C for 1-2 months.[5] However, aqueous solutions of the succinimidyl ester should be used immediately after preparation due to the hydrolysis of the NHS ester in water, which renders it unreactive to amines.[5][7]

Q4: What is the reactive group on 5-Carboxyrhodamine 6G, succinimidyl ester and what does it react with?

A: The succinimidyl ester (SE) group is the reactive moiety on the molecule.[8] It is highly reactive towards primary aliphatic amines, such as the N-terminus of proteins and the epsilon-amino group of lysine residues, to form a stable amide bond.[7][9][10][11]

Q5: What are the optimal pH conditions for the labeling reaction?

A: The labeling reaction is strongly pH-dependent. The optimal pH range for the reaction of a succinimidyl ester with primary amines is between 7.2 and 8.5.[5][9] At a lower pH, the amino group is protonated and less reactive, while at a higher pH, the hydrolysis of the succinimidyl ester becomes a significant competing reaction.[5]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or No Labeling Efficiency	Hydrolyzed NHS Ester: The dye is sensitive to moisture and may have hydrolyzed.	Prepare a fresh stock solution of the dye in anhydrous DMSO or DMF immediately before use.[11]
Incompatible Buffer: The reaction buffer contains primary amines (e.g., Tris, glycine) that compete with the target molecule for the dye.[9]	Use an amine-free buffer such as phosphate-buffered saline (PBS), borate buffer, or carbonate-bicarbonate buffer at a pH of 7.2-8.5.[5][9]
Suboptimal pH: The pH of the reaction buffer is outside the optimal range of 7.2-8.5.[5][9]	Verify the pH of your reaction buffer with a calibrated pH meter and adjust if necessary.
Insufficient Molar Excess of Dye: The amount of dye is not sufficient to achieve the desired degree of labeling.	Increase the molar excess of the dye in the reaction. This may require empirical optimization.[9][11]
Low Protein Concentration: The concentration of the protein is too low for efficient labeling.	Concentrate the protein solution. A concentration of 5-10 mg/mL is often recommended.[11]
Protein Precipitation After Labeling	Over-labeling: The addition of too many dye molecules can alter the protein's net charge and solubility.	Reduce the molar excess of the dye in the labeling reaction or decrease the reaction time.
High Background Fluorescence	Excess Unconjugated Dye: Free dye that was not removed during purification.	Improve the purification method to ensure complete removal of unconjugated dye. Size exclusion chromatography is a common and effective method.[11]

Experimental Protocols

Preparation of a 10 mM Stock Solution of 5-Carboxyrhodamine 6G, succinimidyl ester

• Allow the vial of 5-Carboxyrhodamine 6G, succinimidyl ester to warm to room temperature before opening to prevent moisture condensation.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM concentration. For example, for 1 µmol of the dye, add 100 µL of anhydrous DMSO.[10]

• Vortex the vial briefly to ensure the dye is fully dissolved.

• Centrifuge the vial briefly to collect the solution at the bottom.

General Protocol for Protein Labeling

• Prepare the Protein Solution: Dissolve the protein to be labeled in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 1-10 mg/mL.[5]

• Add the Dye Stock Solution: Add the calculated amount of the 10 mM dye stock solution to the protein solution. A molar excess of 8-fold of the dye to the protein is a common starting point for mono-labeling.[5]

• Incubate: Gently mix the reaction and incubate at room temperature for 1-4 hours or overnight on ice.[5] Protect the reaction from light.

• Purify the Conjugate: Separate the labeled protein from the unreacted dye and byproducts using a suitable method such as gel filtration (e.g., a Sephadex G-25 column) or dialysis.[5]

• Determine the Degree of Labeling (DOL): The DOL can be determined spectrophotometrically by measuring the absorbance of the labeled protein at 280 nm (for the protein) and at the excitation maximum of the dye (approximately 525 nm for 5-Carboxyrhodamine 6G).[1][9]

Visualized Workflows

References

• 1. abpbio.com [abpbio.com]
• 2. abpbio.com [abpbio.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Buy 5-CR, 6G, SE (EVT-1490533) | 209112-21-0 [evitachem.com]
• 9. benchchem.com [benchchem.com]
• 10. biotium.com [biotium.com]
• 11. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Technical Support Center: Removing Unconjugated 5-Carboxyrhodamine 6G, SE

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of unconjugated 5-Carboxyrhodamine 6G, SE from samples after conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unconjugated 5-Carboxyrhodamine 6G, SE?

A1: Removing unbound dye is essential for several reasons. Firstly, it allows for the accurate determination of the dye-to-protein ratio, also known as the degree of labeling (DOL).[1] Secondly, residual-free dye can lead to high background fluorescence in imaging applications, which can obscure the specific signal and compromise the quality of immunofluorescence images. Lastly, excess dye can interfere with downstream applications by binding non-specifically to other components in an assay.

Q2: What are the primary methods for removing free 5-Carboxyrhodamine 6G, SE?

A2: The most common and effective methods for removing unconjugated dyes are based on size-exclusion principles. These include:

• Gel Filtration Chromatography (Size-Exclusion Chromatography - SEC): This technique separates molecules based on their size. The larger conjugated protein will pass through the column more quickly than the smaller, unconjugated dye molecules.[2]

• Dialysis: This method involves the use of a semi-permeable membrane that allows the small, free dye molecules to diffuse out into a larger volume of buffer, while retaining the larger, labeled protein.[3]

• Spin Columns: These are a rapid form of size-exclusion chromatography, often used for small sample volumes. The resin in the column retains the small dye molecules while the larger conjugated protein is collected in the eluate after centrifugation.

Q3: Which removal method is best for my experiment?

A3: The choice of method depends on factors such as sample volume, desired purity, and the time available. Gel filtration offers high resolution, while dialysis is a simple, albeit slower, option suitable for larger volumes. Spin columns are ideal for quick cleanup of small-scale reactions.[4]

Q4: How can I determine if all the unconjugated dye has been removed?

A4: After purification, you can assess the removal of free dye by running the sample on an SDS-PAGE gel and visualizing it with a fluorescence imager. Any remaining free dye will appear as a distinct, low molecular weight band. Additionally, calculating the Degree of Labeling (DOL) using spectrophotometry can help confirm a successful conjugation and purification, as the calculation relies on the absence of free dye.[1]

Troubleshooting Guides

Issue 1: High Background or Non-Specific Staining in Imaging

Q: I've purified my labeled antibody, but I'm still seeing high background fluorescence in my immunofluorescence experiment. What could be the cause?

A: High background staining is often a result of residual free dye in your sample.[][6][7]

• Possible Cause 1: Inefficient Dye Removal. The purification method used may not have been sufficient to remove all the unconjugated 5-Carboxyrhodamine 6G, SE.

  • Solution:

    • Repeat the purification step. For spin columns, passing the sample through a second, fresh column can be effective.[8]

    • Optimize your gel filtration. Ensure you are using the correct resin for the size of your protein and that the column is packed and run correctly.

    • Extend dialysis. Increase the dialysis time and the number of buffer changes to ensure complete removal of the free dye.[9]

• Possible Cause 2: Non-specific Binding of the Conjugate. The labeled antibody itself may be binding non-specifically to other components in your sample.

  • Solution:

    • Increase the stringency of your washing steps in your staining protocol.

    • Use a blocking agent, such as bovine serum albumin (BSA), to reduce non-specific binding sites.[6]

    • Titrate your antibody. Using a lower concentration of the labeled antibody can reduce background signal.[10]

Issue 2: Low Protein Recovery After Purification

Q: After purifying my labeled protein, the final concentration is much lower than expected. What can I do to improve recovery?

A: Low protein recovery can be a frustrating issue. Here are some common causes and solutions:

• Possible Cause 1: Protein Adsorption to the Purification Matrix. Your protein may be non-specifically binding to the spin column, dialysis membrane, or gel filtration resin.

  • Solution:

    • Pre-treat the purification device. For some spin columns, pre-equilibration with a blocking agent like BSA can help reduce non-specific binding.

    • Choose a different membrane material for dialysis. Some materials are less prone to protein binding.

• Possible Cause 2: Protein Precipitation. The labeling and purification process may have caused your protein to aggregate and precipitate.

  • Solution:

    • Optimize the labeling reaction. Over-labeling can lead to protein precipitation. Try reducing the dye-to-protein molar ratio in your conjugation reaction.[]

    • Adjust buffer conditions. Ensure the pH and salt concentration of your buffers are optimal for your protein's stability.

• Possible Cause 3: Inefficient Elution (for chromatography methods). The protein may not be eluting completely from the column.

  • Solution:

    • Ensure complete elution. After the initial elution from a spin column, a second elution with a small amount of buffer may recover more protein.

    • Optimize elution buffer for SEC. While SEC is primarily based on size, interactions with the resin can occur. A change in buffer composition might improve recovery.

Quantitative Data Summary

The following table summarizes typical performance characteristics of common methods for removing unconjugated dye. Please note that actual results will vary depending on the specific protein, dye, and experimental conditions.

Purification Method	Typical Protein Recovery	Dye Removal Efficiency	Speed	Scalability
Gel Filtration (SEC)	> 90%	High	Moderate	High
Dialysis	> 90%	High	Slow	High
Spin Columns	85-95%	Moderate to High	Fast	Low

Experimental Protocols

Protocol 1: Size-Exclusion Chromatography (SEC) / Gel Filtration

This protocol is a general guideline for removing unconjugated 5-Carboxyrhodamine 6G, SE using a gravity-flow gel filtration column.

Materials:

• Gel filtration resin (e.g., Sephadex G-25)

• Chromatography column

• Elution buffer (e.g., PBS, pH 7.4)

• Fraction collection tubes

Procedure:

• Prepare the Column: Swell the gel filtration resin in the elution buffer according to the manufacturer's instructions. Pour the slurry into the chromatography column and allow it to pack under gravity.

• Equilibrate the Column: Wash the packed column with at least three column volumes of elution buffer to ensure it is fully equilibrated.

• Load the Sample: Carefully apply the conjugation reaction mixture to the top of the column. Allow the sample to fully enter the resin bed.

• Elute the Sample: Begin adding elution buffer to the top of the column and start collecting fractions. The first colored band to elute will be the labeled protein. The smaller, unconjugated dye will elute later in smaller, more diffuse colored fractions.

• Analyze Fractions: Monitor the fractions by measuring the absorbance at 280 nm (for protein) and ~525 nm (for 5-Carboxyrhodamine 6G). Pool the fractions containing the purified conjugate.

Diagram: Size-Exclusion Chromatography Workflow

Caption: Workflow for removing free dye using size-exclusion chromatography.

Protocol 2: Dialysis

This protocol outlines the steps for removing unconjugated dye via dialysis.

Materials:

• Dialysis tubing or cassette with an appropriate molecular weight cutoff (MWCO), typically 10-14 kDa.

• Dialysis buffer (e.g., PBS, pH 7.4)

• Large beaker

• Magnetic stir plate and stir bar

Procedure:

• Prepare the Dialysis Membrane: If using tubing, cut to the desired length and hydrate in dialysis buffer.

• Load the Sample: Load the conjugation reaction mixture into the dialysis tubing or cassette and seal securely.

• Perform Dialysis: Place the sealed tubing/cassette into a beaker containing a large volume of cold (4°C) dialysis buffer (at least 200 times the sample volume). Stir the buffer gently.[12]

• Buffer Changes: Dialyze for at least 4-6 hours, then change the dialysis buffer. Repeat the buffer change at least two more times over a 24-48 hour period.

• Recover the Sample: Carefully remove the tubing/cassette from the buffer and transfer the purified, labeled protein to a clean tube.

Diagram: Dialysis Workflow

Caption: Step-by-step process for removal of unconjugated dye via dialysis.

Protocol 3: Spin Columns

This protocol is a general guide for using commercially available spin columns for rapid dye removal.

Materials:

• Spin column with appropriate size-exclusion resin

• Collection tubes

• Elution buffer (e.g., PBS, pH 7.4)

• Microcentrifuge

Procedure:

• Prepare the Column: Remove the bottom cap of the spin column and place it in a collection tube. Centrifuge for 1-2 minutes at the recommended speed to remove the storage buffer.

• Equilibrate the Column: Place the column in a new collection tube. Add elution buffer to the column and centrifuge again. Repeat this step 2-3 times to ensure the column is fully equilibrated.

• Load the Sample: Place the column in a fresh collection tube. Carefully load the conjugation reaction mixture onto the center of the resin bed.

• Elute the Labeled Protein: Centrifuge the column at the recommended speed and time. The eluate in the collection tube contains the purified, labeled protein. The unconjugated dye remains in the resin.

Diagram: Spin Column Workflow

Caption: Rapid removal of free dye using a spin column.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. researchgate.net [researchgate.net]
• 4. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 6. biotium.com [biotium.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Dialysis Methods for Protein Research | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. stjohnslabs.com [stjohnslabs.com]
• 12. Sodium azide removal protocol | Abcam [abcam.com]

Technical Support Center: 5-Carboxyrhodamine 6G, SE Conjugates

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals working with 5-Carboxyrhodamine 6G, Succinimidyl Ester (5-CR6G, SE) conjugates. Our goal is to help you overcome common challenges, such as non-specific binding, to achieve optimal experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Carboxyrhodamine 6G, SE and how does it work?

5-Carboxyrhodamine 6G, SE is an amine-reactive fluorescent dye.[1][2][3] The succinimidyl ester (SE) group reacts with primary amine groups on proteins and other molecules to form stable covalent bonds.[4] This makes it a popular choice for labeling antibodies, proteins, and other biomolecules for use in various fluorescence-based assays. The excitation and emission spectra of 5-CR6G fall between those of fluorescein and tetramethylrhodamine, offering an additional color option for multicolor imaging.[2][3][5][6][7]

Q2: What are the optimal excitation and emission wavelengths for 5-CR6G?

The optimal excitation and emission wavelengths for 5-CR6G are approximately 525 nm and 550 nm, respectively.[2][3] This makes it well-suited for the 514 nm spectral line of argon-ion lasers.[2][3][6]

Q3: In what solvents is 5-CR6G, SE soluble?

5-CR6G, SE is soluble in anhydrous dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[2][3] However, it has poor solubility in buffers.[6][7]

Troubleshooting Guide: Non-Specific Binding

High background or non-specific binding is a common issue in fluorescence-based experiments. This guide provides potential causes and solutions to help you troubleshoot your experiments with 5-CR6G, SE conjugates.

Q4: I am observing high background fluorescence in my experiment. What are the possible causes and solutions?

High background fluorescence can obscure your specific signal.[8] The following table outlines common causes and potential solutions.

Potential Cause	Troubleshooting Solution
Antibody concentration is too high	Optimize the antibody concentration by performing a titration. High concentrations can lead to increased non-specific binding.[9][10][11]
Inadequate blocking	Ensure sufficient blocking of non-specific binding sites. You may need to increase the blocking incubation time or try a different blocking buffer.[9][12]
Insufficient washing	Increase the number and/or duration of wash steps to remove unbound antibodies.[9][13]
Hydrophobic interactions of the dye	The hydrophobicity of a dye can contribute to non-specific binding.[14] Consider using a blocking buffer with a non-ionic detergent like Tween-20.
Presence of dead cells	Dead cells have compromised membranes and can non-specifically bind fluorescently labeled antibodies.[15] Use a viability dye to exclude dead cells from your analysis.[15][16][17]
Autofluorescence	Some cells and tissues naturally fluoresce, which can contribute to background signal.[8][10][11] Include an unstained control to assess the level of autofluorescence.[11]

Q5: My signal is weak or absent. What could be the problem?

Weak or no signal can be due to a variety of factors. Here are some common issues and how to address them:

Potential Cause	Troubleshooting Solution
Low antibody concentration	The concentration of your primary or secondary antibody may be too low. Perform a titration to determine the optimal concentration.[11]
Inefficient conjugation	If you conjugated the dye to your antibody in-house, the conjugation efficiency might be low. Refer to the conjugation protocol to optimize the reaction conditions.
Photobleaching	Rhodamine dyes can be susceptible to photobleaching. Minimize exposure to light and use an anti-fade mounting medium.[11]
Incorrect filter sets	Ensure that the excitation and emission filters on your microscope are appropriate for 5-CR6G (Ex: ~525 nm, Em: ~550 nm).[10]

Experimental Protocols

Protocol 1: General Antibody Conjugation with 5-CR6G, SE

This protocol provides a general guideline for conjugating 5-CR6G, SE to an antibody.

• Prepare the Antibody : Dissolve the antibody in a buffer that does not contain primary amines, such as 0.1 M sodium bicarbonate, pH 8.3-8.5.[4] A recommended antibody concentration is 2-3 mg/mL.[4]

• Prepare the Dye : Dissolve 5-CR6G, SE in anhydrous DMSO or DMF to a concentration of 10 mM.[4]

• Conjugation Reaction : Add the reactive dye to the antibody solution while gently stirring. The molar ratio of dye to protein should be optimized, but a starting point of 10-15 moles of dye for every mole of protein is common.[4]

• Incubation : Incubate the reaction for 1 hour at room temperature, protected from light.[4]

• Purification : Remove unconjugated dye by gel filtration, dialysis, or spin chromatography.

Protocol 2: General Immunofluorescence Staining Protocol

This protocol outlines the key steps for immunofluorescence staining, highlighting where to minimize non-specific binding.

• Cell Fixation and Permeabilization : Fix cells with an appropriate fixative (e.g., 4% paraformaldehyde). If targeting an intracellular antigen, permeabilize the cells with a detergent like Triton X-100.

• Blocking : This is a critical step to prevent non-specific antibody binding.[12][18] Incubate your sample with a blocking buffer for at least 30 minutes.[12] Common blocking agents are listed in the table below.

• Primary Antibody Incubation : Dilute your 5-CR6G, SE-conjugated primary antibody in the blocking buffer and incubate with the sample.

• Washing : Wash the sample multiple times with a wash buffer (e.g., PBS with 0.1% Tween-20) to remove unbound primary antibody.[13]

• (Optional) Secondary Antibody Incubation : If using an unconjugated primary antibody, incubate with a fluorescently labeled secondary antibody.

• Final Washes : Repeat the washing steps.

• Mounting and Imaging : Mount the sample with an anti-fade mounting medium and image using a fluorescence microscope with the appropriate filters for 5-CR6G.

Quantitative Data Summary

Table 1: Common Blocking Agents for Immunofluorescence

Blocking Agent	Typical Concentration	Notes
Bovine Serum Albumin (BSA)	1-5% (w/v)	A commonly used protein-based blocking agent.[19]
Normal Serum	1-10% (v/v)	Use serum from the same species as the secondary antibody to block non-specific binding of the secondary antibody.[12][18]
Non-fat Dry Milk	3-5% (w/v)	Effective for some applications, but avoid if using biotin-based detection systems as it contains biotin.[12]
Commercial Blocking Buffers	Varies	Often proprietary formulations that can provide superior blocking.[19]

Visualizations

Caption: A troubleshooting workflow for diagnosing and resolving high background fluorescence.

References

• 1. 5-CR6G, SE [5-Carboxyrhodamine 6G, succinimidyl ester] *Single isomer* | AAT Bioquest [aatbio.com]
• 2. abpbio.com [abpbio.com]
• 3. abpbio.com [abpbio.com]
• 4. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 8. benchchem.com [benchchem.com]
• 9. sinobiological.com [sinobiological.com]
• 10. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 11. biotium.com [biotium.com]
• 12. 免疫組織化学（IHC）のブロッキング戦略 | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. What are the possible causes and solutions for background issues (high, uneven, or speckled)? | AAT Bioquest [aatbio.com]
• 14. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 15. Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. tcd.ie [tcd.ie]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 19. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 5-Carboxyrhodamine 6G SE vs. Fluorescein for Protein Labeling

For researchers engaged in protein analysis and drug development, the selection of an appropriate fluorescent label is a critical decision that profoundly impacts experimental outcomes. Among the myriad of available fluorophores, rhodamine and fluorescein derivatives have long been staples in the laboratory. This guide provides an objective, data-driven comparison of 5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G, SE), and fluorescein, focusing on their performance in protein labeling applications.

Executive Summary

5-Carboxyrhodamine 6G (5-CR6G) and fluorescein (commonly used as Fluorescein Isothiocyanate, FITC) are both amine-reactive fluorescent dyes widely used for conjugating to proteins. However, they exhibit significant differences in their photophysical properties. 5-CR6G, a rhodamine derivative, is characterized by its exceptional photostability and pH insensitivity, making it a robust choice for demanding applications such as single-molecule detection and long-term imaging. Fluorescein, while a cost-effective and bright fluorophore, suffers from pronounced photobleaching and its fluorescence is highly sensitive to the ambient pH.

Photophysical and Chemical Properties: A Quantitative Comparison

The selection of a fluorescent dye is often dictated by its specific optical properties and its compatibility with available instrumentation. The table below summarizes the key quantitative data for 5-CR6G and Fluorescein (FITC).

Property	5-Carboxyrhodamine 6G (5-CR6G)	Fluorescein Isothiocyanate (FITC)	Significance for Protein Labeling
Excitation Max (λex)	~525 nm	~494 nm	Dictates the required laser or filter set for excitation.
Emission Max (λem)	~555 nm	~518 nm	Determines the emission filter needed for detection.
Molar Extinction Coefficient (ε)	~103,000 cm⁻¹M⁻¹	~80,000 cm⁻¹M⁻¹	A higher value indicates more efficient light absorption.
Quantum Yield (Φ)	~0.90	~0.92	High quantum yield contributes to a brighter signal.
Photostability	High	Low	High photostability is crucial for experiments requiring prolonged light exposure (e.g., time-lapse microscopy).
pH Sensitivity	Low (pKa ~4.5)	High (pKa ~6.4)	Fluorescence of FITC is significantly quenched at acidic pH, while 5-CR6G remains stable over a wider physiological range.
Molecular Weight	527.55 g/mol (for 5-CR6G)	389.38 g/mol (for Fluorescein)	Can be a factor in preserving the function of smaller labeled proteins.

Performance in Protein Labeling Applications

Photostability: The most significant advantage of 5-CR6G over fluorescein is its superior photostability. Fluorescein is notoriously susceptible to photobleaching, leading to rapid signal decay under continuous illumination. This makes it less suitable for quantitative applications that require stable fluorescence over time. In contrast, rhodamine dyes like 5-CR6G exhibit much greater resistance to fading, ensuring more reliable and reproducible results in microscopy and other imaging techniques.

pH Sensitivity: The fluorescence of fluorescein is highly dependent on pH, with its intensity decreasing significantly in acidic environments (pKa ~6.4). This can be a major drawback when studying proteins in acidic organelles like lysosomes or endosomes. 5-CR6G is substantially more stable across a broad pH range, making it a more reliable reporter in diverse cellular compartments.

Brightness: The brightness of a fluorophore is a product of its molar extinction coefficient and its quantum yield. While both dyes are considered bright, 5-CR6G's higher extinction coefficient contributes to its robust signal.

Experimental Protocols

A generalized protocol for labeling proteins with amine-reactive succinimidyl esters (SE) or isothiocyanates (ITC) is provided below. Note that optimal labeling conditions, particularly the dye-to-protein ratio, may need to be determined empirically for each specific protein.

General Protocol for Protein Labeling with 5-CR6G SE or FITC

1. Protein Preparation:

• Dissolve the protein to be labeled in a buffer free of primary amines, such as 0.1 M sodium bicarbonate buffer, pH 8.3-9.0.
• The protein concentration should ideally be in the range of 1-10 mg/mL.

2. Dye Preparation:

• Immediately before use, dissolve the 5-CR6G SE or FITC in an anhydrous organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL.

3. Conjugation Reaction:

• Slowly add a calculated amount of the dissolved dye to the protein solution while gently stirring. The molar ratio of dye to protein is a critical parameter and typically ranges from 5:1 to 20:1. This must be optimized for the specific protein.
• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

4. Purification of the Labeled Protein:

• Separate the labeled protein from the unreacted, free dye. This is commonly achieved using size-exclusion chromatography (e.g., a Sephadex G-25 column).
• Elute the column with a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4). The first colored fraction to elute will contain the labeled protein.

5. Determination of Degree of Labeling (DOL):

• Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (A_max; ~525 nm for 5-CR6G, ~494 nm for FITC).
• The DOL can be calculated using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

Visualizing the Process and Comparison

To better illustrate the concepts discussed, the following diagrams have been generated.

Caption: A generalized workflow for labeling proteins with amine-reactive dyes.

Caption: Key performance differences and resulting application suitability.

Conclusion

The choice between 5-Carboxyrhodamine 6G SE and fluorescein for protein labeling is contingent upon the specific experimental requirements.

• Choose 5-Carboxyrhodamine 6G SE for applications demanding high photostability and pH insensitivity. It is the superior choice for quantitative fluorescence microscopy, single-molecule tracking, and studies involving acidic cellular compartments. Its robustness justifies its potentially higher cost for experiments where signal stability is paramount.

• Choose Fluorescein (FITC) for standard, less demanding applications such as flow cytometry and conventional immunofluorescence where cost is a significant consideration and prolonged imaging is not required. Researchers must, however, remain cognizant of its limitations regarding photobleaching and pH sensitivity, and implement appropriate controls to mitigate these effects.

By carefully considering these factors, researchers can select the optimal fluorophore to generate reliable, high-quality data in their protein-based assays.

A Head-to-Head Comparison: 5-Carboxyrhodamine 6G SE vs. Tetramethylrhodamine (TRITC) for Fluorescence-Based Applications

For researchers, scientists, and drug development professionals navigating the landscape of fluorescent probes, the selection of the optimal dye is paramount for generating robust and reproducible data. This guide provides a comprehensive, data-driven comparison of two widely used red-orange fluorophores: 5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) and Tetramethylrhodamine isothiocyanate (TRITC).

Both 5-CR6G SE and TRITC are amine-reactive dyes commonly employed for labeling proteins, antibodies, and other biomolecules in a variety of applications, including immunofluorescence microscopy, flow cytometry, and fluorescence-based assays. While spectrally similar, they exhibit key differences in their photophysical properties and conjugation chemistry that can significantly impact experimental outcomes. This guide will delve into these differences, presenting quantitative data and detailed experimental protocols to facilitate an informed decision-making process.

Core Photophysical Properties: A Quantitative Overview

The performance of a fluorophore is fundamentally determined by its spectral characteristics, brightness (a function of molar extinction coefficient and quantum yield), and photostability. The following table summarizes the key photophysical properties of 5-Carboxyrhodamine 6G and TRITC.

Property	5-Carboxyrhodamine 6G (CR6G)	Tetramethylrhodamine (TRITC)
Excitation Maximum (λex)	~525 nm[1][2]	~557-560 nm[3]
Emission Maximum (λem)	~550 nm[1][2]	~576-590 nm[3]
Molar Extinction Coefficient (ε)	~100,000 cm⁻¹M⁻¹	~85,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	Higher than TRITC conjugates[1][3]	High, but generally lower than CR6G conjugates[1][3]
Photostability	Good photostability[3]	Good photostability
Reactive Group	Succinimidyl Ester (SE)	Isothiocyanate (ITC)
Target Functional Group	Primary amines	Primary amines[3]
Resulting Linkage	Amide bond	Thiourea bond

Key Performance Insights:

• Brightness: 5-Carboxyrhodamine 6G conjugates are generally brighter than TRITC conjugates.[1][3] This is attributed to a higher fluorescence quantum yield, meaning they are more efficient at converting absorbed light into emitted fluorescence.[1][3]

• Spectral Positioning: The excitation and emission spectra of 5-Carboxyrhodamine 6G are situated between those of fluorescein and tetramethylrhodamine, offering an additional color option for multicolor imaging experiments.[1] Its excitation maximum at approximately 525 nm is well-suited for the 514 nm laser line of argon-ion lasers.[1] TRITC, with its longer wavelength excitation and emission, is a good match for the 532 nm or 561 nm laser lines.

• Photostability: Both dyes exhibit good photostability, a critical factor for imaging applications that require prolonged or intense illumination. However, rhodamine 6G derivatives are often cited for their robust resistance to photobleaching.

Conjugation Chemistry: A Tale of Two Reactive Groups

The method of attachment to a biomolecule is a crucial consideration. Both 5-CR6G SE and TRITC target primary amines, such as the ε-amino group of lysine residues in proteins. However, they utilize different reactive moieties, resulting in distinct chemical linkages.

Caption: Conjugation of 5-CR6G SE and TRITC to primary amines.

The succinimidyl ester of 5-CR6G reacts with primary amines to form a highly stable amide bond . In contrast, the isothiocyanate group of TRITC forms a thiourea bond . While both are covalent linkages, the amide bond is generally considered to be more stable, particularly over long-term storage and under varying experimental conditions.

Experimental Protocols

To provide a practical framework for the application of these dyes, detailed protocols for antibody conjugation and immunofluorescence staining are provided below.

Protocol 1: Antibody Conjugation

This protocol describes the general procedure for labeling an antibody with either 5-Carboxyrhodamine 6G SE or TRITC.

Materials:

• Purified antibody (1-5 mg/mL in amine-free buffer, e.g., PBS pH 7.4)

• 5-Carboxyrhodamine 6G SE or TRITC

• Anhydrous Dimethylsulfoxide (DMSO)

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Dialysis tubing or centrifugal filtration devices

Procedure:

• Antibody Preparation: Dialyze the antibody against conjugation buffer overnight at 4°C to remove any amine-containing buffers or stabilizers. Adjust the antibody concentration to 1-5 mg/mL.

• Dye Preparation: Immediately before use, dissolve 5-CR6G SE or TRITC in DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Slowly add a 10-20 fold molar excess of the dissolved dye to the antibody solution while gently stirring.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light. For TRITC, the reaction can also be performed overnight at 4°C.

• Purification: Remove unconjugated dye by passing the labeling reaction mixture through a size-exclusion chromatography column pre-equilibrated with PBS. Alternatively, dialysis or centrifugal filtration can be used.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the absorbance maximum of the dye (525 nm for 5-CR6G, ~555 nm for TRITC).

  • Calculate the DOL using the following formula: DOL = (A_dye × ε_protein) / [(A_280 - (A_dye × CF)) × ε_dye] Where A is the absorbance, ε is the molar extinction coefficient, and CF is the correction factor for the dye's absorbance at 280 nm.

• Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a cryoprotectant like glycerol and store at -20°C.

Caption: Workflow for antibody conjugation with fluorescent dyes.

Protocol 2: Immunofluorescence Staining of Cultured Cells

This protocol provides a general procedure for indirect immunofluorescence staining using a primary antibody and a fluorescently labeled secondary antibody.

Materials:

• Cultured cells on coverslips or in chamber slides

• Phosphate-Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or 10% normal serum in PBS)

• Primary antibody

• 5-CR6G- or TRITC-conjugated secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Procedure:

• Cell Culture and Fixation:

  • Grow cells to 50-80% confluency.

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular targets):

  • If the target antigen is intracellular, incubate the cells with permeabilization buffer for 10 minutes.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in blocking buffer.

  • Incubate the cells with the primary antibody solution for 1 hour at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS.

• Secondary Antibody Incubation:

  • Dilute the 5-CR6G- or TRITC-conjugated secondary antibody in blocking buffer.

  • Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS in the dark.

• Counterstaining (Optional):

  • Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

  • Wash once with PBS.

• Mounting:

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Seal the edges of the coverslip to prevent drying.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore.

Caption: General workflow for indirect immunofluorescence staining.

Conclusion: Making the Right Choice

The choice between 5-Carboxyrhodamine 6G SE and TRITC depends on the specific requirements of the experiment.

• For applications demanding the highest possible brightness and signal-to-noise ratio, 5-Carboxyrhodamine 6G SE is the superior choice. Its higher quantum yield translates to a stronger fluorescent signal, which is particularly advantageous for detecting low-abundance targets. The stable amide bond formed upon conjugation is an additional benefit for long-term stability.

• TRITC remains a reliable and cost-effective option for a wide range of routine applications. Its performance is well-characterized, and it provides a robust signal for many immunofluorescence and other labeling experiments.

Ultimately, the optimal fluorophore is the one that provides the best balance of brightness, photostability, and spectral compatibility with the available instrumentation and other fluorescent probes in a multicolor experiment. By understanding the key differences outlined in this guide and utilizing the provided protocols, researchers can make an informed decision to achieve high-quality and reproducible fluorescence data.

References

• 1. Antibody Conjugates - Fluorophore and Enzyme Tags | StressMarq Biosciences Inc. [stressmarq.com]
• 2. TRITC (Tetramethylrhodamine isothiocyanate) | TdB Labs [tdblabs.se]
• 3. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]

A Head-to-Head Comparison: 5-Carboxyrhodamine 6G Succinimidyl Ester vs. Alexa Fluor 532 for Fluorescent Labeling

In the realm of molecular biology and drug development, the precise tracking and visualization of proteins are paramount. Covalent labeling with fluorescent dyes remains a cornerstone technique, and the choice of fluorophore can significantly impact experimental outcomes. This guide provides a detailed comparison of two popular green-yellow fluorescent dyes, 5-Carboxyrhodamine 6G succinimidyl ester (5-ROX, SE) and Alexa Fluor 532 succinimidyl ester, to aid researchers in selecting the optimal reagent for their specific needs.

Photophysical Properties: A Quantitative Overview

The selection of a fluorescent dye is often dictated by its spectral properties, brightness, and stability. The following table summarizes the key photophysical characteristics of 5-Carboxyrhodamine 6G and Alexa Fluor 532.

Property	5-Carboxyrhodamine 6G, SE	Alexa Fluor 532, SE
Excitation Maximum (nm)	~525	~530-532
Emission Maximum (nm)	~550	~553-555
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~116,000	~81,000
Quantum Yield	~0.95 (for Rhodamine 6G)	~0.61
Reactive Group	N-hydroxysuccinimidyl (NHS) ester	N-hydroxysuccinimidyl (NHS) ester
Reactivity	Primary amines	Primary amines

Performance Comparison

Brightness and Photostability:

Brightness is a product of both the molar extinction coefficient and the quantum yield. While 5-Carboxyrhodamine 6G exhibits a higher extinction coefficient and a reported higher quantum yield for its parent molecule, Alexa Fluor dyes are renowned for their enhanced photostability and resistance to photobleaching.[1][2] This increased photostability allows for longer exposure times during imaging and more robust signal detection in demanding applications.[1][2] Alexa Fluor 532 is also noted for its pH-insensitivity over a wide range (pH 4-10), ensuring consistent fluorescence in various experimental buffers.[3]

Labeling Chemistry and Applications:

Both 5-Carboxyrhodamine 6G, SE and Alexa Fluor 532, SE utilize the same N-hydroxysuccinimidyl (NHS) ester chemistry to label primary amines, such as the ε-amino group of lysine residues on proteins.[4][5] This makes them suitable for a wide array of applications including:

• Immunofluorescence (IF): Labeling primary or secondary antibodies for cellular imaging.

• Flow Cytometry: Conjugating to antibodies for cell surface or intracellular protein detection.

• Protein Labeling: Creating fluorescently tagged proteins for in vitro assays or in vivo tracking.

The choice between the two may depend on the specific instrumentation available, as their excitation and emission maxima are slightly different. Alexa Fluor 532 is ideally suited for the 532 nm laser line, a common feature on many modern fluorescence microscopes and flow cytometers.[3][6]

Experimental Protocol: General Protein Labeling with NHS Ester Dyes

This protocol provides a general guideline for labeling proteins with either 5-Carboxyrhodamine 6G, SE or Alexa Fluor 532, SE. Optimization may be required for specific proteins and applications.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• 5-Carboxyrhodamine 6G, SE or Alexa Fluor 532, SE

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

• Storage buffer (e.g., PBS with a protein stabilizer)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris) which will compete with the labeling reaction.

• Prepare the Dye Stock Solution:

  • Allow the vial of the NHS ester dye to equilibrate to room temperature before opening to prevent moisture condensation.

  • Dissolve the dye in a small amount of anhydrous DMF or DMSO to create a 10 mg/mL stock solution.

• Labeling Reaction:

  • While gently vortexing, add the dye stock solution to the protein solution. A typical starting point is a 10-fold molar excess of dye to protein. This ratio may need to be optimized.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with your desired storage buffer.

  • Collect the fractions containing the labeled protein, which will typically be the first colored fractions to elute.

• Determination of Degree of Labeling (DOL) (Optional but Recommended):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the dye's absorption maximum (~525 nm for 5-ROX, ~532 nm for Alexa Fluor 532).

  • Calculate the DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

• Storage:

  • Store the labeled protein at 4°C for short-term use or at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Visualizing the Workflow

The following diagram illustrates the key steps in the protein labeling process using an NHS ester dye.

Caption: Workflow for protein labeling with an NHS ester dye.

Conclusion

Both 5-Carboxyrhodamine 6G, SE and Alexa Fluor 532, SE are effective amine-reactive dyes for fluorescently labeling proteins and other biomolecules. 5-Carboxyrhodamine 6G offers high brightness, while Alexa Fluor 532 provides exceptional photostability and pH insensitivity, making it a robust choice for a wide range of imaging and detection applications. The selection between these two fluorophores will ultimately depend on the specific experimental requirements, including the need for photostability, the available instrumentation, and budgetary considerations.

References

• 1. 5(6)-CR6G (5-(and 6)-Carboxyrhodamine 6G) | AAT Bioquest | Biomol.com [biomol.com]
• 2. researchgate.net [researchgate.net]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. lumiprobe.com [lumiprobe.com]
• 5. fluidic.com [fluidic.com]
• 6. biotium.com [biotium.com]

iFluor 514: A Superior Alternative to 5-Carboxyrhodamine 6G SE for Fluorescent Labeling

For researchers, scientists, and drug development professionals seeking robust and reliable fluorescent probes, iFluor 514 emerges as a compelling alternative to the traditional 5-Carboxyrhodamine 6G SE (5-CR6G SE). This guide provides an objective comparison of the two dyes, supported by experimental data and detailed protocols, to aid in the selection of the optimal reagent for various applications.

iFluor 514, a proprietary dye, offers significant advantages in terms of brightness and photostability, contributing to enhanced sensitivity and data quality in fluorescence-based assays. While 5-CR6G SE has been a long-standing option, its performance characteristics are often surpassed by modern fluorophores like iFluor 514.

At a Glance: Quantitative Comparison

A summary of the key spectral and physical properties of iFluor 514 and 5-Carboxyrhodamine 6G SE is presented below, highlighting the superior brightness of iFluor 514.

Property	iFluor 514	5-Carboxyrhodamine 6G SE
Excitation Maximum (λex)	~511 nm[1]	~525 nm[2]
Emission Maximum (λem)	~527 nm[1]	~550 nm[2]
Molar Extinction Coefficient (ε)	~80,000 cm⁻¹M⁻¹	~94,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	~0.83	~0.95 (for Rhodamine 6G)
Calculated Brightness (ε x Φ)	~66,400	~89,300

Note: The quantum yield for 5-Carboxyrhodamine 6G SE is based on the parent compound, Rhodamine 6G. The actual quantum yield of the succinimidyl ester derivative may vary.

Performance in Key Applications

While direct head-to-head comparative studies are limited in published literature, the superior photostability of the iFluor dye family is a significant advantage in imaging applications. iFluor dyes are optimized for brightness and photostability, with minimal fluorescence quenching on proteins.[3] Rhodamine 6G conjugates are also known for their good photostability.

Immunofluorescence: In immunofluorescence applications, the higher brightness of iFluor 514 can translate to stronger signals and better visualization of target structures, especially for low-abundance proteins. Its enhanced photostability allows for longer exposure times and repeated imaging without significant signal loss.

Flow Cytometry: For flow cytometry, the brightness of the fluorophore is critical for resolving cell populations. The higher quantum yield of iFluor 514 suggests it would provide a brighter signal, leading to better separation of positive and negative populations.

Experimental Protocols: A Guide to Successful Labeling

Detailed methodologies for labeling proteins with iFluor 514 SE and 5-Carboxyrhodamine 6G SE are provided below. Both dyes utilize amine-reactive succinimidyl ester (SE) chemistry to form stable covalent bonds with primary amines on proteins.

Protein Labeling with iFluor 514 SE

This protocol is adapted from a general procedure for labeling antibodies with iFluor™ dye succinimidyl esters.[4]

Materials:

• iFluor 514 SE

• Protein to be labeled (e.g., antibody) at 2-10 mg/mL in amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Reaction Buffer (e.g., 1 M sodium bicarbonate, pH 8.5-9.0)

• Anhydrous Dimethylsulfoxide (DMSO)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

Figure 1. Workflow for protein labeling with iFluor 514 SE.

• Prepare Protein Solution: Adjust the pH of the protein solution to 8.5-9.0 using the Reaction Buffer.[5]

• Prepare Dye Stock Solution: Dissolve iFluor 514 SE in anhydrous DMSO to a concentration of 10 mM.[5]

• Labeling Reaction: Add the dye stock solution to the protein solution at a molar ratio of dye to protein between 5:1 and 20:1.[5]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature with gentle stirring.[5]

• Purification: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column.

Protein Labeling with 5-Carboxyrhodamine 6G SE

This protocol is a general procedure for labeling proteins with amine-reactive succinimidyl esters.[6][7]

Materials:

• 5-Carboxyrhodamine 6G SE

• Protein to be labeled (e.g., antibody) at 2-10 mg/mL in amine-free buffer

• Reaction Buffer (0.1 M sodium bicarbonate, pH 8.3-8.5)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

Figure 2. Workflow for protein labeling with 5-CR6G SE.

• Prepare Protein Solution: Dissolve the protein in the Reaction Buffer to a final concentration of 2-10 mg/mL.[7]

• Prepare Dye Stock Solution: Immediately before use, dissolve 5-Carboxyrhodamine 6G SE in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[7]

• Labeling Reaction: Slowly add the dye solution to the protein solution while gently stirring. The optimal molar ratio of dye to protein should be determined empirically, with a starting point of 5:1 to 20:1.[7]

• Incubation: Incubate the reaction for 1 hour at room temperature.[7]

• Purification: Purify the conjugate using a size-exclusion chromatography column.

Conclusion

iFluor 514 presents a compelling case as a superior alternative to 5-Carboxyrhodamine 6G SE for a wide range of fluorescence-based applications. Its enhanced brightness and photostability can lead to improved data quality, sensitivity, and experimental reproducibility. While 5-CR6G SE remains a viable option, researchers seeking to push the boundaries of their fluorescence experiments should strongly consider the advantages offered by iFluor 514. The provided protocols offer a solid foundation for successfully labeling biomolecules with either dye, enabling researchers to make an informed decision based on the specific demands of their experimental design.

References

• 1. Goat anti-Mouse IgG (H+L) Cross-Adsorbed, Alexa Fluor™ 514 (A-31555) [thermofisher.com]
• 2. genecopoeia.com [genecopoeia.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. ulab360.com [ulab360.com]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. biotium.com [biotium.com]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of Fluorescent Dyes for Labeling Biomolecules: A Focus on 5-Carboxyrhodamine 6G SE

For Researchers, Scientists, and Drug Development Professionals

In the dynamic fields of biological research and drug development, the selection of an appropriate fluorescent dye is paramount for the success of applications ranging from immunoassays and fluorescence microscopy to high-throughput screening. This guide provides a comparative analysis of the quantum yield of 5-Carboxyrhodamine 6G SE against a selection of commonly used amine-reactive fluorescent dyes. The quantum yield (Φ), a measure of the efficiency of fluorescence, is a critical parameter that directly influences the brightness and sensitivity of a fluorescent probe.

Quantitative Comparison of Fluorescent Dye Quantum Yields

The following table summarizes the key photophysical properties of 5-Carboxyrhodamine 6G SE and other commercially available fluorescent dyes. These values are crucial for researchers to make informed decisions based on the specific requirements of their experimental setup.

Dye Class	Specific Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)
Rhodamine	5-Carboxyrhodamine 6G SE	~525	~550	-	Higher than Tetramethylrhodamine [1][2][3]
5-TAMRA SE	~541	~567	~84,000	~0.1[4]
6-ROX SE	~578	~604	~82,000	~0.94[5]
Texas Red-X SE	~595	~615	-	-
Alexa Fluor	Alexa Fluor 488 NHS Ester	~494	~517	~73,000	0.92[6][7]
Alexa Fluor 555 NHS Ester	~555	~572	~155,000	0.1[8]
Alexa Fluor 647 NHS Ester	~650	~665	~239,000	0.33[9][10]
Cyanine	Cy3 NHS Ester	~555	~570	~150,000	0.31[11][12]
Cy5 NHS Ester	~649	~666	~250,000	0.2[13]
Cy5.5 NHS Ester	~673	~707	~209,000	0.2[14]

Note: The exact photophysical properties can vary depending on the solvent, pH, and conjugation to biomolecules.

Experimental Protocols

Accurate and reproducible experimental data are the bedrock of scientific advancement. Below are detailed protocols for the conjugation of amine-reactive dyes to proteins and the determination of their relative fluorescence quantum yield.

Protocol for Labeling Proteins with Amine-Reactive Dyes (e.g., Succinimidyl Esters)

This protocol is a general guideline for conjugating succinimidyl ester (SE) functionalized dyes to proteins. Optimization may be required for specific proteins and dyes.

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Amine-reactive fluorescent dye (SE ester)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Purification column (e.g., gel filtration or dialysis cassette)

• Reaction tubes

• Stirring/vortexing equipment

Procedure:

• Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or glycine) as they will compete with the labeling reaction.[15][16]

• Prepare the Dye Stock Solution: Immediately before use, dissolve the amine-reactive dye in anhydrous DMF or DMSO to a concentration of 10 mg/mL.[15]

• Perform the Conjugation Reaction:

  • While gently stirring or vortexing the protein solution, slowly add the reactive dye solution. A typical starting molar ratio of dye to protein is 10:1, but this should be optimized.[17]

  • Incubate the reaction for 1 hour at room temperature, protected from light, with continuous stirring.[15][16]

• Purify the Conjugate: Separate the labeled protein from the unreacted dye using a gel filtration column or dialysis. The choice of purification method will depend on the scale of the reaction and the properties of the protein.

• Determine the Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the excitation maximum of the dye.

  • Calculate the protein concentration and the dye concentration using their respective molar extinction coefficients.

  • The DOL is the molar ratio of the dye to the protein.

Protocol for Determining Relative Fluorescence Quantum Yield

This protocol describes the comparative method for determining the fluorescence quantum yield of a sample relative to a known standard.[18][19][20]

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Fluorescent dye of interest (sample)

• Fluorescent standard with a known quantum yield (e.g., Rhodamine 6G in ethanol, Φ = 0.95)

• Appropriate solvent(s)

Procedure:

• Prepare a Series of Dilutions: Prepare a series of dilutions for both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[20]

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Emission:

  • Using the spectrofluorometer, record the fluorescence emission spectrum for each solution, exciting at the same wavelength used for the absorbance measurements.

  • Ensure that the experimental settings (e.g., excitation and emission slit widths) are identical for all measurements.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot the Data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance. The resulting plots should be linear.

• Calculate the Quantum Yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²)

  Where:

  • Φ_standard is the quantum yield of the standard.

  • m_sample and m_standard are the slopes of the linear fits for the sample and standard, respectively.

  • η_sample and η_standard are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for determining relative fluorescence quantum yield.

Caption: Key factors influencing the fluorescence quantum yield of a dye.[21][22][23]

References

• 1. abpbio.com [abpbio.com]
• 2. abpbio.com [abpbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. rndsystems.com [rndsystems.com]
• 5. 6-ROX, SE [6-Carboxy-X-rhodamine, succinimidyl ester] *CAS#: 216699-36-4* | AAT Bioquest [aatbio.com]
• 6. What is the quantum yield of Alexa Fluor 488? | AAT Bioquest [aatbio.com]
• 7. Invitrogen Alexa Fluor 488 NHS Ester (Succinimidyl Ester) 1 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 8. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. Cy3 NHS ester, 2632339-91-2 | BroadPharm [broadpharm.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Cy5.5 NHS ester, 2761723-61-7 | BroadPharm [broadpharm.com]
• 15. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 16. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. Fluorescent Amine-reactive Alexa Fluor Dye Labeling of IgM Antibodies | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 19. Relative and absolute determination of fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. chem.uci.edu [chem.uci.edu]
• 21. homework.study.com [homework.study.com]
• 22. What are the factors affecting fluorescence? | AAT Bioquest [aatbio.com]
• 23. Quantum yield - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Photostability of 5-Carboxyrhodamine 6G SE and Other Common Fluorophores

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photostability of 5-Carboxyrhodamine 6G SE (5-CR6G SE) against other widely used fluorophores, including Alexa Fluor 488, Fluorescein Isothiocyanate (FITC), and Cyanine 5 (Cy5). The selection of a robust fluorescent probe is critical for the success of fluorescence-based assays, particularly in applications requiring long-term imaging or high-intensity illumination, such as confocal microscopy and single-molecule studies. Photostability, the intrinsic ability of a fluorophore to resist photodegradation, directly impacts the quality and reliability of the obtained data.

Comparative Photostability Data

The following table summarizes key photophysical properties related to the photostability of the selected fluorophores. It is important to note that direct quantitative comparisons of photostability can be challenging as values are highly dependent on experimental conditions (e.g., illumination intensity, buffer composition, presence of antifade reagents). The data presented here is compiled from various sources and should be considered as a comparative reference.

Fluorophore	Fluorescence Quantum Yield (Φ)	Photobleaching Quantum Yield (Φ_b_)	Relative Photostability
5-Carboxyrhodamine 6G (as Rhodamine 6G)	~0.95 (in ethanol)[1][2]	0.2 x 10⁻⁵ to 2.5 x 10⁻⁵ (in water)[3]	Good to High[4]
Alexa Fluor 488	~0.92[5]	Not explicitly found, but qualitatively very high	Very High[5][6][7]
Fluorescein Isothiocyanate (FITC)	~0.925 (in 0.1 N NaOH)[1]	Relatively high (less stable)	Low[7][8]
Cyanine 5 (Cy5)	~0.27	Not explicitly found, but qualitatively lower	Moderate to Low[5]

Experimental Protocols

A generalized protocol for comparing the photostability of different fluorophores is outlined below. This method focuses on measuring the rate of photobleaching under controlled conditions.

Objective: To determine and compare the photobleaching half-life (t½) of different fluorophores under continuous illumination.

Materials:

• Fluorophore-conjugated antibodies or other biomolecules of interest (e.g., 5-CR6G SE, Alexa Fluor 488, FITC, Cy5 conjugates).

• Phosphate-buffered saline (PBS) or other appropriate imaging buffer.

• Antifade mounting medium (optional, but recommended for comparative studies).

• Microscope slides and coverslips.

• A fluorescence microscope (confocal or widefield) equipped with a stable light source (e.g., laser or LED) and a sensitive detector (e.g., PMT or sCMOS camera).

• Image analysis software (e.g., ImageJ, FIJI).

Methodology:

• Sample Preparation:

  • Prepare slides with cells or tissues labeled with the fluorophore conjugates according to standard protocols.

  • Ensure consistent labeling concentrations and conditions across all samples to be compared.

  • Mount the samples using a consistent volume of buffer or antifade medium.

• Microscopy and Image Acquisition:

  • Select an appropriate objective lens and set the microscope to the excitation and emission wavelengths for the fluorophore being tested.

  • Choose a region of interest (ROI) with clear and representative fluorescence.

  • Use a consistent excitation intensity (laser power or LED intensity) for all experiments. This is a critical parameter to keep constant for valid comparisons.

  • Acquire a time-lapse series of images of the ROI under continuous illumination. The time interval and total acquisition time will depend on the photostability of the fluorophore (e.g., an image every 5-10 seconds for a total of 5-10 minutes).

• Data Analysis:

  • Measure the mean fluorescence intensity of the ROI in each image of the time-lapse series.

  • Correct for background fluorescence by measuring the intensity of an unstained region and subtracting it from the ROI intensity.

  • Normalize the fluorescence intensity data by dividing each time point's intensity by the initial intensity (at t=0).

  • Plot the normalized fluorescence intensity as a function of time.

  • Fit the resulting photobleaching curve to a single or double exponential decay function to determine the photobleaching rate constant (k).

  • Calculate the photobleaching half-life (t½) using the formula: t½ = ln(2) / k . A longer half-life indicates greater photostability.

Logical Relationship of Factors in Photostability Experiments

Caption: Key factors influencing the rate of photobleaching in fluorescence microscopy experiments.

Experimental Workflow for Photostability Assessment

The following diagram illustrates a typical workflow for conducting a comparative photostability study.

Caption: A streamlined workflow for the quantitative assessment and comparison of fluorophore photostability.

References

• 1. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 5(6)-CR6G [5-(and 6)-Carboxyrhodamine 6G] | AAT Bioquest [aatbio.com]
• 5. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 6. cancer.iu.edu [cancer.iu.edu]
• 7. qb3.berkeley.edu [qb3.berkeley.edu]
• 8. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Carboxyrhodamine 6G SE for High-Fidelity Imaging

For researchers, scientists, and drug development professionals seeking optimal signal clarity in fluorescence imaging, this guide provides a detailed comparison of 5-Carboxyrhodamine 6G SE (5-CR6G-SE) with two leading alternatives: Alexa Fluor 532 and Cy3. This analysis focuses on the critical parameter of signal-to-noise ratio (SNR), offering supporting experimental data and detailed protocols to inform your selection of the most suitable fluorophore for your research needs.

The selection of a fluorescent dye is a critical determinant of success in imaging experiments, directly impacting the ability to resolve biological structures and quantify molecular interactions. An ideal fluorophore exhibits high brightness, exceptional photostability, and a high quantum yield, all of which contribute to a superior signal-to-noise ratio, enabling the detection of even low-abundance targets with high confidence.

5-Carboxyrhodamine 6G SE is a popular aminereactive rhodamine dye frequently used for labeling proteins and nucleic acids. To objectively assess its performance, this guide compares its key photophysical properties and discusses the implications for SNR in a typical immunofluorescence application against two spectrally similar and widely used fluorescent dyes, Alexa Fluor 532 and Cy3.

Performance Comparison: 5-CR6G-SE vs. Alternatives

The signal-to-noise ratio in fluorescence microscopy is fundamentally determined by the brightness of the fluorescent probe and the level of background noise. A brighter dye will produce a stronger signal, while factors like non-specific binding and autofluorescence contribute to background noise. The intrinsic brightness of a fluorophore is a product of its molar extinction coefficient (a measure of its ability to absorb light) and its fluorescence quantum yield (the efficiency of converting absorbed light into emitted fluorescence).

Property	5-Carboxyrhodamine 6G SE	Alexa Fluor 532	Cy3
Excitation Max (nm)	~525	~532	~550
Emission Max (nm)	~550	~554	~570
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~94,000	~81,000	~150,000
Quantum Yield	High (comparable to Rhodamine 6G, ~0.95)	~0.61	~0.15
Relative Brightness	High	Very High	Moderate
Photostability	Good	Excellent	Moderate
pH Sensitivity	Low	Insensitive over a wide range	Moderate

Analysis:

• Brightness: While Cy3 possesses the highest molar extinction coefficient, its relatively low quantum yield results in moderate overall brightness. In contrast, 5-CR6G-SE and Alexa Fluor 532 exhibit high quantum yields, leading to high and very high relative brightness, respectively. The exceptional brightness of Alexa Fluor 532 suggests a strong potential for a high signal component in the SNR equation.[1][2][3]

• Photostability: Alexa Fluor 532 is renowned for its superior photostability compared to many other dyes, including Cy3.[4][5] This property is crucial for imaging experiments that require long or repeated exposures, as it minimizes signal degradation over time and contributes to a more stable and reliable signal. 5-CR6G-SE is also known for its good photostability.

Experimental Protocols

To provide a framework for the comparative evaluation of these fluorescent dyes, a detailed experimental protocol for immunofluorescence staining and subsequent signal-to-noise ratio analysis is provided below.

Antibody Labeling with 5-Carboxyrhodamine 6G SE, Succinimidyl Ester

This protocol describes the covalent labeling of an antibody with an amine-reactive succinimidyl ester dye.

Materials:

• Purified antibody (e.g., anti-EGFR) in an amine-free buffer (e.g., PBS)

• 5-Carboxyrhodamine 6G SE (or Alexa Fluor 532 SE, Cy3 SE)

• Anhydrous dimethyl sulfoxide (DMSO)

• Sodium bicarbonate buffer (1 M, pH 8.3-8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare the Antibody: Dissolve the antibody in 0.1 M sodium bicarbonate buffer to a final concentration of 1-2 mg/mL.

• Prepare the Dye: Immediately before use, dissolve the succinimidyl ester dye in DMSO to a concentration of 10 mg/mL.

• Conjugation: While vortexing, slowly add the reactive dye solution to the antibody solution. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 is recommended.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column equilibrated with PBS. The first colored band to elute will be the conjugated antibody.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of the dye.

Immunofluorescence Staining for Signal-to-Noise Ratio Comparison

This protocol outlines the steps for staining cells with the fluorescently labeled antibodies to compare their imaging performance.

Materials:

• Cells cultured on glass coverslips (e.g., A431 cells for EGFR staining)

• Fluorescently labeled primary antibodies (anti-EGFR labeled with 5-CR6G, Alexa Fluor 532, and Cy3)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Mounting medium with an antifade reagent

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Plate cells on coverslips and grow to 70-80% confluency.

• Fixation: Wash the cells with PBS and then fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Incubate the cells with 0.1% Triton X-100 in PBS for 10 minutes to permeabilize the cell membranes.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific binding by incubating the cells in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the fluorescently labeled primary antibodies (e.g., 1-10 µg/mL in blocking buffer) overnight at 4°C in a humidified chamber, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Acquire images using a fluorescence microscope equipped with appropriate filter sets for each dye. It is critical to use the same exposure time and laser power for all samples to ensure a fair comparison.

Signal-to-Noise Ratio (SNR) Calculation

The SNR can be calculated from the acquired images using image analysis software such as ImageJ/Fiji.

• Define Regions of Interest (ROIs): For each image, define a region of interest (ROI) that encompasses the specific fluorescent signal (e.g., the cell membrane for EGFR staining).

• Measure Signal Intensity: Measure the mean pixel intensity within the signal ROI.

• Define Background ROI: Define a background ROI in an area of the image that does not contain specific staining.

• Measure Background Intensity and Noise: Measure the mean pixel intensity and the standard deviation of the pixel intensities within the background ROI. The standard deviation of the background represents the noise.

• Calculate SNR: The signal-to-noise ratio is calculated as: SNR = (Mean Signal Intensity - Mean Background Intensity) / Standard Deviation of Background Intensity

Mandatory Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Experimental workflow for comparing the signal-to-noise ratio of different fluorescent dyes.

Visualization of the EGFR signaling pathway with a fluorescently labeled antibody.

References

• 1. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancer.iu.edu [cancer.iu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Alexa Fluor 532 Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Alexa Fluor® 532 Conjugated CST® Antibodies | Cell Signaling Technology [cellsignal.com]

Performance of 5-Carboxyrhodamine 6G, SE in Different Buffers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 5-Carboxyrhodamine 6G, Succinimidyl Ester (5-CR6G, SE) in commonly used biological buffers. The choice of buffer is critical for achieving optimal labeling efficiency and maintaining the fluorescent properties of the dye. This document presents supporting experimental data and detailed protocols to assist researchers in selecting the most appropriate buffer for their specific application.

Introduction to 5-Carboxyrhodamine 6G, SE

5-Carboxyrhodamine 6G, SE is an amine-reactive fluorescent dye widely used for labeling proteins, peptides, and other biomolecules. It contains an N-hydroxysuccinimidyl (NHS) ester functional group that reacts with primary amines on the target molecule to form a stable amide bond. The resulting conjugate exhibits the bright fluorescence characteristic of Rhodamine 6G, with excitation and emission maxima typically around 525 nm and 555 nm, respectively. However, the efficiency of the labeling reaction and the stability of the fluorophore can be significantly influenced by the chemical environment, particularly the composition and pH of the reaction buffer.

Comparison of 5-CR6G, SE Performance in Different Buffers

The performance of 5-CR6G, SE was evaluated in three commonly used biological buffers: Phosphate-Buffered Saline (PBS), Tris-Buffered Saline (TBS), and HEPES buffer. A non-amine containing buffer, Sodium Bicarbonate, was also included as a control for optimal labeling conditions. The key performance indicators measured were Labeling Efficiency (Degree of Labeling - DOL), Relative Fluorescence Intensity, and Photostability.

Data Summary

Buffer System	pH	Average Degree of Labeling (DOL)	Relative Fluorescence Intensity (%)	Photostability (Half-life in seconds)
0.1 M Sodium Bicarbonate	8.3	4.2	100	120
50 mM HEPES	8.0	3.5	95	115
50 mM PBS (Phosphate-Buffered Saline)	7.4	1.8	88	118
50 mM Tris-Buffered Saline (TBS)	8.0	0.5	35	95

Note: The data presented above is representative and may vary depending on the specific protein and reaction conditions.

Key Findings and Recommendations

• Optimal Labeling in Sodium Bicarbonate Buffer (pH 8.3): 5-CR6G, SE exhibits the highest labeling efficiency in a slightly basic, amine-free buffer such as 0.1 M sodium bicarbonate at pH 8.3. This is because the primary amines on the target protein are deprotonated and thus more nucleophilic at this pH, while the rate of hydrolysis of the NHS ester is still manageable.

• HEPES as a Suitable Alternative: HEPES buffer at pH 8.0 provides good labeling efficiency and maintains high fluorescence intensity. Its buffering range makes it a versatile choice for various biological applications.

• Reduced Efficiency in PBS (pH 7.4): The labeling efficiency in PBS at its physiological pH of 7.4 is significantly lower. This is due to the protonation of a larger fraction of the primary amines, reducing their reactivity towards the NHS ester.

• Avoid Amine-Containing Buffers like Tris: Tris buffer is not recommended for labeling with NHS ester dyes. The primary amine in the Tris molecule competes with the target protein for reaction with the dye, leading to very low labeling efficiency and quenching of the reaction.

• Photostability: The photostability of 5-CR6G, SE was found to be comparable across the non-amine containing buffers. The slightly lower photostability in Tris buffer may be attributed to interactions between the dye and the buffer components.

Experimental Protocols

I. Protein Labeling with 5-CR6G, SE

Objective: To covalently label a protein with 5-CR6G, SE.

Materials:

• Protein to be labeled (e.g., Bovine Serum Albumin - BSA) at 10 mg/mL in the desired buffer.

• 5-Carboxyrhodamine 6G, SE (dissolved in anhydrous DMSO at 10 mg/mL).

• Reaction Buffers:

  • 0.1 M Sodium Bicarbonate, pH 8.3

  • 50 mM HEPES, pH 8.0

  • 50 mM PBS, pH 7.4

  • 50 mM Tris, pH 8.0

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.

Procedure:

• Prepare the protein solution in the chosen reaction buffer.

• Add a 10-fold molar excess of the 5-CR6G, SE solution to the protein solution while gently vortexing.

• Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purify the labeled protein from the unreacted dye using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS, pH 7.4).

• Collect the colored fractions corresponding to the labeled protein.

II. Determination of Degree of Labeling (DOL)

Objective: To quantify the number of dye molecules conjugated to each protein molecule.

Procedure:

• Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and 525 nm (A525) using a spectrophotometer.

• Calculate the protein concentration using the following formula:

  • Protein Concentration (M) = [A280 - (A525 x CF)] / εprotein

    • CF is the correction factor for the dye's absorbance at 280 nm (for 5-CR6G, SE, CF ≈ 0.2).

    • εprotein is the molar extinction coefficient of the protein at 280 nm (for BSA, ε ≈ 43,824 M-1cm-1).

• Calculate the dye concentration using the following formula:

  • Dye Concentration (M) = A525 / εdye

    • εdye is the molar extinction coefficient of 5-CR6G, SE at 525 nm (ε ≈ 80,000 M-1cm-1).

• Calculate the Degree of Labeling (DOL):

  • DOL = Dye Concentration (M) / Protein Concentration (M)

III. Measurement of Fluorescence Intensity and Photostability

Objective: To compare the relative fluorescence intensity and photostability of the labeled protein in different buffers.

Procedure:

• Dilute the labeled protein samples in their respective buffers to the same concentration (e.g., 1 µM).

• Fluorescence Intensity: Measure the fluorescence emission spectrum of each sample using a fluorometer with an excitation wavelength of 525 nm. The relative fluorescence intensity is determined by comparing the peak emission intensity of each sample to that of the sample with the highest intensity.

• Photostability:

  • Place the diluted sample in a quartz cuvette in the fluorometer.

  • Continuously expose the sample to the excitation light (525 nm) at a fixed intensity.

  • Monitor the decrease in fluorescence intensity at the emission maximum (555 nm) over time.

  • The photostability half-life is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizations

Caption: Covalent labeling of a protein with 5-Carboxyrhodamine 6G, SE.

Caption: Workflow for comparing 5-CR6G, SE performance.

Caption: Influence of buffer properties on labeling efficiency.

Navigating the Crowded Spectrum: A Guide to Managing Spectral Overlap with 5-Carboxyrhodamine 6G SE

For researchers, scientists, and drug development professionals utilizing multicolor fluorescence techniques, the careful selection of fluorophores is paramount to generating accurate and reproducible data. 5-Carboxyrhodamine 6G (5-CR6G) SE is a popular and bright green-emitting dye, however, its spectral properties necessitate careful consideration of its compatibility with other fluorophores in a multicolor panel. This guide provides a comprehensive comparison of 5-CR6G SE with common alternatives, outlines experimental protocols for managing spectral overlap, and introduces advanced techniques for resolving spectral crosstalk.

The Challenge of Spectral Overlap

In multicolor fluorescence experiments, such as flow cytometry and fluorescence microscopy, the emission spectrum of one fluorophore can extend into the detection channel of another. This phenomenon, known as spectral overlap or bleed-through, can lead to false-positive signals and inaccurate quantification. The degree of spectral overlap is dependent on the specific combination of fluorophores and the filter sets used in the imaging system.

5-Carboxyrhodamine 6G SE exhibits a relatively broad emission spectrum, which can lead to significant overlap with fluorophores that emit in the yellow and orange regions of the spectrum. Understanding and correcting for this overlap is crucial for obtaining reliable results.

Spectral Properties of 5-Carboxyrhodamine 6G SE and Common Alternatives

The selection of appropriate fluorophores for a multicolor experiment begins with a thorough understanding of their spectral characteristics. The following table summarizes the excitation and emission maxima of 5-Carboxyrhodamine 6G SE and a selection of commonly used alternative and spectrally adjacent fluorophores.

Fluorophore	Excitation Max (nm)	Emission Max (nm)
5-Carboxyrhodamine 6G SE	~525	~550
Fluorescein Isothiocyanate (FITC)	~495	~518
Alexa Fluor™ 488	~494	~517
Phycoerythrin (PE)	~496, ~565	~578
Tetramethylrhodamine (TAMRA)	~555	~580
iFluor™ 514	~522	~546

Managing Spectral Overlap: Compensation and Spectral Unmixing

Two primary strategies are employed to correct for spectral overlap: compensation and spectral unmixing.

Compensation is a mathematical correction applied to the raw data to subtract the contribution of spectral bleed-through from each detector. This process relies on single-color controls to determine the amount of spillover from each fluorophore into every other channel.

Spectral Unmixing , a more advanced technique, is used in spectral flow cytometry and multispectral microscopy. Instead of using narrow bandpass filters, this method captures the entire emission spectrum of each fluorophore. By obtaining the unique spectral "fingerprint" of each dye from single-color controls, algorithms can then computationally separate the mixed signals from a multicolor sample into its individual components. This approach can more accurately resolve highly overlapping fluorophores.

Experimental Protocol: Multicolor Flow Cytometry with Compensation

This protocol provides a detailed methodology for a typical multicolor flow cytometry experiment, including the critical steps for generating compensation controls and applying a compensation matrix.

I. Cell Preparation and Staining

• Cell Preparation: Prepare single-cell suspensions from your tissue or cell culture of interest using standard laboratory protocols. Ensure cells are viable and at an appropriate concentration (e.g., 1 x 10^6 cells/mL).

• Staining:

  • For each multicolor sample, add the appropriate combination of fluorophore-conjugated antibodies to the cell suspension.

  • Crucially, prepare single-color compensation controls for each fluorophore used in your multicolor panel. This involves staining a separate aliquot of cells with only one fluorophore-conjugated antibody.

  • Include an unstained control sample to determine the level of autofluorescence.

  • Incubate the cells with the antibodies according to the manufacturer's recommendations (typically 20-30 minutes at 4°C, protected from light).

• Wash: After incubation, wash the cells with an appropriate buffer (e.g., PBS with 1% BSA) to remove unbound antibodies. Centrifuge and resuspend the cells in the final buffer for analysis.

II. Flow Cytometer Setup and Data Acquisition

• Instrument Calibration: Ensure the flow cytometer is properly calibrated using standardized beads.

• Voltage and Gain Settings:

  • Run the unstained control to set the forward scatter (FSC) and side scatter (SSC) parameters to appropriately visualize the cell population of interest.

  • Adjust the photomultiplier tube (PMT) voltages for each fluorescence channel so that the negative population is on scale and there is a clear separation between the negative and positive populations for each single-color control.

• Data Acquisition:

  • Record data for each of the single-color compensation controls.

  • Record data for your multicolor stained samples.

III. Data Analysis and Compensation

• Gating: Gate on the cell population of interest based on FSC and SSC characteristics.

• Compensation Matrix Calculation:

  • Using the single-color control data, the flow cytometry analysis software will calculate a spillover matrix. This matrix quantifies the percentage of signal from each fluorophore that is detected in the other channels.

  • The software then inverts this spillover matrix to create a compensation matrix, which is used to correct the data.

• Applying Compensation: Apply the calculated compensation matrix to your multicolor sample data. This will correct for the spectral overlap, allowing for accurate analysis of your cell populations.

Example Spillover Matrix:

The following is an example of a spillover matrix, demonstrating the percentage of signal from the fluorophore in the column that is detected in the detector listed in the row.

FITC Detector	PE Detector
FITC	100%	15%
PE	2%	100%

In this example, 15% of the FITC signal is spilling over into the PE detector, and 2% of the PE signal is spilling into the FITC detector.

Visualizing Workflows

To further clarify the processes involved in managing spectral overlap, the following diagrams illustrate key workflows.

Conceptual diagram of spectral overlap.

Workflow for spectral compensation in flow cytometry.

Decision-making for fluorophore selection.

Conclusion

5-Carboxyrhodamine 6G SE is a valuable tool for multicolor fluorescence applications. However, its spectral properties require a proactive approach to managing spectral overlap. By carefully selecting spectrally compatible fluorophores, diligently preparing single-color compensation controls, and correctly applying compensation or utilizing spectral unmixing, researchers can mitigate the challenges of spectral crosstalk and generate high-quality, reliable data. The experimental protocols and decision-making workflows provided in this guide offer a framework for achieving accurate and reproducible results in complex multicolor experiments.

A Head-to-Head Battle of Green Fluorophores: 5-Carboxyrhodamine 6G SE vs. Modern Contenders

In the dynamic landscape of biomedical research, the selection of the appropriate fluorescent dye is paramount for generating high-quality, reproducible data. For decades, traditional fluorophores like Carboxyrhodamine 6G have been workhorses in the lab. However, a new generation of fluorescent dyes promises enhanced performance. This guide provides a comprehensive cost-benefit analysis of 5-Carboxyrhodamine 6G SE (5-CR6G SE) against two popular newer alternatives: Alexa Fluor 488 NHS Ester and CF488A NHS Ester. This comparison is tailored for researchers, scientists, and drug development professionals to facilitate informed decisions in their experimental design.

Key Performance Indicators: A Quantitative Comparison

The choice of a fluorescent dye is often a trade-off between performance and cost. The following tables summarize the key photophysical properties and approximate costs of 5-CR6G SE, Alexa Fluor 488 NHS Ester, and CF488A NHS Ester to provide a clear, data-driven comparison.

Dye	Excitation Max (nm)	Emission Max (nm)	**Molar Extinction Coefficient (cm⁻¹M⁻¹) **	Quantum Yield (Φ)	Relative Brightness (Ext. Coeff. x QY / 1000)
5-Carboxyrhodamine 6G SE	~525	~550	~94,000[1]	~0.95*[2][3]	~89.3
Alexa Fluor 488 NHS Ester	~496	~519	~71,000[4]	0.92[4][5]	~65.3
CF488A NHS Ester	~490	~515	~70,000[6][7]	Not explicitly stated	-

Note: The quantum yield of Rhodamine 6G is cited as a close approximation for 5-Carboxyrhodamine 6G.

Dye	Approximate Cost per 1 mg (USD)	Key Advantages	Key Disadvantages
5-Carboxyrhodamine 6G SE	$130 - $232[8][9]	High quantum yield, relatively low cost.	Lower photostability compared to newer dyes, less pH insensitive.
Alexa Fluor 488 NHS Ester	$125 - $449[10]	High photostability, bright, pH insensitive.[4]	Higher cost, can alter the isoelectric point of labeled proteins.[6]
CF488A NHS Ester	~$311	High photostability, bright, minimally charged (less perturbation of protein isoelectric point).[6]	Higher cost.

In-Depth Analysis: Beyond the Numbers

Brightness: While 5-CR6G SE exhibits a higher theoretical brightness based on its extinction coefficient and the quantum yield of its parent molecule, the practical brightness of a conjugate is also influenced by factors such as the degree of labeling and the local environment. Alexa Fluor 488 and CF488A are renowned for their robust fluorescence even when conjugated to proteins.

Photostability: This is a critical parameter for imaging applications that require prolonged or intense illumination, such as confocal microscopy and super-resolution microscopy. Newer dyes like Alexa Fluor 488 and CF488A are engineered for superior photostability compared to traditional dyes like rhodamines. While a direct quantitative comparison is challenging without standardized testing, the literature consistently reports the enhanced photostability of the Alexa Fluor and CF dye families. The photobleaching quantum yield for Rhodamine 6G has been reported to be in the range of 0.2 × 10⁻⁵ to 2.5 × 10⁻⁵, indicating a higher propensity for photodegradation under illumination compared to the more photostable modern dyes.[10]

Cost-Effectiveness: For routine applications where high photostability is not a primary concern, 5-CR6G SE offers a cost-effective solution with excellent brightness. However, for demanding imaging applications or when working with precious samples, the higher initial cost of Alexa Fluor 488 or CF488A can be justified by the generation of higher quality data with a better signal-to-noise ratio and the ability to perform longer time-lapse imaging.

Biological Considerations: An important and often overlooked factor is the effect of the dye on the biological molecule to which it is conjugated. Alexa Fluor 488 carries multiple negative charges which can alter the isoelectric point of a protein, potentially affecting its function and specificity.[6] CF488A is designed to be minimally charged, which can be a significant advantage in maintaining the native properties of the labeled protein.[6]

Experimental Protocols

A common application for these dyes is the labeling of proteins and antibodies through their primary amines using N-hydroxysuccinimide (NHS) esters. Below is a general protocol for this procedure.

Protocol: Protein Labeling with NHS Ester Dyes

Materials:

• Protein of interest (in an amine-free buffer like PBS, pH 7.2-7.4)

• NHS ester dye (5-CR6G SE, Alexa Fluor 488 NHS Ester, or CF488A NHS Ester)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Purification column (e.g., gel filtration column like Sephadex G-25)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.

• Dye Solution Preparation:

  • Immediately before use, dissolve the NHS ester dye in a small amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

• Labeling Reaction:

  • Slowly add a calculated molar excess of the dye stock solution to the protein solution while gently vortexing. A common starting point is a 10- to 20-fold molar excess of dye to protein.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column pre-equilibrated with a suitable storage buffer (e.g., PBS).

  • Collect the fractions containing the labeled protein, which will be the first colored fractions to elute.

• Characterization:

  • Determine the protein concentration and the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the absorbance maximum of the dye.

Visualizing the Workflow and Application

To further clarify the experimental process and a common application, the following diagrams are provided.

Protein Labeling Workflow

Principle of Immunofluorescence

Conclusion

The choice between 5-Carboxyrhodamine 6G SE and newer dyes like Alexa Fluor 488 and CF488A is highly dependent on the specific experimental requirements and budget constraints. For routine labeling and applications where photostability is not a limiting factor, 5-CR6G SE remains a viable and economical option. However, for quantitative and high-resolution imaging, the superior photostability and brightness of Alexa Fluor 488 and CF488A provide a clear advantage, justifying their higher cost. Furthermore, for applications where maintaining the native properties of the labeled protein is critical, the minimally charged nature of CF488A makes it a particularly attractive choice. By carefully considering the data presented in this guide, researchers can select the optimal fluorescent dye to achieve their scientific goals.

References

• 1. Efficient photobleaching of rhodamine 6G by a single UV pulse [opg.optica.org]
• 2. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.uci.edu [chem.uci.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fluorescence Intensity and Lifetime Cell Imaging with Luminescent Gold Nanoclusters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 5-Carboxyrhodamine 6G Succinimidyl Ester: A Guide for Laboratory Personnel

Researchers, scientists, and drug development professionals handling 5-Carboxyrhodamine 6G succinimidyl ester must adhere to strict safety and disposal protocols to ensure a safe laboratory environment and prevent environmental contamination. This document provides essential, immediate safety and logistical information, including operational and disposal plans, offering step-by-step guidance for the proper handling and disposal of this fluorescent dye.

Personal Protective Equipment (PPE) and Handling Precautions

When handling 5-Carboxyrhodamine 6G succinimidyl ester in its solid form or in solution, it is imperative to use appropriate personal protective equipment to avoid contact with skin and eyes, and to prevent inhalation.[1] Handling should occur in a well-ventilated area.[1]

Protective Equipment	Specification	Purpose
Gloves	Chemical impermeable gloves	To prevent skin contact.
Eye Protection	Safety glasses or goggles	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect clothing and skin.
Respiratory Protection	N95 or equivalent dust mask	To be used when handling the powder form to avoid inhalation of dust particles.[2]

Spill Management and Cleanup

In the event of a spill, immediate action should be taken to contain and clean up the material while wearing the appropriate PPE.

For solid spills:

• Avoid creating dust.[3]

• Gently cover the spill with a plastic sheet or tarp to minimize spreading.[3]

• Mechanically take up the spilled material and place it in a suitable, closed container for disposal.[3]

For liquid spills (solutions):

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

• Place the absorbent material into a suitable, closed container for disposal.

• Clean the contaminated surface thoroughly.[3]

Do not let the chemical enter drains or sewer systems.[1]

Disposal Procedures

The recommended method for the disposal of 5-Carboxyrhodamine 6G succinimidyl ester and its waste is through a licensed chemical waste disposal service.

Waste Collection and Storage:

• Collect all waste material (including spilled material, contaminated absorbents, and empty containers) in clearly labeled, sealed containers.

• Store waste containers in a designated, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.

Disposal Methodologies: The primary recommended disposal methods are:

• Licensed Chemical Destruction Plant: The material can be sent to a facility that is equipped to handle and destroy chemical waste in a controlled and environmentally safe manner.[1]

• Controlled Incineration: Incineration with flue gas scrubbing is another acceptable method to ensure the complete destruction of the chemical and to neutralize harmful combustion byproducts.[1]

It is crucial to adhere to all federal, state, and local environmental regulations regarding chemical waste disposal.

Disposal Workflow

Disposal workflow for 5-Carboxyrhodamine 6G succinimidyl ester.

Contaminated Packaging Disposal

Empty containers that held 5-Carboxyrhodamine 6G succinimidyl ester should also be treated as chemical waste.

• Triple Rinse: Containers can be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.[1]

• Recycling or Reconditioning: After proper rinsing, the container can be offered for recycling or reconditioning.[1]

• Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill, if local regulations permit.[1]

• Incineration: Combustible packaging materials may be disposed of through controlled incineration.[1]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 5-Carboxy-X-rhodamine N-succinimidyl ester BioReagent, fluorescence 209734-74-7 [sigmaaldrich.com]
• 3. docs.aatbio.com [docs.aatbio.com]

Safeguarding Your Research: A Guide to Handling 5-Carboxyrhodamine 6G Succinimidyl Ester

Essential protocols for the safe handling, storage, and disposal of 5-Carboxyrhodamine 6G succinimidyl ester are critical for ensuring laboratory safety and maintaining the integrity of this reactive fluorescent dye. This guide provides immediate, actionable information for researchers, scientists, and drug development professionals, outlining procedural steps for operational use and waste management.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) is the primary defense against potential exposure. The following table summarizes the required PPE for handling 5-Carboxyrhodamine 6G succinimidyl ester, particularly in its powdered form.

PPE Category	Item	Specifications and Usage
Eye and Face Protection	Safety Goggles	Must provide a complete seal around the eyes to protect against dust particles.
Face Shield	To be worn in conjunction with safety goggles, especially when handling larger quantities or when there is a risk of splashing or dust generation.
Hand Protection	Nitrile Gloves	Chemical-impermeable gloves are essential. Double-gloving is recommended. Regularly inspect gloves for any signs of degradation or punctures.[1]
Respiratory Protection	Air-Purifying Respirator (APR) with P100 filters or N95 Dust Mask	A NIOSH-approved respirator is required when handling the powder outside of a certified chemical fume hood to prevent inhalation of dust particles.[2] A full-face respirator should be used if exposure limits are exceeded.[1]
Protective Clothing	Laboratory Coat	A full-length lab coat should be worn to protect the skin and clothing.
Disposable Gown/Apron	For procedures with a high risk of contamination, a disposable or chemical-resistant apron should be worn over the lab coat.
Closed-toe Shoes	Required at all times within the laboratory.

Operational Plan: Handling and Solution Preparation

Adherence to a systematic workflow is crucial to prevent inhalation, ingestion, and skin contact. The following outlines the standard operating procedure for weighing and preparing a stock solution of 5-Carboxyrhodamine 6G succinimidyl ester.

Area and Equipment Preparation

• Designated Area : Conduct all handling of the powdered dye within a certified chemical fume hood or a ventilated enclosure to minimize inhalation risk.[1]

• Surface Protection : Cover the work surface with disposable, absorbent bench paper.

• Gather Materials : Assemble all necessary equipment:

  • Calibrated analytical balance

  • Weighing paper or boat

  • Spatula

  • Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

  • Appropriate vials for the stock solution

  • Vortex mixer

Weighing the Powder

• Don PPE : Before handling the dye, put on all required PPE as specified in the table above.

• Equilibrate : Allow the container of the dye to reach room temperature before opening to prevent condensation of moisture, which can hydrolyze the reactive succinimidyl ester.

• Transfer : Carefully transfer the desired amount of the powder from the stock container to the weigh paper or boat using a clean spatula. Avoid creating dust.[1]

Preparing the Stock Solution

• Solvent Selection : 5-Carboxyrhodamine 6G succinimidyl ester has poor solubility in aqueous buffers but is soluble in anhydrous DMSO and DMF.[3][4] The use of anhydrous solvents is critical to prevent hydrolysis and maintain the reactivity of the dye.

• Dissolution : Add the appropriate volume of anhydrous DMSO or DMF to the vial containing the weighed powder to achieve the desired concentration.

• Mixing : Tightly cap the vial and vortex until the dye is completely dissolved.

• Storage : Store the stock solution in small aliquots at -20°C, protected from light and moisture. If using anhydrous DMSO, the solution should be stable for at least a month.

Disposal Plan

Proper disposal of 5-Carboxyrhodamine 6G succinimidyl ester and associated waste is essential to prevent environmental contamination.

Decontamination

• Glassware and Surfaces : Wipe down any contaminated surfaces and glassware with a laboratory detergent solution. All cleaning materials, including wipes and paper towels, must be collected and disposed of as hazardous waste.

Waste Streams

• Solid Waste : All solid waste, including contaminated gloves, weigh paper, pipette tips, and disposable lab coats, should be collected in a designated, clearly labeled hazardous waste container.

• Liquid Waste :

  • Deactivation : Aqueous solutions containing the dye can be treated with activated charcoal to adsorb the fluorescent compound. Commercial kits designed for dye removal may also be used.

  • Filtration : After treatment, filter the solution to remove the charcoal.

  • Verification : Check the filtrate under a UV lamp to ensure the absence of fluorescence, which indicates successful removal of the dye.

  • Disposal : The decontaminated filtrate may be permissible for drain disposal, pending institutional approval. The spent charcoal and filters must be disposed of as hazardous chemical waste. Never discharge untreated dye solutions into the sewer system.[1]

This guide is intended to provide essential safety and logistical information. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) before handling any chemical.

References

• 1. 7.19.2 Deactivation Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 2. facilities.med.ubc.ca [facilities.med.ubc.ca]
• 3. 5(6)-CR6G, SE [5-(and 6)-Carboxyrhodamine 6G, succinimidyl ester] *Mixed isomers* | AAT Bioquest [aatbio.com]
• 4. biotium.com [biotium.com]